Azane;2-methoxyethanol

Core Science & Biosynthesis

2-Methoxyethanol: Physicochemical Profiling, Metabolic Toxicity, and Analytical Workflows

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

2-Methoxyethanol (EGME; methyl cellosolve) is a simple aliphatic ether-alcohol characterized by its exceptional solvency power. Historically utilized across pharmaceutical synthesis, coating formulations, and organometallic chemistry, its application is now heavily scrutinized due to severe reproductive and developmental toxicity. This whitepaper dissects the structural causality behind its physicochemical properties, maps its toxicokinetic bioactivation pathways, and provides a self-validating analytical protocol for environmental and biological monitoring.

Physicochemical Architecture: The Causality of Solvency

The utility of 2-methoxyethanol stems directly from its amphiphilic molecular architecture. The presence of both an ether oxygen and a terminal hydroxyl group allows the molecule to act as both a hydrogen-bond donor and acceptor.

• Polar Interactions: The hydroxyl (-OH) group ensures complete miscibility with water and polar protic solvents.

• Non-Polar Solvation: The ethylene backbone and the ether methoxy (-O-CH₃) group impart sufficient lipophilicity to dissolve complex, non-polar active pharmaceutical ingredients (APIs), resins, and varnishes[1].

This dual nature makes it an ideal solvent for reactions requiring the homogenization of aqueous and organic phases[2].

Table 1: Key Physicochemical Properties

Property	Value	Causality / Significance
Molecular Formula	C₃H₈O₂	Simple aliphatic ether-alcohol[3].
Molecular Weight	76.09 g/mol	Low molecular weight aids in rapid diffusion and high vapor pressure[3].
Boiling Point	124.5 °C	High enough to drive endothermic synthetic reactions without rapid boil-off[2].
Melting Point	-85 °C	Remains liquid under extreme cryogenic storage conditions[2].
Density	0.965 g/cm³ (at 20 °C)	Slightly less dense than water, facilitating phase separations if saturated[1].
Flash Point	38 °C (Closed Cup)	Flammable liquid; requires strict ignition control in laboratory settings[2].
Vapor Pressure	6 mmHg (at 20 °C)	High volatility contributes to significant inhalation exposure risks[1].
Water Solubility	Completely miscible	Enables use in aqueous-organic gradient systems[1].

Metabolic Activation and Toxicological Mechanisms

2-Methoxyethanol is not inherently toxic in its parent form; its hazard profile is entirely dependent on in vivo metabolic activation[4].

Upon absorption (via inhalation, dermal contact, or ingestion), the molecule is rapidly oxidized by Alcohol Dehydrogenase (ADH) to form the intermediate 2-methoxyacetaldehyde. This intermediate is subsequently oxidized by Aldehyde Dehydrogenase (ALDH) to form 2-Methoxyacetic Acid (MAA) [1].

The Causality of Toxicity: MAA is the proximate toxicant responsible for the compound's documented teratogenicity and testicular toxicity (depletion of the spermatocyte population)[4]. Because MAA structurally mimics endogenous acetate, it is mistakenly converted into methoxyacetyl-CoA. This "false substrate" enters the Tricarboxylic Acid (TCA) cycle, disrupting normal cellular respiration and the downstream biosynthesis of purines and pyrimidines[5]. In rapidly dividing tissues—such as embryonic cells and spermatocytes—this disruption halts DNA synthesis and triggers apoptosis, leading to severe developmental malformations and infertility.

Metabolic bioactivation of 2-methoxyethanol into the toxicant MAA.

Analytical Methodology: GC-MS Quantification of Urinary MAA

Because MAA has a long biological half-life, it serves as the definitive biomarker for occupational exposure to 2-methoxyethanol[6]. However, MAA is highly polar and water-soluble, making direct extraction from urine difficult. The following protocol utilizes ion-pairing and derivatization to create a self-validating, high-sensitivity analytical workflow.

Step-by-Step Protocol: Ion-Pair Extraction and Derivatization

• Internal Standardization: Spike 1.0 mL of the urine sample with a known concentration of 2-ethoxyacetic acid (EAA).

  • Causality: EAA is structurally homologous to MAA but is not a biological metabolite of 2-methoxyethanol. It behaves identically during extraction and derivatization. By calculating the MAA/EAA ratio, the system self-validates, automatically correcting for matrix suppression, extraction losses, and instrument drift[7].

• Ion-Pair Formation: Acidify the sample and add 0.1 M tetrabutylammonium hydrogen sulfate (TBAHS).

  • Causality: At acidic pH, MAA exists in equilibrium with its anionic form. The bulky, positively charged tetrabutylammonium cation binds to the MAA anion, forming a neutral, highly lipophilic ion-pair complex[7].

• Liquid-Liquid Extraction: Vigorously mix the aqueous sample with 2.0 mL of methylene chloride (DCM), centrifuge, and collect the lower organic layer.

  • Causality: The lipophilic ion-pair partitions efficiently into the non-polar DCM, leaving highly polar urinary interferents (salts, urea) behind in the aqueous phase.

• Derivatization: Add pentafluorobenzyl bromide (PFBBr) to the DCM extract and incubate at 60 °C for 1 hour.

  • Causality: PFBBr reacts with the MAA complex to form a pentafluorobenzyl ester. This step achieves two critical goals: it eliminates the hydrogen-bonding capability of the carboxylic acid (making the molecule volatile enough for Gas Chromatography), and it attaches a highly electronegative moiety that drastically enhances detection sensitivity in MS Negative Chemical Ionization (NCI) or Electron Capture Detection (ECD) modes[7].

• GC-MS Analysis: Inject 1 µL of the derivatized extract into the GC-MS. Quantify using the specific mass-to-charge (m/z) transitions for the PFB-MAA and PFB-EAA derivatives.

GC-MS analytical workflow for quantifying urinary MAA biomarkers.

Applications in Pharmaceutical Synthesis and Substitution Strategies

Despite its toxicity, 2-methoxyethanol has unique chemical properties that made it a legacy solvent in advanced synthesis. In organometallic chemistry, it is famously used in the synthesis of Vaska's complex ( trans-[Ir(CO)Cl(PPh₃)₂] ) and various ruthenium catalysts.

• Mechanistic Role in Synthesis: During these high-temperature reflux reactions, 2-methoxyethanol does not merely act as a passive spectator solvent. It actively decomposes to act as a chemical source of both hydride (H⁻) and carbon monoxide (CO) ligands, which coordinate directly to the transition metal center[1].

Modern Substitution: Due to stringent occupational exposure limits (OSHA PEL is 5 ppm, with a strict "Skin" notation due to rapid dermal absorption)[6], pharmaceutical development professionals have largely phased out 2-methoxyethanol in favor of safer alternatives. Solvents with redesigned chemical structures, such as 1-methoxy-2-propanol (Propylene glycol methyl ether), are now preferred. The secondary alcohol structure of 1-methoxy-2-propanol prevents it from being oxidized into a toxic acetic acid derivative, effectively bypassing the teratogenic pathways associated with 2-methoxyethanol while maintaining similar solvency profiles.

Sources

• 1. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 2. VWR Ethylene glycol monomethyl ether (2-methoxyethanol) ≥99.5%, AnalaR NORMAPUR® ACS, Reag. Ph. Eur. analytical reagent | LabMart Limited [labmartgh.com]
• 3. 2-Methoxyethanol | C3H8O2 | CID 8019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The role of metabolism in 2-methoxyethanol-induced testicular toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Methoxyethanol metabolism in pregnant CD-1 mice and embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-METHOXYETHANOL (METHYL CELLOSOLVE) | Occupational Safety and Health Administration [osha.gov]
• 7. researchgate.net [researchgate.net]

2-methoxyethanol synthesis pathway and mechanism

An In-depth Technical Guide to the Synthesis of 2-Methoxyethanol: Pathways, Mechanisms, and Practical Applications

Introduction

2-Methoxyethanol (also known as ethylene glycol monomethyl ether, EGME, or Methyl Cellosolve) is a bifunctional organic molecule, possessing both an ether and a primary alcohol functional group.[1] This structure imparts unique solvency characteristics, making it miscible with both water and a wide range of organic solvents.[2] It is a clear, colorless liquid with a characteristic ether-like odor.[3] Industrially, it serves as a solvent for resins, dyes, and varnishes, and as an anti-icing additive in aviation fuels.[3] However, its utility is tempered by significant toxicological concerns, as it is a potent reproductive and developmental toxin.[3] The active toxic metabolite is 2-methoxyacetic acid, formed via oxidation in the body.[3][4] A thorough understanding of its synthesis is critical for professionals in chemical manufacturing, drug development (where related structures may appear), and toxicology.

This guide provides a detailed examination of the primary industrial and laboratory-scale synthesis pathways for 2-methoxyethanol, focusing on the underlying reaction mechanisms, process variables, and experimental considerations from the perspective of a senior application scientist.

Part 1: The Industrial Standard - Ring-Opening of Ethylene Oxide

The dominant industrial method for producing 2-methoxyethanol is the direct reaction of methanol with ethylene oxide.[1][5] This process is an addition reaction that opens the strained three-membered epoxide ring of ethylene oxide. The reaction is highly exothermic and can be catalyzed by either acids or bases, with the choice of catalyst profoundly influencing reaction rate and product selectivity.[6]

Reaction Mechanism: A Tale of Two Catalysts

The fundamental transformation involves the nucleophilic attack of methanol on an ethylene oxide carbon atom.[7] However, the specific pathway and the nature of the attacking species differ significantly under acidic and basic conditions.

Base-Catalyzed Mechanism

In industrial settings, base catalysis is often preferred due to higher selectivity for the desired mono-ethoxylated product, 2-methoxyethanol.[6] The mechanism proceeds as follows:

• Deprotonation: A strong base, such as sodium hydroxide or the corresponding sodium methoxide, deprotonates methanol to form the highly nucleophilic methoxide ion (CH₃O⁻).

• Nucleophilic Attack: The methoxide ion performs a backside (Sₙ2-type) attack on one of the carbon atoms of the ethylene oxide ring. This attack is efficient due to the high ring strain of the epoxide.

• Ring-Opening: The carbon-oxygen bond of the epoxide breaks, relieving the ring strain and forming a 2-methoxyethoxide anion.

• Proton Transfer: The newly formed alkoxide anion is a strong base and rapidly abstracts a proton from a solvent methanol molecule, yielding the final 2-methoxyethanol product and regenerating the methoxide catalyst.

This catalytic cycle is highly efficient. The primary causality for its high selectivity lies in the fact that the starting nucleophile (methoxide) is significantly more nucleophilic than the resulting product alcohol (2-methoxyethanol), which exists predominantly in its neutral, less reactive form under basic conditions.

Caption: Base-catalyzed synthesis of 2-methoxyethanol.

Acid-Catalyzed Mechanism

Under acidic conditions (e.g., using sulfuric acid), the mechanism is altered significantly:

• Protonation: The acid catalyst protonates the oxygen atom of the ethylene oxide ring, forming a highly reactive oxonium ion. This protonation significantly weakens the C-O bonds and makes the ring susceptible to attack by even weak nucleophiles.

• Nucleophilic Attack: A neutral methanol molecule, acting as a weak nucleophile, attacks one of the now highly electrophilic carbon atoms of the protonated epoxide.

• Ring-Opening: The ring opens to form a protonated 2-methoxyethanol intermediate.

• Deprotonation: A base (such as another methanol molecule or the conjugate base of the acid) removes the proton from the intermediate to yield the final 2-methoxyethanol product and regenerate the acid catalyst.

A critical drawback of the acid-catalyzed pathway is reduced selectivity. The product, 2-methoxyethanol, has an alcohol group that can compete with methanol to attack another protonated ethylene oxide molecule. This leads to a higher propensity for side reactions, forming di- and tri-ethylene glycol monomethyl ethers.[6][7]

Caption: Williamson ether synthesis pathway for 2-methoxyethanol.

Experimental Protocol: Laboratory Synthesis

Materials and Equipment:

• Sodium Methoxide (NaOCH₃)

• 2-Chloroethanol (ClCH₂CH₂OH)

• Anhydrous solvent (e.g., THF or DMF)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Separatory funnel, distillation apparatus

Procedure:

• Reactor Setup: A solution of 2-chloroethanol (1.0 eq) in an anhydrous polar aprotic solvent like THF is prepared in a round-bottom flask under a nitrogen atmosphere.

• Reagent Addition: Sodium methoxide (1.1 eq) is added portion-wise to the stirred solution. The reaction may be slightly exothermic.

• Reaction: The mixture is heated to reflux (approx. 66°C for THF) and maintained for several hours (4-12 h). Reaction progress can be monitored by TLC or GC analysis.

• Work-up: After cooling, the reaction mixture is quenched by the slow addition of water. The resulting mixture is transferred to a separatory funnel.

• Extraction: The product is extracted into an organic solvent such as diethyl ether. The organic layer is washed with water and brine to remove inorganic salts and unreacted starting materials.

• Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by fractional distillation under vacuum to yield pure 2-methoxyethanol.

Part 3: Purification and Analysis

Regardless of the synthetic route, the crude product requires purification. Fractional distillation is the primary method. A significant challenge arises if water is present, as 2-methoxyethanol forms a minimum-boiling azeotrope with water, making complete separation by simple distillation impossible. [8] In such cases, extractive distillation is employed. This involves adding a high-boiling solvent (an entrainer) that has a strong affinity for one of the components, thereby altering the relative volatilities of the mixture and breaking the azeotrope. [8]

Effective Entraining Agents for Dehydration [8]
Dimethylsulfoxide (DMSO)
Sulfolane
Dimethylformamide (DMF)
1,4-Butanediol

| Hexylene Glycol |

Final product purity is typically assessed using Gas Chromatography (GC) with a Flame Ionization Detector (FID), which can effectively separate 2-methoxyethanol from starting materials and byproducts. [9]

Conclusion

The synthesis of 2-methoxyethanol is a mature industrial process, dominated by the base-catalyzed addition of methanol to ethylene oxide. This pathway is favored for its high rate, efficiency, and superior selectivity for the target mono-adduct when a large excess of methanol is employed. While the acid-catalyzed route is mechanistically viable, it suffers from lower selectivity, leading to the formation of undesirable higher glycol ethers. For laboratory-scale synthesis, the Williamson ether synthesis provides a classic and reliable, albeit less atom-economical, alternative. The choice of synthesis pathway is ultimately dictated by the required scale, purity specifications, and economic considerations, with downstream purification methods like extractive distillation being critical for achieving high-purity, anhydrous product.

References

• OSHA. (2019). 2-METHOXYETHANOL (METHYL CELLOSOLVE, 2ME), 2-METHOXYETHYL ACETATE (METHYL CELLOSOLVE ACETATE, 2MEA), 2-ETHOXYETHANOL (CELLOSOLVE). Occupational Safety and Health Administration. [Link]

• Wikipedia. (n.d.). 2-Methoxyethanol. Retrieved from [Link]

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022). 2-Methoxyethanol. [Link]

• Google Patents. (2020). Method for depleting 2-methoxyethanol (moe).
• Google Patents. (1992).

• Government of Canada. (2017). Priority Substances List Assessment Report for 2-Methoxyethanol. [Link]

• Google Patents. (2018). The method for producing 2- methoxyacetic acid.

• ACS Publications. (2024). Computational Investigation of the High-Temperature Chemistry of Small Hydroxy Ethers: Methoxymethanol, Ethoxymethanol, and 2-Methoxyethanol. [Link]

• Global-solvent. (2026). Ethylene Glycol Monomethyl Ether | 2-Methoxyethanol | Methyl Cellosolve. [Link]

• Weibull, B., & Nycander, B. (1954). The Distribution of Compounds Formed in the Reaction between Ethylene Oxide and Water, Ethanol, Ethylene Glycol, or Ethylene Gly. Acta Chemica Scandinavica, 8, 847-858. [Link]

• ScienceOpen. (n.d.). Thermochemistry and Kinetics of the Thermal Degradation of 2-Methoxyethanol as Possible Biofuel Additives. [Link]

• ResearchGate. (n.d.). Reaction products of ethylene oxide with methanol -first three members of series. [Link]

• Justia Patents. (2021). method for producing 2-methoxyacetic acid. [Link]

• Sciencemadness Wiki. (2020). Methyl cellosolve. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

Sources

• 1. Methyl cellosolve - Sciencemadness Wiki [sciencemadness.org]
• 2. News - Ethylene Glycol Monomethyl Ether | 2-Methoxyethanol | Methyl Cellosolve [zhonganindustry.com]
• 3. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scispace.com [scispace.com]
• 8. US5151160A - Dehydration of 2-methoxyethanol by extractive distillation - Google Patents [patents.google.com]
• 9. osha.gov [osha.gov]

Spectroscopic Elucidation of 2-Methoxyethanol: A Comprehensive Technical Guide

Executive Summary

2-Methoxyethanol (C₃H₈O₂), commonly known as methyl cellosolve, is a bifunctional organic compound featuring both an ether linkage and a primary hydroxyl group. This dual functionality imparts unique physicochemical properties, making it a critical solvent in synthetic chemistry and drug development. However, this same bifunctionality introduces complex intra- and intermolecular interactions—such as hydrogen bonding—that heavily influence its spectroscopic signatures.

This whitepaper provides an in-depth, causality-driven analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles of 2-methoxyethanol. Designed for analytical chemists and drug development professionals, this guide synthesizes quantitative data with self-validating experimental protocols to ensure absolute structural confidence.

Spectroscopic Analytical Workflow

To establish an authoritative structural profile, a multi-modal spectroscopic approach is required. The workflow below illustrates the parallel preparation and acquisition streams necessary for comprehensive elucidation.

Figure 1: Parallel spectroscopic workflow for the structural validation of 2-methoxyethanol.

Nuclear Magnetic Resonance (NMR) Profiling

Quantitative Data Summary

The ¹H and ¹³C NMR spectra of 2-methoxyethanol provide a direct map of its carbon backbone and proton environments.

Table 1: ¹H and ¹³C NMR Data (CDCl₃, 400 MHz)

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Structural Assignment
¹H	3.71 - 3.78	Multiplet	2H	-CH₂-OH
¹H	3.48 - 3.55	Multiplet	2H	-CH₂-O-
¹H	3.40	Singlet	3H	CH₃-O-
¹H	~2.60	Broad Singlet	1H	-OH
¹³C	71.5	Singlet	-	-CH₂-O-
¹³C	61.5	Singlet	-	-CH₂-OH

| ¹³C | 59.0 | Singlet | - | CH₃-O- |

Mechanistic Causality of Chemical Shifts

The chemical shifts in 2-methoxyethanol are heavily influenced by the electron-withdrawing nature of its two oxygen atoms. The methoxy protons (-OCH₃) resonate as a sharp singlet at 3.40 ppm due to their isolation by the ether oxygen, which prevents scalar coupling with the rest of the chain.

The two methylene groups exhibit differential deshielding. The protons adjacent to the hydroxyl group (-CH₂-OH) are shifted further downfield (3.71 - 3.78 ppm) compared to the ether-adjacent methylene (-CH₂-O-, 3.48 - 3.55 ppm) [1]. This occurs because the hydroxyl oxygen exerts a slightly stronger inductive effect, and its participation in hydrogen bonding further depletes localized electron density around the adjacent protons.

Self-Validating Experimental Protocol

• Sample Preparation : Dissolve 15 mg of 2-methoxyethanol in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl₃ is selected because its lack of protium prevents solvent interference, while its low polarity preserves the natural hydrogen-bonding dynamics of the analyte.

• Acquisition : Acquire data at 298 K using a 400 MHz spectrometer (16 scans for ¹H, 256 scans for ¹³C).

• System Suitability & Self-Validation : The protocol is self-validating via the internal TMS standard. Before processing, the operator must confirm the TMS signal is exactly at 0.00 ppm with a highly symmetrical, narrow peak shape. A broad TMS peak indicates poor magnetic field homogeneity (suboptimal shimming), which would artificially broaden the analyte's multiplets and invalidate the coupling constants.

Infrared (IR) Spectroscopy Analysis

Quantitative Data Summary

IR spectroscopy is highly sensitive to the functional groups of 2-methoxyethanol, specifically capturing the distinct vibrational modes of its oxygen-containing moieties.

Table 2: FTIR Absorption Bands (Neat Liquid, ATR)

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Assignment
~3400	Broad, Strong	O-H Stretch	Hydroxyl group (H-bonded)
2850 - 2950	Medium	C-H Stretch (sp³)	Alkyl backbone
1124	Strong	C-O-C Stretch	Ether linkage

| 1067 | Strong | C-O Stretch | Primary alcohol |

Vibrational Mode Causality

In the neat liquid state, 2-methoxyethanol exhibits a broad, strong absorption band centered around 3400 cm⁻¹. This broadness is a direct consequence of extensive intermolecular hydrogen bonding. Hydrogen bonding weakens the O-H covalent bond to varying degrees across the bulk liquid, creating a continuum of bond strengths and smearing the vibrational frequency across a wide wavenumber range.

The fingerprint region is defined by two distinct C-O stretching vibrations. The ether C-O-C stretch occurs at 1124 cm⁻¹, while the primary alcohol C-OH stretch is observed at 1067 cm⁻¹ [2]. The higher frequency of the ether stretch is due to the increased stiffness of the C-O-C bond angle compared to the terminal C-OH bond.

Self-Validating Experimental Protocol

• Sample Preparation : Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol and allow it to evaporate completely. Apply 1-2 drops of neat 2-methoxyethanol directly onto the crystal. Causality: ATR-FTIR is chosen over KBr pellet pressing because KBr is highly hygroscopic; absorbed atmospheric water would artificially inflate the O-H stretch region, compromising data integrity.

• Acquisition : Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 co-added scans.

• System Suitability & Self-Validation : A background single-beam spectrum must be collected immediately prior to sample application. The final absorbance spectrum must be checked for negative peaks or baseline drift. A flat baseline with no negative atmospheric H₂O/CO₂ bands validates that the crystal was perfectly clean and atmospheric compensation was successful.

Mass Spectrometry (EI-MS) Fragmentation Mechanics

Quantitative Data Summary

Electron Ionization (EI) mass spectrometry provides a definitive molecular fingerprint by shattering the molecule into predictable, thermodynamically stable fragment ions.

Table 3: EI-MS Fragmentation (70 eV)

m/z	Relative Abundance (%)	Ion Type	Structural Assignment
76	9	[M]⁺•	Molecular Ion
58	6	[M-H₂O]⁺•	Dehydration product
45	100	Fragment	[CH₃-O=CH₂]⁺ (Base Peak)
31	23	Fragment	[CH₂=OH]⁺

| 29 | 34 | Fragment |[CHO]⁺ |

Figure 2: Primary electron ionization (EI) mass fragmentation pathways of 2-methoxyethanol.

Causality of Fragmentation Pathways

Standard electron ionization at 70 eV imparts ~6000 kJ/mol of energy to the molecule, which vastly exceeds its ionization potential. Consequently, the parent molecular ion ([M]⁺• at m/z 76) exhibits a low survival rate (9% relative abundance) [3].

The dominant fragmentation mechanism is α-cleavage. Cleavage of the C-C bond between the two methylene groups yields the [CH₃-O=CH₂]⁺ oxonium ion at m/z 45. This ion constitutes the base peak (100%) because the positive charge is highly stabilized by resonance with the adjacent ether oxygen [4]. A competing, less thermodynamically favorable α-cleavage yields the [CH₂=OH]⁺ ion at m/z 31 (23%). A minor dehydration pathway also occurs, resulting in the loss of H₂O (18 Da) to generate the[C₃H₆O]⁺• radical cation at m/z 58.

Self-Validating Experimental Protocol

• Sample Preparation : Dilute 2-methoxyethanol in GC-grade methanol to a concentration of 10 µg/mL. Causality: High dilution prevents detector saturation and minimizes ion-molecule reactions in the source plasma that could artificially form [M+H]⁺ adducts, skewing the isotopic distribution.

• Acquisition : Inject 1 µL into a GC-EI-MS system with a split ratio of 1:50. The ionization source must be strictly maintained at 70 eV. Causality: 70 eV is the universally standardized energy level because the de Broglie wavelength of the electrons matches the bond lengths of typical organic molecules, ensuring maximum ionization efficiency and reproducibility against spectral libraries.

• System Suitability & Self-Validation : Prior to sample injection, an air/water background check must be performed. The operator must monitor the ratio of m/z 28 (N₂) to m/z 18 (H₂O). An elevated m/z 28 signal indicates a vacuum leak. A leak introduces oxygen which quenches the ionization filament and alters fragmentation thermodynamics, thereby invalidating the resulting spectrum. The run can only proceed if the m/z 28 signal is below the instrument's baseline threshold.

Conclusion

The absolute structural verification of 2-methoxyethanol requires the synthesis of multiple spectroscopic techniques. NMR provides the connectivity and electronic environment of the carbon-hydrogen framework; IR confirms the presence and hydrogen-bonding state of the oxygenated functional groups; and EI-MS delivers definitive proof of molecular weight and thermodynamic substructure stability. By adhering to the causality-driven, self-validating protocols outlined in this guide, researchers can ensure the highest standard of analytical integrity in their chemical workflows.

References

• Title : 2-Methoxyethanol Compound Summary Source : PubChem, National Center for Biotechnology Information URL :[Link]

• Title : Ethanol, 2-methoxy- (Mass Spectrum and IR Data) Source : NIST Chemistry WebBook, SRD 69, National Institute of Standards and Technology URL :[Link]

• Title : Acetylacetone – 2-methoxyethanol solutions: Fourier transform infrared spectral studies Source : Taylor & Francis (Journal of Spectral Imaging / Spectroscopy) URL :[Link]

• Title : Catalytic Etherification of Hydroxyl Compounds to Methyl Ethers (Mass spectrum of 2-methoxyethanol, Figure S5) Source : ResearchGate URL :[Link]

Sources

• 1. 2-Methoxyethanol (109-86-4) 1H NMR spectrum [chemicalbook.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Ethanol, 2-methoxy- [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]

Section 1: Physicochemical Profiling & Solvent Dynamics

Title: Comprehensive Technical Guide on 2-Methoxyethanol (CAS 109-86-4): Physicochemical Dynamics, Mechanistic Toxicology, and Analytical Protocols in Drug Development

Executive Summary As a Senior Application Scientist navigating the complexities of pharmaceutical process chemistry, it is imperative to balance synthetic efficacy with patient safety. (CAS 109-86-4), historically prized for its amphiphilic solvency, is now strictly regulated due to its profound teratogenic and testicular toxicity[1]. This whitepaper deconstructs the physicochemical properties of 2-methoxyethanol, the biochemical causality behind its toxicity, and the specialized analytical protocols required to quantify it as a Class 2 residual solvent under and USP <467> guidelines[2],[3].

The historical ubiquity of 2-methoxyethanol in drug synthesis stems from its unique molecular architecture. Featuring both a protic hydroxyl group and an aprotic ether linkage, it acts as a universal bridge between immiscible polar and non-polar precursors. However, this same amphiphilic nature makes it stubbornly persistent within the crystal lattices of Active Pharmaceutical Ingredients (APIs), necessitating aggressive drying or purging steps.

Table 1: Key Physicochemical Properties of 2-Methoxyethanol

Property	Value	Clinical / Analytical Significance
CAS Number	109-86-4	Unique identifier for regulatory tracking[4].
Molecular Formula	C3H8O2	Low molecular weight facilitates rapid dermal and inhalation absorption[5].
Molecular Weight	76.09 g/mol	Highly volatile, posing severe occupational inhalation risks[1].
Boiling Point	124–125 °C	High boiling point relative to water complicates standard headspace GC analysis[6].
Density	0.965 g/mL at 25 °C	Slightly less dense than water[6].
Solubility	Miscible in water, ethanol, acetone	Strong hydrogen bonding with water lowers its headspace partition coefficient[6].

Section 2: Metabolic Pathway & Mechanistic Toxicology

The toxicity of 2-methoxyethanol is not inherent to the parent molecule but is entirely driven by its metabolic activation in vivo. Understanding this causality is crucial for toxicologists and risk assessors.

Upon systemic absorption, 2-methoxyethanol is rapidly oxidized by alcohol dehydrogenase (ADH) to 2-methoxyacetaldehyde (MAAD)[7]. This intermediate is subsequently oxidized by aldehyde dehydrogenase (ALDH) to form the proximate toxicant, [7],[8].

The mechanistic root of MAA's teratogenicity and testicular toxicity lies in its epigenetic interference. MAA is a potent inhibitor of histone deacetylase (HDAC)[8]. By inhibiting HDAC, MAA induces hyperacetylation of histones, which severely disrupts chromatin remodeling and transcriptional regulation. In rapidly dividing cell populations—such as embryonic tissues and spermatocytes—this epigenetic dysregulation triggers apoptosis, leading to profound developmental malformations (e.g., neural tube defects) and spermatocyte depletion[8],[9].

Metabolic conversion of 2-methoxyethanol to methoxyacetic acid and subsequent HDAC inhibition.

Section 3: Regulatory Landscape & Residual Solvent Analysis

Because of the irreversible nature of its developmental toxicity, the ICH Q3C guidelines classify 2-methoxyethanol as a Class 2 Residual Solvent (solvents to be limited)[2],[10].

Table 2: ICH Q3C / USP <467> Regulatory Limits for 2-Methoxyethanol

Parameter	Limit	Regulatory Rationale
Classification	Class 2	Non-genotoxic animal carcinogen / teratogen[10].
Permitted Daily Exposure (PDE)	0.5 mg/day	Derived from NOEL in animal reproductive toxicity studies[11].
Concentration Limit	50 ppm	Calculated based on a 10 g daily maximum dose of the drug product[2].

Section 4: Analytical Protocol: GC-FID/MS for Residual 2-Methoxyethanol

The Analytical Challenge: that 2-methoxyethanol is "not readily detected by the headspace injection conditions" typically used for other residual solvents[3],[12]. The causality is thermodynamic: 2-methoxyethanol strongly hydrogen-bonds with water (the standard diluent) and possesses a relatively high boiling point (125 °C)[6]. Consequently, its gas-liquid partition coefficient heavily favors the liquid phase, resulting in negligible headspace concentration and poor analytical sensitivity.

The Solution: To achieve the required Limit of Quantitation (LOQ) below 50 ppm, analysts must employ a specialized Headspace Gas Chromatography (HS-GC) method utilizing a high-boiling, non-aqueous diluent—such as Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP)—combined with an elevated headspace equilibration temperature[13].

Step-by-Step Methodology (Self-Validating HS-GC-FID/MS):

• Sample Preparation: Accurately weigh 100 mg of the API into a 20 mL headspace vial.

• Diluent Addition: Add 5.0 mL of ultra-pure DMSO. Causality: DMSO disrupts the hydrogen bonding network and acts as a high-boiling matrix, forcing 2-methoxyethanol into the vapor phase[13].

• Standard Preparation: Prepare a calibration curve of 2-methoxyethanol in DMSO ranging from 5 ppm to 100 ppm, bracketing the 50 ppm limit.

• Headspace Equilibration: Seal the vials with PTFE-lined septa. Incubate at 100 °C for 30 minutes. Causality: Elevating the temperature from the standard 80 °C to 100 °C provides the thermal energy required to overcome the solvent's high boiling point.

• GC Separation: Inject 1 mL of the headspace gas onto a polar capillary column (e.g., DB-WAX, 30 m x 0.32 mm x 0.25 µm). Causality: The polar stationary phase ensures optimal retention and sharp peak shapes for ether-alcohols.

• Detection: Route the column effluent to a Flame Ionization Detector (FID) at 250 °C for robust quantification. For complex API matrices, split the effluent to a Mass Spectrometer (MS) monitoring m/z 45 and 76 for structural confirmation[11].

• System Suitability (Self-Validation): Prior to sample analysis, inject a 50 ppm standard solution six times. The system is validated only if the relative standard deviation (RSD) of the peak area is ≤ 15%, and the signal-to-noise (S/N) ratio is ≥ 10.

Modified HS-GC-FID/MS workflow to overcome 2-methoxyethanol's poor aqueous partitioning.

Section 5: Alternatives and Green Chemistry Considerations

Given the stringent 50 ppm limit and severe occupational hazards, modern pharmaceutical development strictly avoids 2-methoxyethanol. Green chemistry initiatives recommend replacing it with safer alternatives such as Propylene glycol monomethyl ether (PGME) . Causality: PGME's secondary alcohol structure prevents its metabolism into toxic aldehyde or carboxylic acid derivatives, rendering it significantly less toxic while maintaining similar amphiphilic solvency.

References

• Title: PubChem Compound Summary for CID 8019, 2-Methoxyethanol Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Impurities: Guideline for Residual Solvents Q3C(R8) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: <467> Residual Solvents Source: United States Pharmacopeia (USP-NF) URL: [Link]

• Title: Embryo- and Testicular-toxicities of Methoxyacetate and the Related: a Review on Possible Roles of One-carbon Transfer and Histone Modification Source: Journal of Toxicological Sciences (J-Stage) URL: [Link]

• Title: All About USP 467 Residual Solvent: Regulatory and Application Updates Source: Agilent Technologies URL: [Link]

Sources

• 1. 2-Methoxyethanol | C3H8O2 | CID 8019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. <467> RESIDUAL SOLVENTS [drugfuture.com]
• 4. CAS RN 109-86-4 | Fisher Scientific [fishersci.com]
• 5. researchgate.net [researchgate.net]
• 6. chembk.com [chembk.com]
• 7. The role of metabolism in 2-methoxyethanol-induced suppression of in vitro polyclonal antibody responses by rat and mouse lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Embryo- and Testicular-toxicities of Methoxyacetate and the Related: a Review on Possible Roles of One-carbon Transfer and Histone Modification [jstage.jst.go.jp]
• 9. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 10. Impurities: Guideline for Residual Solvents | ICH Q3C (R8) [pharmaspecialists.com]
• 11. agilent.com [agilent.com]
• 12. uspnf.com [uspnf.com]
• 13. Residual Solvent Analysis Information | Thermo Fisher Scientific - US [thermofisher.com]

The Interstellar Discovery of 2-Methoxyethanol: A Technical Guide to Astrochemistry and Molecular Complexity

Executive Summary

In April 2024, a global research coalition led by the Massachusetts Institute of Technology (MIT) reported the groundbreaking interstellar detection of 2-methoxyethanol ( CH3​OCH2​CH2​OH ) within the massive protocluster NGC 6334I [1]. Comprising 13 atoms, this molecule represents the largest and most complex "methoxy" species ever identified in space. For professionals in structural chemistry and drug development, this discovery is a profound demonstration of how advanced machine learning, high-resolution broadband spectroscopy, and radio astronomy converge to elucidate complex chemical synthesis in extreme environments.

This whitepaper deconstructs the causality, experimental protocols, and mechanistic implications behind this discovery, providing a self-validating framework for astrochemical target identification.

The Causality of Molecular Complexity in Space

Understanding the chemical inventory of star-forming regions is critical for tracing the origins of prebiotic molecules. Prior to 2021, only six chemical species containing more than 13 atoms had been detected outside our solar system, and all were ringed structures [2].

The identification of 2-methoxyethanol is a paradigm shift. As a highly saturated, linear-chain molecule with multiple stable conformers, its presence in the interstellar medium (ISM) proves that complex, non-cyclic organic molecules can be efficiently synthesized on the ice mantles of interstellar dust grains. The causality here is fundamental: the thermal energy released during star formation sublimates these complex molecules from dust grains into the gas phase, where their rotational signatures become observable to millimeter-wave telescopes [3].

Predictive Astrochemistry: The Machine Learning Catalyst

Historically, astrochemical discoveries relied on serendipitous spectral matching or biased manual target selection. However, the spectral density of regions like NGC 6334I creates severe "line confusion," where thousands of emission lines overlap.

To overcome this, the research team utilized machine learning (ML) algorithms to predict viable molecular targets based on known interstellar precursors and thermodynamic stability[4]. In 2023, the ML model flagged 2-methoxyethanol as a high-probability target. This predictive step is crucial: it narrows the infinite chemical space down to a specific structural isomer, dictating the exact parameters required for subsequent laboratory spectroscopy.

Fig 1: End-to-end self-validating workflow for the interstellar detection of 2-methoxyethanol.

Self-Validating Protocol I: Laboratory Rotational Spectroscopy

To detect 2-methoxyethanol in space, researchers first had to establish its exact spectral "barcode" on Earth. Because 2-methoxyethanol is highly saturated, it possesses multiple stable conformers, each tumbling uniquely in a vacuum.

Causality of Experimental Choice: Traditional cavity Fourier-transform microwave (FTMW) spectroscopy is too narrow in bandwidth to efficiently capture the complex rotational transitions of a 13-atom molecule. Therefore, the team employed Chirped-Pulse FTMW (CP-FTMW) and frequency-modulated absorption spectroscopy, which allows for rapid, broadband acquisition across a massive frequency range (8.7 to 500 GHz) [1].

Step-by-Step Methodology:

• Sample Preparation: Procure high-purity (>99.8%) liquid 2-methoxyethanol. No further purification is required if the vapor pressure is sufficient for supersonic expansion.

• Supersonic Expansion: Inject the vaporized sample into a vacuum chamber via a pulsed nozzle using an inert carrier gas (e.g., Neon or Argon). Self-Validation: This rapid expansion cools the molecules to ~2–5 K, collapsing the population into the lowest rotational states of the most stable conformers, mirroring the cold conditions of the ISM.

• Broadband Excitation: Irradiate the molecular beam with a linear frequency sweep (chirp) spanning the microwave to sub-millimeter regimes.

• Signal Acquisition: Record the Free Induction Decay (FID) as the macroscopic dipole moment of the polarized molecules relaxes.

• Data Transformation: Perform a Fast Fourier Transform (FFT) on the FID time-domain signal to yield the frequency-domain rotational spectrum.

• Quantum Validation: Fit the experimental spectral lines to an asymmetric top Hamiltonian model to derive rotational constants ( A,B,C ) and centrifugal distortion parameters. Compare these against Density Functional Theory (DFT) calculations to confirm conformer identity.

Self-Validating Protocol II: ALMA Observational Matching

With the laboratory barcode secured, the team queried observational data from the, specifically targeting the massive protocluster NGC 6334I and the low-mass protostellar system IRAS 16293-2422B [5].

Causality of Experimental Choice: ALMA Band 4 was selected because its frequency range perfectly overlaps with the peak thermal emission of molecules excited at ~140 K, the ambient temperature of the NGC 6334I gas cloud.

Step-by-Step Methodology:

• Baseline Calibration: Subtract continuum emission (background dust thermal radiation) from the ALMA datasets to isolate discrete molecular emission lines.

• Spectral Cross-Correlation: Overlay the laboratory-derived rotational spectrum of 2-methoxyethanol onto the astronomical data.

• Line Blending Analysis: Filter out transitions that overlap with known abundant molecules (e.g., methanol, dimethyl ether).

• Statistical Confirmation: Identify at least 20+ distinct, unblended lines. Self-Validation: The team successfully matched exactly 25 rotational lines of 2-methoxyethanol in NGC 6334I. A single line match is statistically meaningless due to line confusion; 25 lines constitute an irrefutable, secure detection [2].

• Thermodynamic Derivation: Use the intensity and width of the matched lines to calculate the column density (abundance) and excitation temperature of the molecule using Local Thermodynamic Equilibrium (LTE) modeling.

Quantitative Data Presentation

The physical parameters derived from the ALMA observations highlight a stark contrast between massive and low-mass star-forming regions, providing clues about the thermal thresholds required to desorb 13-atom molecules from dust grains [1].

Physicochemical Parameter	NGC 6334I (Massive Protocluster)	IRAS 16293-2422B (Low-Mass Protostar)
Detection Status	Secure Detection (25 unblended lines)	Non-Detection
Column Density ( NT​ )	1.3×1017 cm−2	<2.5×1015 cm−2 (Upper Limit)
Excitation Temperature ( Tex​ )	143 K	N/A
Conformers Detected	4 most stable conformers	N/A

Mechanistic Pathways for Interstellar Synthesis

In terrestrial laboratories, 2-methoxyethanol is synthesized via the nucleophilic ring-opening of ethylene oxide by methanol. However, the vacuum of space lacks the activation energy and liquid solvents required for such mechanisms.

Instead, astrochemical synthesis relies on radical recombination on the icy surfaces of dust grains. Cosmic rays and ultraviolet photons cleave simple precursor molecules (like methanol and ethanol) into highly reactive radicals. When the dust grain is warmed by a nearby forming star, these radicals gain mobility, migrating across the ice mantle until they collide and recombine [5].

Fig 2: Proposed radical recombination pathway for interstellar 2-methoxyethanol synthesis.

The successful detection of 2-methoxyethanol strongly supports the hypothesis that complex organic molecules—the precursors to amino acids and early biological frameworks—are synthesized efficiently in the ISM long before they are incorporated into planetary bodies.

References

• Fried, Zachary T. P., et al. "Rotational Spectrum and First Interstellar Detection of 2-methoxyethanol Using ALMA Observations of NGC 6334I." The Astrophysical Journal Letters, vol. 965, no. 2, 12 Apr. 2024. URL:[Link]

• Massachusetts Institute of Technology. "Researchers detect a new molecule in space." MIT News, 22 Apr. 2024. URL:[Link]

• "Buried in the Cat's Paw Nebula lies one of the largest space molecules ever seen." Space.com, 24 Apr. 2024. URL:[Link]

• "Newly Spotted Complex Molecule Is Among The Largest Ever Discovered Outside The Solar System." IFLScience, 29 Apr. 2024. URL:[Link]

• "Scientists discover a previously unknown molecule in space." The Brighter Side of News, 27 Apr. 2024. URL:[Link]

A Senior Scientist's Guide to the Safe Laboratory Handling of 2-Methoxyethanol

An In-depth Technical Guide for Researchers

Section 1: Executive Summary & Core Hazard Analysis

2-Methoxyethanol (also known as Methyl Cellosolve, Ethylene Glycol Monomethyl Ether, EGME) is a versatile solvent used in various laboratory and industrial applications.[1][2] However, its utility is overshadowed by a severe and insidious toxicological profile. This guide moves beyond standard safety data sheet (SDS) information to provide an in-depth understanding of the risks and the rigorous, self-validating protocols required for its safe use.

The primary directive for any professional handling this substance is to recognize its classification as a potent reproductive and developmental toxin.[2][3][4][5] It may damage fertility in both males and females and can cause harm to an unborn child.[3][6][7] Compounding this risk is its rapid absorption through the skin; direct contact for as little as 15 minutes can lead to an absorbed dose greater than inhaling workplace air at the exposure limit for 8 hours.[6] Additional significant hazards include toxicity to the hematopoietic (blood-forming) system, leading to anemia, as well as potential damage to the central nervous system, kidneys, and liver.[6][8][9][10] Furthermore, 2-methoxyethanol is a flammable liquid that can form explosive peroxides upon storage.[6][10][11]

This guide is structured to provide a comprehensive framework for risk mitigation, grounded in the scientific principles of toxicology and occupational hygiene.

Section 2: Identification and Physicochemical Properties

Understanding the physical and chemical characteristics of 2-methoxyethanol is fundamental to controlling its hazards. Its volatility, flammability, and solubility dictate how it behaves in the laboratory environment.

Property	Value	Source(s)
CAS Number	109-86-4	[2][3][5]
Molecular Formula	C₃H₈O₂	[2][5]
Appearance	Colorless liquid	[5][11]
Odor	Mild, ether-like	[5][8][12]
Boiling Point	124 - 125 °C (255 - 257 °F)	[3][5]
Melting Point	-85 °C (-121 °F)	[3][5]
Flash Point	38 - 40 °C (100.4 - 104 °F)	[5][10][11]
Vapor Pressure	9.5 mmHg @ 25 °C	[5]
Vapor Density	Heavier than air	[4][8]
Water Solubility	Completely soluble	[5]
Autoignition Temp.	286 °C (547 °F)	[10]

Section 3: The Science of Toxicity: Mechanism and Health Effects

The toxicity of 2-methoxyethanol is not caused by the parent compound itself but by its primary metabolite. This metabolic activation is the causal link behind its specific organ damage.

In the body, the enzyme alcohol dehydrogenase metabolizes 2-methoxyethanol into methoxyacetic acid (MAA).[1][6] MAA is the active toxicant responsible for the observed reproductive and hematopoietic effects.[1][6] This understanding is critical because it underscores why exposure, regardless of the route, initiates a predictable toxic cascade.

Caption: Metabolic activation of 2-methoxyethanol to its toxic metabolite.

Key Toxicological Endpoints:

• Reproductive Toxicity: In males, exposure leads to testicular atrophy, reduced sperm counts (oligospermia), and abnormal sperm morphology, potentially causing sterility.[1][9][13] In females, it is a developmental toxicant, capable of causing embryonic death and congenital malformations (teratogenicity).[6][9] Pregnant or potentially pregnant individuals should not be exposed.[11]

• Hematopoietic Toxicity: The compound is toxic to bone marrow, suppressing the production of blood cells.[1][6] This can result in granulocytopenia (a lack of certain white blood cells) and macrocytic anemia.[1]

• Neurological Effects: Acute exposure can cause drowsiness, dizziness, headache, and weakness.[8][9][11] Chronic exposure has been linked to personality changes, tremors, and encephalopathy.[8][9][10]

• Organ Damage: Higher or prolonged doses can cause degenerative changes and damage to the kidneys and liver.[6][8][9]

Section 4: Exposure Risk Assessment in the Laboratory

A robust risk assessment acknowledges all potential routes of exposure and respects the most protective occupational exposure limits (OELs).

Routes of Exposure:

• Dermal Absorption: This is the most significant and often underestimated risk. The substance is absorbed more rapidly through the skin than any other glycol ether studied.[6] Skin contact must be strictly avoided.

• Inhalation: Vapor inhalation is a primary concern due to the material's volatility.[6] A harmful concentration of vapor can be reached quickly at room temperature.[11]

• Ingestion: Accidental ingestion can be fatal, with lethal doses estimated to be less than 150 grams for an adult.[6]

Occupational Exposure Limits (OELs): The established OELs for 2-methoxyethanol vary significantly between agencies. This discrepancy reflects an evolving understanding of its severe reproductive toxicity. For maximum safety, laboratories must adhere to the most stringent limits available.

Agency	Limit (8-Hr TWA)	Notes
OSHA PEL	25 ppm	Considered outdated and not protective against reproductive effects.[8][9]
ACGIH TLV®	5 ppm	Includes a "Skin" notation, indicating high potential for dermal absorption.[8][11]
NIOSH REL	0.1 ppm (10-Hr TWA)	The most protective limit, recommended to reduce the risk of all health effects, including reproductive toxicity.[8]

Causality: The significant difference between the OSHA PEL and the NIOSH REL is based on extensive animal data demonstrating severe reproductive and developmental effects at concentrations well below 25 ppm.[9] Therefore, relying solely on the OSHA PEL creates a false sense of security and is scientifically unjustifiable for protecting researchers. The NIOSH REL of 0.1 ppm should be the target for all laboratory operations.

Section 5: The Hierarchy of Controls: A Self-Validating Protocol for Safe Handling

A self-validating safety protocol relies on a multi-layered approach, prioritizing the most effective control measures. This is known as the hierarchy of controls.

Caption: The hierarchy of controls, from most to least effective.

5.1. Elimination/Substitution (Most Effective) Before using 2-methoxyethanol, a thorough evaluation must be conducted to determine if a less hazardous chemical can be substituted without compromising experimental integrity. Given its toxicity profile, substitution is the most protective action.

5.2. Engineering Controls (Primary Barrier) These controls are designed to physically isolate the researcher from the chemical.

• Chemical Fume Hood: All work with 2-methoxyethanol, including weighing, transfers, and preparing solutions, must be conducted inside a certified chemical fume hood.[14]

• Ventilation: The laboratory must have adequate general ventilation to prevent vapor accumulation.[2][15]

• Hazardous Material Storage: Store in a dedicated, ventilated, and approved flammable liquid storage cabinet.[6]

• Equipment: Use explosion-proof and spark-proof equipment for any large-scale operations.[2][3][5][10][15][16]

5.3. Administrative Controls (Work Practices) These are the standard operating procedures that dictate how work is performed safely.

• Restricted Access: Designate areas where 2-methoxyethanol is used and restrict access. AVOID EXPOSURE OF PREGNANT WOMEN.[11]

• Training: All personnel must receive specific training on the hazards of 2-methoxyethanol and the detailed procedures for its safe use and disposal.[8]

• Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the work area.[6][14] Do not eat, drink, or smoke in the laboratory.[2][3][6][11]

• Waste Disposal: Collect all 2-methoxyethanol waste in clearly labeled, sealed containers for disposal as hazardous waste.[8]

Experimental Protocol: Preparing a Dilute Solution This protocol is designed to minimize exposure at every step.

• Pre-Work Checklist:

  • Verify fume hood is certified and functioning correctly.

  • Assemble all necessary glassware, reagents, and spill kit inside the fume hood.

  • Don appropriate PPE as specified in section 5.4.

• Aliquot Transfer:

  • Ground the primary container and receiving vessel to prevent static discharge.[2][3][10]

  • Use a syringe or cannula for liquid transfer to minimize vapor release. Avoid pouring from an open container.

  • Carefully dispense the required volume into the receiving vessel containing the diluent.

• Post-Work Decontamination:

  • Securely cap all containers.

  • Wipe down the work surface in the fume hood with an appropriate decontaminant.

  • Dispose of all contaminated disposable materials (e.g., wipes, pipette tips) in the designated hazardous waste container.

  • Carefully doff PPE, avoiding contact with potentially contaminated surfaces. Wash hands immediately.

5.4. Personal Protective Equipment (PPE - The Last Line of Defense) PPE does not eliminate the hazard; it provides a final barrier. Its selection and use must be meticulous.

Protection Type	Specification	Rationale and Source(s)
Hand	Neoprene or Butyl Rubber Gloves. Double-gloving is recommended.	Provides resistance to permeation. Check manufacturer's compatibility data.[8]
Eye/Face	Chemical splash goggles AND a face shield.	Protects against splashes and vapors. Contact lenses should not be worn.[6][8][11][14]
Body	Flame-resistant lab coat, buttoned completely. Consider a chemically resistant apron for larger quantities.	Protects skin from splashes and contaminated surfaces.[6][11][14]
Respiratory	Not required if work is performed in a certified fume hood. For exposures exceeding 0.1 ppm (e.g., large spills, ventilation failure), a NIOSH-approved supplied-air respirator is necessary.	Protects against inhalation when engineering controls are insufficient or fail.[8]

Section 6: Storage and Peroxide Management

Improper storage of 2-methoxyethanol presents both a chronic exposure risk and an acute explosion hazard.

• Storage Conditions: Store in a cool, dry, well-ventilated, fireproof area designated for flammable liquids.[2][6][10] Keep containers tightly closed and protected from light, heat, and ignition sources.[2][6][11][15]

• Incompatibilities: Segregate from strong oxidizing agents (e.g., perchlorates, nitrates), strong bases, and metals like aluminum.[6][8][11]

• Peroxide Formation: Long-standing contact with air and light can form potentially explosive peroxides.[6][11] This is a critical hazard, especially if the solvent will be distilled or concentrated.

Protocol for Peroxide Management:

• Date All Containers: Upon receipt, write the date on the container. When opened, write the opening date.[6]

• Set Expiration: Unopened containers should not be stored for more than 18 months. Opened containers should be used or disposed of within 12 months.[6]

• Visual Inspection: Before each use, visually inspect the container for signs of peroxide formation (e.g., crystal formation, discoloration). Do not move or open a container suspected of containing peroxides.

• Peroxide Testing: For containers of unknown age or near their expiration, test for peroxides using commercially available test strips before use, especially before any heating or distillation. If peroxides are found, the material must be decontaminated or disposed of by trained personnel.[11]

Section 7: Emergency Response Protocols

Rapid and correct response to an emergency is critical to minimizing harm.

Caption: Decision-making workflow for a 2-methoxyethanol spill.

Emergency	Protocol
Spill/Leak	Minor Spill (in fume hood): Wearing appropriate PPE, absorb the spill with an inert material like vermiculite or sand (do not use combustible materials like sawdust).[8][10] Collect the material using non-sparking tools into a sealed container for hazardous waste.[6][10] Ventilate and wash the area after cleanup.[8] Major Spill: Evacuate the area immediately.[8] Remove all ignition sources.[8][10] Alert emergency responders and prevent entry.[6]
Fire	The material is flammable. Vapors can travel to an ignition source and flash back.[8] Use dry chemical, CO₂, or alcohol-resistant foam extinguishers.[6][8][10] Use water spray to keep fire-exposed containers cool, but it may not be effective on the burning liquid itself.[8][10] Firefighters must wear self-contained breathing apparatus (SCBA).[4]
First Aid	Skin Contact: Immediately remove all contaminated clothing.[2][3][6] Flush skin with running water and soap for at least 15 minutes.[6] Seek immediate medical attention.[2] Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][8] Seek immediate medical attention.[2][11] Inhalation: Remove the person to fresh air and keep them warm and at rest.[2][3][6] If breathing is difficult or has stopped, provide artificial respiration.[6][11] Seek immediate medical attention.[2] Ingestion: Rinse mouth with water.[2][3][11] Call a poison center or doctor immediately.[2][3] Do NOT induce vomiting.[11]

Section 8: Conclusion

2-Methoxyethanol is a high-hazard substance that demands the utmost respect and the most stringent safety protocols. Its potent reproductive toxicity, coupled with its high capacity for dermal absorption, necessitates a "no-touch" handling philosophy. The foundation of safety lies not just in wearing PPE, but in a comprehensive system of engineering controls, validated work practices, and a deep understanding of the chemical's toxicological mechanism. By implementing the multi-layered controls outlined in this guide, researchers and drug development professionals can effectively mitigate the risks and ensure a safe laboratory environment.

Section 9: References

• Common Name: 2-METHOXYETHANOL HAZARD SUMMARY - NJ.gov. [Link]

• Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC. [Link]

• 2-Methoxyethanol - Wikipedia. [Link]

• 2-Methoxyethanol (2-ME) Standard Operating Procedure. [Link]

• 2-Methoxyethanol - DCCEEW. [Link]

• International Chemical Safety Cards: 2-METHOXYETHANOL. [Link]

• 2-METHOXYETHANOL - Techno PharmChem. [Link]

• Safety Data Sheet: 2-methoxyethanol - Chemos GmbH&Co.KG. [Link]

• 2-METHOXYETHANOL EXTRA PURE - Loba Chemie. [Link]

• Safety Data Sheet: 2-Methoxyethanol - PENTA. [Link]

• Priority Substances List Assessment Report for 2-Methoxyethanol - Canada.ca. [Link]

• Safety Data Sheet: ≥99 %, - Carl ROTH. [Link]

• 2-METHOXYETHANOL (METHYL CELLOSOLVE) | Occupational Safety and Health Administration. [Link]

• Reproductive Toxicity of 2-methoxyethanol Applied Dermally to Occluded and Nonoccluded Sites in Male Rats - PubMed. [Link]

• Safety Data Sheet: 2-Methoxyethanol - Carl ROTH. [Link]

Sources

• 1. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 2. lobachemie.com [lobachemie.com]
• 3. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. nj.gov [nj.gov]
• 9. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]
• 10. technopharmchem.com [technopharmchem.com]
• 11. 2-METHOXYETHANOL [training.itcilo.org]
• 12. 2-METHOXYETHANOL (METHYL CELLOSOLVE) | Occupational Safety and Health Administration [osha.gov]
• 13. Reproductive toxicity of 2-methoxyethanol applied dermally to occluded and nonoccluded sites in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. uwaterloo.ca [uwaterloo.ca]
• 15. chemos.de [chemos.de]
• 16. fishersci.com [fishersci.com]

Mechanism of 2-methoxyethanol-induced testicular toxicity

An in-depth technical analysis of 2-methoxyethanol (2-ME) induced testicular toxicity reveals a complex interplay of metabolic activation, epigenetic disruption, and calcium-dependent apoptotic signaling. This guide is designed for toxicologists, drug development professionals, and reproductive biologists to understand the mechanistic pathways, execute validated experimental protocols, and interpret cross-species toxicological data.

Pharmacokinetics and Metabolic Activation

2-Methoxyethanol (2-ME) is an ethylene-based glycol ether historically used as an industrial solvent. It is not a direct-acting toxicant; rather, its reproductive toxicity is entirely dependent on its metabolic activation.

Upon systemic absorption, 2-ME is rapidly oxidized by cytosolic Alcohol Dehydrogenase (ADH) to methoxyacetaldehyde, which is subsequently oxidized by Aldehyde Dehydrogenase (ALDH) to form methoxyacetic acid (MAA) [1]. Plasma analysis in murine models demonstrates a rapid conversion (t1/2 for 2-ME disappearance ≈ 0.6 hours), with MAA accumulating as the primary circulating and urinary metabolite. The absolute necessity of this pathway is proven by the administration of pyrazole (an ADH inhibitor), which completely protects against 2-ME-induced spermatocyte depletion [1].

Metabolic activation of 2-ME to MAA and its dual cellular targets in the testis.

Cellular Targets: The Sertoli-Germ Cell Axis

The seminiferous epithelium is highly sensitive to MAA. The toxicity manifests primarily as the stage-specific degeneration of pachytene spermatocytes —germ cells undergoing the prolonged prophase of meiosis I [2].

The mechanism is twofold:

• Sertoli Cell Metabolic Starvation : Sertoli cells provide structural and nutritional support to developing germ cells. A critical substrate is lactate, which spermatocytes preferentially metabolize over glucose. In vitro studies demonstrate that MAA (but not 2-ME) significantly depresses Sertoli cell lactate production without causing Sertoli cell death [3].

• Direct Germ Cell Cytotoxicity : While lactate depletion contributes to the pathology, isolated intact seminiferous tubule cultures prove that MAA exerts a direct cytotoxic effect on spermatocytes. Interestingly, the architectural integrity of the seminiferous tubule is required for the full morphological expression of this toxicity; isolated germ cells do not degenerate in the same manner as those within an intact tubule [4].

Molecular Mechanisms of MAA-Induced Apoptosis

The ultimate fate of MAA-exposed pachytene spermatocytes is programmed cell death (apoptosis), characterized by internucleosomal DNA fragmentation (laddering of ~200 bp multiples) [5]. The induction of apoptosis is driven by three distinct but converging molecular mechanisms:

A. Calcium-Dependent Endonuclease Activation

MAA triggers an influx of extracellular calcium across the spermatocyte plasma membrane. This elevated intracellular Ca2+ activates divalent metal cation-dependent endonucleases, leading to DNA cleavage. Co-treatment with dihydropyridine calcium channel blockers (e.g., nifedipine, nicardipine) or phenylalkylamines (verapamil) significantly attenuates MAA-induced apoptosis in both rat and human testicular tissues [6].

B. Histone Deacetylase (HDAC) Inhibition

MAA acts as a short-chain fatty acid HDAC inhibitor. By inhibiting the deacetylation of nucleosomal histones, MAA causes hyperacetylation, which disrupts the tightly regulated gene expression required during meiosis. This epigenetic dysregulation leads to cell cycle arrest and triggers p21-mediated apoptotic pathways[7].

C. Disruption of One-Carbon Metabolism

Pachytene spermatocytes undergo rapid RNA synthesis. MAA interferes with oxidation pathways involving tetrahydrofolic acid, a crucial catalyst for transferring one-carbon moieties into purine and pyrimidine bases. Co-administration of physiological one-carbon donors (serine, acetate, sarcosine, or glycine) successfully rescues daily sperm production and prevents spermatocyte degeneration in vivo [8].

Intracellular signaling pathways driving MAA-induced spermatocyte apoptosis.

Quantitative Data Summary

The following table synthesizes cross-species sensitivities and the efficacy of various pharmacological interventions against 2-ME/MAA toxicity [1][5][6][8].

Species / Model	Toxicant	Exposure Level	Primary Observation	Rescue Agent	Rescue Mechanism
Rat (In vivo)	2-ME	250-500 mg/kg	Pachytene spermatocyte depletion (24h)	Pyrazole	Inhibits ADH, preventing MAA formation
Rat (In vivo)	2-ME	500 mg/kg	Decreased daily sperm production	L-Serine / Glycine	Donates 1-carbon units for purine synthesis
Rat (In vitro)	MAA	5 mM (5-19h)	Apoptosis in cultured seminiferous tubules	Verapamil / Nifedipine	Blocks plasma membrane Ca2+ channels
Human (In vitro)	MAA	≥ 1 mM	Spermatocyte apoptosis (DNA laddering)	Nifedipine	Blocks plasma membrane Ca2+ channels
Guinea Pig (In vivo)	2-ME	200 mg/kg/day	Apoptosis with chromatin condensation (96h)	N/A	Demonstrates delayed, strictly apoptotic response

Experimental Protocols

To ensure reproducibility and self-validation in mechanistic toxicology, the following protocols detail the gold-standard methods for assessing MAA-induced testicular toxicity in vitro.

Protocol 1: Intact Seminiferous Tubule Culture & MAA Exposure

Rationale: Isolated germ cells lose their apoptotic response to MAA. Intact tubule architecture is required to accurately model in vivo toxicity[4].

• Testis Isolation : Euthanize juvenile (24-25 day old) Sprague-Dawley rats. Aseptically remove testes and decapsulate to expose the seminiferous tubules.

• Tubule Dispersal : Wash the tissue in sterile DMEM/F12 medium. Gently tease apart the tubules using fine forceps under a dissecting microscope. Do not use enzymatic digestion (collagenase/trypsin), as this destroys the tubule architecture.

• Culture Setup : Transfer 2-3 cm segments of intact tubules into 12-well culture plates containing 1 mL of defined serum-free DMEM/F12 supplemented with insulin (10 µg/mL), transferrin (10 µg/mL), and epidermal growth factor (10 ng/mL).

• Treatment : Prepare a 500 mM stock of Methoxyacetic Acid (MAA) in sterile PBS, adjusted to pH 7.4. Spike cultures to a final concentration of 5 mM MAA.

• Incubation : Incubate at 32°C (physiological scrotal temperature) in 5% CO2 for 5 to 24 hours.

• Validation Checkpoint : At 19-24 hours, perform phase-contrast microscopy. MAA-treated tubules should exhibit distinct detachment and rounding of pachytene spermatocytes within the epithelium compared to vehicle controls.

Protocol 2: DNA Fragmentation Assay and Calcium Blocker Rescue

Rationale: Validates that cell death is apoptotic (via endonuclease activation) rather than necrotic, and confirms the calcium-dependent mechanism [6].

• Pre-treatment : 30 minutes prior to MAA exposure, pre-treat a subset of tubule cultures (from Protocol 1) with 50 µM Nifedipine or 50 µM Verapamil (dissolved in DMSO; final DMSO concentration <0.1%).

• MAA Exposure : Expose cultures to 5 mM MAA for 19 hours.

• DNA Extraction : Harvest tubules, wash in cold PBS, and lyse in buffer (10 mM Tris-HCl, 100 mM NaCl, 25 mM EDTA, 0.5% SDS, pH 8.0) containing 0.1 mg/mL Proteinase K. Incubate at 50°C for 12 hours.

• Purification : Perform standard phenol-chloroform-isoamyl alcohol extraction. Precipitate DNA with 100% ethanol and 0.3 M sodium acetate. Resuspend in TE buffer with RNase A (10 µg/mL) for 1 hour at 37°C.

• Electrophoresis : Load 10 µg of DNA per well on a 1.5% agarose gel containing ethidium bromide. Run at 70V for 2 hours.

• Validation Checkpoint : Under UV transillumination, MAA-only lanes must show a distinct "ladder" pattern of ~200 bp multiples. Nifedipine/Verapamil + MAA lanes should show a significant reduction in laddering, validating the blockade of Ca2+-dependent apoptosis.

References

• The role of metabolism in 2-methoxyethanol-induced testicular toxicity. PubMed (NIH). Available at:[Link]

• Spermatocyte toxicity of 2-methoxyethanol in vivo and in vitro: Requirement for an intact seminiferous tubule structure for germ cell degeneration. PubMed (NIH). Available at: [Link]

• Mechanisms of 2-Butoxyethanol Induced Hematotoxicity (Comparative analysis including 2-ME testicular toxicity). Grantome. Available at:[Link]

• 2-Methoxyacetic acid (MAA)-induced spermatocyte apoptosis in human and rat testes: an in vitro comparison. PubMed (NIH). Available at:[Link]

• Embryo- and Testicular-toxicities of Methoxyacetate and the Related: a Review on Possible Roles of One-carbon Transfer and Histone Modification. J-Stage. Available at:[Link]

• Attenuation of 2-methoxyethanol-induced testicular toxicity in the rat by simple physiological compounds. PubMed (NIH). Available at:[Link]

The Solvation Dynamics of 2-Methoxyethanol: A Technical Guide for Organic Compounds and APIs

Executive Summary

2-Methoxyethanol (also known as methyl cellosolve or ethylene glycol monomethyl ether) is a highly versatile, medium-polarity organic solvent. Characterized by the presence of both an ether oxygen and a primary hydroxyl group, it possesses a unique bifunctional ability to act as both a hydrogen-bond donor and acceptor. This whitepaper explores the thermodynamic principles governing the solubility of organic compounds in 2-methoxyethanol, provides field-proven methodologies for solubility screening, and addresses its critical applications and safety limitations in pharmaceutical development.

Physicochemical Profiling and Hansen Solubility Parameters (HSP)

To predict whether a complex organic molecule—such as an Active Pharmaceutical Ingredient (API) or a polymer—will dissolve in 2-methoxyethanol, we must analyze its cohesive energy density. The most robust framework for this is the Hansen Solubility Parameters (HSP) , which divides the total cohesive energy into three distinct intermolecular forces: Dispersion ( δd​ ), Polar ( δp​ ), and Hydrogen Bonding ( δh​ ).

2-Methoxyethanol exhibits a balanced HSP profile, allowing it to solvate a broad spectrum of solutes ranging from moderately non-polar molecules to highly polar phenolic compounds [1].

Table 1: Physicochemical and HSP Profile of 2-Methoxyethanol

Property	Value	Clinical/Chemical Implication
Boiling Point	124–125 °C	Allows for high-temperature reactions; requires vacuum for efficient solvent removal.
Dielectric Constant	~16.9	Medium polarity; supports the dissolution of both neutral organics and weak ion pairs.
Dispersion ( δd​ )	16.2 MPa 1/2	Facilitates van der Waals interactions with aliphatic and aromatic rings.
Polar ( δp​ )	9.2 MPa 1/2	Interacts effectively with dipole moments in ketones, esters, and amides.
H-Bonding ( δh​ )	16.4 MPa 1/2	Strong affinity for hydroxyl, amine, and carboxyl groups due to its -OH and -O- moieties.

Note: HSP values converted from (cal/ml) 1/2 to MPa 1/2 (conversion factor 2.05) [1].

Solvation Mechanism

The causality behind 2-methoxyethanol's broad solvency lies in its structural flexibility. The ether oxygen provides a localized region of high electron density (H-bond acceptor), while the terminal hydroxyl group provides a highly polarized proton (H-bond donor). When an organic solute is introduced, thermodynamic affinity is achieved if the "distance" ( Ra​ ) between the solvent and solute in the 3D Hansen space is less than the solute's interaction radius ( R0​ ).

Caption: Thermodynamic solvation pathway based on Hansen Solubility Parameters.

Comparative Solubility of Organic Compounds

2-Methoxyethanol is frequently utilized in the synthesis and purification of complex organic architectures. Its solubility profile for various classes of compounds is summarized below.

Table 2: Solubility Behavior of Select Organic Compounds

Compound Class / Specific Solute	Solubility Status in 2-Methoxyethanol	Mechanistic Rationale
Technical Lignins (e.g., Kraft Lignin)	Highly Soluble	The high δh​ of 2-methoxyethanol perfectly matches the abundant phenolic hydroxyl groups in lignin, disrupting inter-chain hydrogen bonds [2].
Analgesics (e.g., Paracetamol)	Freely Soluble	Paracetamol exhibits high solubility in medium-polarity solvents with strong H-bonding capabilities (like alcohols and amides) due to its hydroxyl and amide functional groups [3].
Conjugated Polymers (e.g., P3HT)	Poor/Marginal Soluble	Used intentionally as a "bad solvent" in binary mixtures (e.g., with dichlorobenzene) to induce pre-aggregation and alignment of polymer chains for organic electronics [4].

Self-Validating Protocol for Equilibrium Solubility Determination

In drug development, reporting an inaccurate solubility value can derail formulation strategies. A common pitfall is measuring kinetic dissolution rather than true thermodynamic equilibrium. As an application scientist, I mandate a self-validating bidirectional approach : approaching saturation from both an undersaturated state (heating) and a supersaturated state (cooling) [3]. If both methods converge on the same concentration, thermodynamic equilibrium is definitively confirmed.

Step-by-Step Methodology

Step 1: Preparation of the Solvent-Solute System

• Accurately weigh an excess amount of the target organic compound (e.g., 500 mg) into two separate, hermetically sealed 20 mL glass vials.

• Add exactly 10.0 mL of anhydrous 2-methoxyethanol to each vial.

Step 2: Bidirectional Thermal Equilibration (The Validation Step)

• Vial A (Undersaturation Approach): Place the vial in an isothermal shaker set precisely to the target temperature (e.g., 25.0 ± 0.1 °C). Agitate at 200 rpm for 48 hours.

• Vial B (Supersaturation Approach): Heat the vial to 40 °C for 2 hours to force excess solute into solution (creating a supersaturated state). Then, transfer the vial to the 25.0 °C isothermal shaker and agitate for 48 hours to allow excess solute to precipitate out.

Step 3: Phase Separation

• Remove both vials from the shaker and allow them to stand undisturbed for 2 hours at 25.0 °C to let large particulates settle.

• Extract 1.0 mL of the supernatant using a pre-warmed syringe.

• Filter the aliquot immediately through a 0.22 µm PTFE syringe filter (ensure the filter material is chemically compatible with ethers/alcohols).

Step 4: Quantification and Validation

• Dilute the filtered aliquots with a compatible mobile phase (e.g., Methanol/Water) to fall within the linear dynamic range of your detector.

• Quantify the concentration using HPLC-UV or UV-Vis spectrophotometry against a validated calibration curve.

• Validation Check: The calculated solubility from Vial A and Vial B must be within ± 2.0% of each other. If they diverge, equilibrium has not been reached, or a polymorphic transition has occurred.

Caption: Self-validating experimental workflow for thermodynamic solubility determination.

Applications and Critical Limitations in Drug Development

While 2-methoxyethanol is a superior solvent from a purely physicochemical standpoint, its application in the pharmaceutical industry is strictly governed by its toxicological profile.

Applications in Synthesis and Material Science

• Crystallization and Polymorph Screening: Because APIs like ibuprofen and paracetamol exhibit high solubility at elevated temperatures and moderate solubility at lower temperatures in medium-polarity solvents, 2-methoxyethanol is an excellent candidate for cooling crystallization or as a primary solvent in anti-solvent precipitation setups [5].

• Polymer Processing: It is widely used to tune the morphology of conjugated polymer films. By mixing it with a "good" solvent, researchers can control the pre-aggregation of polymer chains, drastically improving the electrical conductivity of organic field-effect transistors [4].

Toxicity and Formulation Constraints

Crucial Insight: 2-Methoxyethanol must never be used as an excipient in final pharmaceutical formulations.

In vivo, 2-methoxyethanol is rapidly oxidized by the enzyme alcohol dehydrogenase into methoxyacetic acid [6]. This metabolite is highly toxic, known to cause severe bone marrow depression, granulocytopenia, and is a documented teratogen (causing testicular atrophy and developmental defects) [6]. Consequently, its use is strictly confined to early-stage chemical synthesis, and stringent residual solvent analysis (via Headspace GC-FID/MS) must be performed to ensure its complete removal from the final API bulk prior to formulation.

References

• Stenutz, R. (n.d.). Hansen solubility parameters. stenutz.eu.
• National Institutes of Health (NIH). (n.d.). Ultraviolet Spectrophotometry of Lignin Revisited: Exploring Solvents with Low Harmfulness, Lignin Purity, Hansen Solubility Parameter, and Determination of Phenolic Hydroxyl Groups. PMC.
• Granberg, R. A., & Rasmuson, A. C. (1999). Solubility of Paracetamol in Pure Solvents. Sciencemadness.org.
• ResearchGate. (n.d.). The Hansen solubility parameters of the four solvents and P3HT at room temperature.
• Pharmaceutical Technology. (2020). Solubility, Polymorphism, Crystallinity, and Crystal Habit of Acetaminophen and Ibuprofen by Initial Solvent Screening.
• Wikipedia. (n.d.). 2-Methoxyethanol.

The 2-Methoxyethanol Compendium: Nomenclature, Metabolic Causality, and Analytical Verification

Executive Summary

In pharmaceutical development and analytical chemistry, the precise identification and tracking of solvents is paramount. 2-Methoxyethanol (2-ME), a widely utilized protic solvent, presents a unique regulatory and operational challenge due to its extensive list of industrial synonyms and its potent toxicological profile[1]. While legacy literature often refers to it by trade names, modern quality management systems require rigorous standardization. This whitepaper systematically deconstructs the nomenclature, metabolic causality, and analytical verification protocols for 2-ME, providing a self-validating framework for laboratory professionals.

Chemical Nomenclature and Structural Identifiers

The proliferation of synonyms for 2-ME stems from its historical application across diverse industries, ranging from aerospace deicing solutions to pharmaceutical synthesis[2]. The IUPAC name, 2-methoxyethanol, explicitly describes its molecular architecture: an ethanol backbone substituted with a methoxy group at the C2 position[1].

However, procurement databases and legacy standard operating procedures (SOPs) frequently utilize alternative nomenclature. "Methyl cellosolve" remains a persistent industrial trade name, while "ethylene glycol monomethyl ether" (EGME) accurately describes its primary synthesis route via the reaction of ethylene oxide and methanol[1],[3]. Recognizing these synonyms is critical to preventing procurement errors and ensuring accurate toxicological tracking.

Table 1: Quantitative and Qualitative Identifiers for 2-Methoxyethanol

Identifier Type	Value / Nomenclature
IUPAC Name	2-methoxyethanol[1]
CAS Registry Number	109-86-4[1]
Common Synonyms	Ethylene glycol monomethyl ether (EGME), Methyl cellosolve, 2-methoxy-1-ethanol, O-Methyl Glycol[1],[3]
Molecular Formula	C₃H₈O₂[2]
Molar Mass	76.09 g/mol [2]
Boiling Point	124-125 °C[2]

Metabolic Causality and Toxicological Significance

For drug development professionals, understanding the nomenclature of 2-ME is inextricably linked to managing its safety profile. 2-ME itself exhibits relatively low acute toxicity; however, it functions biologically as a prodrug for severe reproductive and developmental toxicity[4]. The causality of this toxicity is rooted entirely in its metabolic biotransformation.

Upon systemic absorption, 2-ME is rapidly oxidized by alcohol dehydrogenase to form the intermediate 2-methoxyacetaldehyde (MALD)[5]. This intermediate is subsequently oxidized by aldehyde dehydrogenase to methoxyacetic acid (MAA)[5],[6]. MAA is the ultimate toxicant. With an extended elimination half-life of approximately 77 hours in humans, MAA accumulates systemically[4]. It disrupts crucial metabolic steps catalyzed by flavoprotein-dehydrogenase enzymes, particularly impairing fatty-acid β-oxidation and amino acid degradation[4]. This enzymatic disruption is the mechanistic basis for the observed testicular atrophy, spermatocyte reduction, and embryotoxicity associated with 2-ME exposure[6],[4].

Metabolic oxidation pathway of 2-methoxyethanol to toxic methoxyacetic acid.

Analytical Verification Protocol (NIOSH 1403 Adaptation)

Relying solely on container labels or synonyms is insufficient in a heavily regulated laboratory environment. To definitively verify the presence and concentration of 2-ME, an orthogonal analytical protocol must be employed. The following methodology is an optimized adaptation of NIOSH Method 1403, utilizing Gas Chromatography with a Flame Ionization Detector (GC-FID)[7].

This protocol operates as a self-validating system: the inclusion of a specific polar modifier during desorption ensures complete analyte recovery, while the internal standard corrects for minor volumetric fluctuations during injection[7].

Step-by-Step Methodology:

• Air Sampling (Collection): Calibrate a personal sampling pump. Draw the sample through a solid sorbent tube containing two sections of activated coconut shell charcoal (100 mg front, 50 mg back) at a strictly controlled flow rate of 0.01 to 0.05 L/min[7].

  • Causality: Controlling the flow rate prevents analyte breakthrough, ensuring the charcoal's physical adsorption capacity is not exceeded.

• Sample Preparation: Carefully fracture the glass tube and transfer the front and back sorbent sections into separate 11-mm glass autosampler vials[7]. Discard the urethane foam separators.

• Desorption (Extraction): Add exactly 1.0 mL of desorption solvent—methylene chloride containing 5% methanol—to each vial[7].

  • Causality: 2-ME is a polar molecule strongly adsorbed to the charcoal lattice. Methylene chloride alone is insufficient for quantitative extraction. The 5% methanol acts as a highly polar modifier, outcompeting 2-ME for the active sites on the charcoal, thereby driving the analyte entirely into the liquid phase.

• Ultrasonic Agitation: Immediately seal the vials with crimp caps and place them in an ultrasonic bath for 30 minutes[7].

  • Causality: Sonication provides the kinetic energy required to overcome the activation energy of desorption, ensuring a homogeneous extract.

• GC-FID Measurement: Inject a micro-aliquot into a GC-FID system equipped with a high-resolution capillary column (e.g., 10% FFAP on Chromosorb W-AW)[7].

• Data Validation: Calculate the final concentration by taking the ratio of the 2-ME peak area to the internal standard peak area. Compare this ratio against a pre-established 6-point calibration curve[7]. If the back section contains >10% of the analyte mass found in the front section, the sample must be flagged for breakthrough, validating the integrity of the run[7].

Step-by-step analytical workflow for 2-methoxyethanol quantification via GC-FID.

Conclusion

Understanding the diverse synonyms of 2-methoxyethanol—from methyl cellosolve to EGME—is merely the first step in chemical stewardship. By linking its nomenclature to its specific metabolic liabilities (MAA accumulation) and implementing rigorous, self-validating analytical extraction protocols, drug development professionals can ensure both regulatory compliance and occupational safety in the laboratory.

Sources

• 1. 2-Methoxyethanol | C3H8O2 | CID 8019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-METHOXYETHANOL (METHYL CELLOSOLVE) | Occupational Safety and Health Administration [osha.gov]
• 4. zora.uzh.ch [zora.uzh.ch]
• 5. ARCHIVED - Priority Substances List Assessment Report for 2-Methoxyethanol - Canada.ca [canada.ca]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. mdcampbell.com [mdcampbell.com]

A Senior Application Scientist's Guide to Anhydrous 2-Methoxyethanol: Purity, Specifications, and Best Practices for Research and Pharmaceutical Development

Introduction

2-Methoxyethanol (also known as methyl cellosolve or ethylene glycol monomethyl ether, EGME) is a versatile solvent valued in research and industry for its amphiphilic nature, possessing both ether and alcohol functionalities.[1] This unique structure allows it to dissolve a wide array of polar and non-polar compounds, making it a common medium for organic synthesis, and a component in the formulation of resins, dyes, and varnishes.[2][3][4] In pharmaceutical development, its applications range from a solvent in synthetic routes to its use as a certified reference material for quality control.[1]

However, the utility of 2-methoxyethanol is shadowed by significant challenges that every researcher and drug development professional must master: its high toxicity and its propensity to form explosive peroxides.[5][6][7] For this reason, the use of a high-purity, anhydrous grade is not merely a matter of experimental precision but a prerequisite for safety and reproducibility. This guide provides an in-depth technical overview of the critical specifications for anhydrous 2-methoxyethanol, outlines self-validating protocols for its handling and quality assessment, and explains the causality behind these best practices to ensure both scientific integrity and laboratory safety.

Section 1: Core Specifications of Anhydrous Grade 2-Methoxyethanol

The term "anhydrous grade" signifies more than just a high percentage of the primary compound; it denotes a stringent control over specific impurities that can otherwise compromise sensitive applications. The causality behind adhering to these specifications is rooted in preventing failed reactions, ensuring predictable outcomes, and maintaining a safe operating environment.

Key Quantitative Specifications

The specifications for a typical anhydrous grade of 2-methoxyethanol are summarized below. These values represent the benchmarks against which a researcher should validate their solvent before use in any critical application.

Specification	Typical Limit	Rationale & Impact on Research
Assay (Purity)	≥99.8%	Ensures that the solvent's physical properties (e.g., polarity, boiling point) are consistent and predictable. Trace organic impurities can initiate side reactions or poison catalysts.
Water Content	<0.005% (<50 ppm)[8][9][10]	Critical for Anhydrous Applications. Water is a nucleophile and a proton source that will readily quench organometallic reagents (e.g., Grignards), hydrolyze sensitive functional groups, and interfere with many metal-catalyzed reactions.
Evaporation Residue	<0.0005%[8][9][10][11]	Indicates the absence of non-volatile impurities such as inorganic salts or high molecular weight organic compounds, which can contaminate products upon solvent removal.
Acidity (as Acetic Acid)	Typically <0.005%	Prevents unwanted acid-catalyzed side reactions or degradation of acid-labile compounds.
pH	5.0 - 7.0[9][10]	A neutral pH range is essential to avoid both acid and base-catalyzed reactions, ensuring the solvent is an inert medium for the intended chemistry.
Peroxides	Typically Not Detected	Critical for Safety. Peroxides are highly unstable and can decompose explosively upon heating, shock, or friction.[12] Their presence can also initiate unwanted radical reactions.

Physical Properties for Identification and Process Control

These physical constants serve as primary identifiers and are crucial for designing experimental and scale-up processes.

Property	Value
Boiling Point	124-125 °C (lit.)[8][9]
Density	0.965 g/mL at 25 °C (lit.)[8][11]
Refractive Index	n20/D 1.402 (lit.)[8][11]
Melting Point	-85 °C (lit.)[8][10]

Section 2: The Latent Hazard: Peroxide Formation and Management

2-Methoxyethanol is classified as a peroxide-forming chemical.[6][13][14] This is not a defect of the product but an inherent chemical property. The ether linkage is susceptible to auto-oxidation via a free-radical mechanism upon exposure to oxygen and light, forming unstable hydroperoxides and peroxides.

The primary danger arises during processes that concentrate the solvent, such as distillation or rotary evaporation.[6][12] As the more volatile 2-methoxyethanol is removed, the less volatile, higher-boiling point peroxides become concentrated, creating a risk of violent explosion.[12] Therefore, a rigorous and self-validating system for peroxide management is mandatory.

Caption: A mandatory workflow for the safe management of peroxide-forming solvents like 2-methoxyethanol.

Experimental Protocol: Peroxide Detection

This protocol must be performed before using any container of 2-methoxyethanol that has been opened, and periodically (e.g., every 6 months) for all containers in storage.[14]

• Safety First: Perform this test in a fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a flame-retardant lab coat, and chemical-resistant gloves.

• Visual Inspection: Before opening, carefully inspect the container, especially around the cap and threads, for the presence of crystalline solids or viscous liquid.[13] If any are observed, do not open the container . It may be shock-sensitive. Contact your institution's Environmental Health and Safety (EHS) office immediately.

• Sample Collection: If no crystals are visible, carefully open the container and withdraw approximately 1-2 mL of the solvent.

• Testing: The most reliable method is using commercially available peroxide test strips.

  • Dip the test strip into the solvent for the time specified by the manufacturer (typically 1-2 seconds).

  • Remove the strip and wait for the specified development time.

  • Compare the color of the test pad to the color chart provided with the strips to determine the peroxide concentration in parts per million (ppm).

• Action:

  • If peroxides are below the action limit (consult your institution's policy, often <20-30 ppm): The solvent may be used.

  • If peroxides are detected above the action limit: The solvent must not be distilled or concentrated. It should be labeled as "Peroxide Contaminated" and disposed of as hazardous waste according to institutional guidelines.

Section 3: Analytical Methodologies for Quality Verification

While supplier Certificates of Analysis (C of A) provide initial quality data, in-house verification is a cornerstone of GMP (Good Manufacturing Practices) and rigorous research. The following are standard, self-validating methods for confirming the key specifications of anhydrous 2-methoxyethanol.

Analytical Method	Purpose	Key Principle
Gas Chromatography (GC-FID)	Purity/Assay & Impurity Profiling	Separation of volatile compounds based on their partitioning between a stationary phase (column) and a mobile phase (carrier gas), with detection by a flame ionization detector (FID).[15][16][17]
Karl Fischer Titration	Precise Water Content Quantification	A coulometric or volumetric titration based on the quantitative reaction of water with iodine and sulfur dioxide in the presence of a base and an alcohol.

Experimental Protocol: Purity Assessment by Gas Chromatography (GC-FID)

This protocol provides a general framework for verifying the purity of 2-methoxyethanol.

• Standard Preparation:

  • Accurately prepare a stock solution of a certified 2-methoxyethanol reference standard in a suitable, high-purity solvent (e.g., methanol or methylene chloride).

  • Create a series of calibration standards by diluting the stock solution to bracket the expected sample concentration.

• Sample Preparation:

  • Dilute a known volume or weight of the 2-methoxyethanol sample to be tested with the same solvent used for the standards.

• GC-FID Conditions (Typical):

  • Column: A polar capillary column, such as one with a polyethylene glycol (WAX) or a modified phenyl phase, is often suitable.[18]

  • Injector: 200-250 °C.

  • Detector (FID): 250-300 °C.

  • Oven Program: Start at a low temperature (e.g., 50-80 °C) and ramp up at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 150-200 °C) to separate impurities from the main solvent peak.[16]

  • Carrier Gas: High-purity helium or hydrogen.

• Analysis & Calculation:

  • Inject the standards to generate a calibration curve (peak area vs. concentration).

  • Inject the sample.

  • Calculate the concentration of 2-methoxyethanol in the sample based on its peak area and the calibration curve. Purity is expressed as a weight percentage. Impurities can be identified by retention time comparison to known standards and quantified.

Section 4: Handling, Storage, and Safety in the Laboratory

The high toxicity of 2-methoxyethanol demands uncompromising adherence to safety protocols. It is a known teratogen and can cause reproductive harm in both males and females, as well as damage to bone marrow and the nervous system.[3][4][5][19][20]

Caption: A logical workflow for handling toxic and anhydrous solvents in a research setting.

Core Handling and Storage Mandates

• Storage: Always store 2-methoxyethanol in a tightly closed container, preferably the original manufacturer's bottle (e.g., Sure/Seal™ bottles with a septum), inside a designated flammable liquids cabinet.[21][22][23] The storage area must be cool, dry, well-ventilated, and away from heat, sparks, and direct sunlight.[22][24]

• Engineering Controls: All handling of 2-methoxyethanol must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[22]

• Personal Protective Equipment (PPE): Standard PPE includes chemical splash goggles, a face shield, a flame-retardant lab coat, and compatible chemical-resistant gloves (e.g., butyl rubber or Viton).[22][23] Always check glove compatibility charts.

• Anhydrous Transfer: To maintain anhydrous conditions, use a syringe-and-needle technique through a rubber septum. Purge the syringe with an inert gas (nitrogen or argon) before drawing the liquid. A positive pressure of inert gas should be maintained in the solvent bottle.

• Incompatibilities: Keep 2-methoxyethanol away from strong oxidizing agents (which can react violently and exacerbate peroxide formation), strong bases, and certain metals.[5][25]

• Spills and Waste: Absorb small spills with an inert material (e.g., sand or vermiculite) and place in a sealed container for disposal.[5][23] All 2-methoxyethanol waste is considered hazardous and must be disposed of according to institutional and regulatory guidelines.

Section 5: Applications in Research and Drug Development

The stringent requirements for purity and handling are justified by the unique utility of 2-methoxyethanol in specialized applications.

• Organic and Organometallic Synthesis: Its ability to dissolve both organic substrates and some inorganic salts makes it an effective solvent for nucleophilic substitution (Sₙ2) reactions.[1] It is famously used in the synthesis of organometallic catalysts like Vaska's complex, where it can also act as a reagent.[3][26]

• Pharmaceutical Reference Standards: High-purity 2-methoxyethanol is qualified as a Certified Reference Material (CRM) for use in pharmaceutical quality control, such as in release testing and method development.

• Formulation Studies: While its toxicity has led to its replacement in many consumer products, it is still studied as a solvent in specialized industrial formulations like coatings and inks due to its excellent solvency characteristics.[19][25]

Conclusion

Anhydrous 2-methoxyethanol is a powerful solvent whose utility in advanced chemical synthesis and pharmaceutical applications is undeniable. However, its effective use is intrinsically linked to a deep understanding and rigorous control of its purity, specifications, and inherent hazards. For the research scientist and drug development professional, treating this solvent with the respect it demands is non-negotiable. This involves validating its anhydrous nature and purity, implementing a strict, self-validating protocol for peroxide detection and management, and adhering to uncompromising safety and handling procedures. By internalizing the causality behind these protocols, researchers can harness the benefits of 2-methoxyethanol while ensuring the integrity of their results and the safety of their laboratory.

References

• 2-Methoxyethanol (2ME), 2-Methoxyethanol Acetate (2MEA), 2-Ethoxyethanol (2EE), and 2-Ethoxyethanol Acetate (2EEA) by GC/FID - Analytical Method. (n.d.). ALS. Retrieved from [Link]

• Safety Data Sheet: 2-Methoxyethanol. (n.d.). Carl ROTH. Retrieved from [Link]

• 2-Methoxy ethanol, 99%, COA, Certificate of Analysis, 109-86-4, M 1875. (n.d.). Otto Chemie Pvt. Ltd. Retrieved from [Link]

• 2-Methoxyethanol (2-ME). (n.d.). King Abdullah University of Science and Technology. Retrieved from [Link]

• Hazard Summary: 2-Methoxyethanol. (2002). New Jersey Department of Health. Retrieved from [Link]

• Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol. (1983). NIOSH | CDC. Retrieved from [Link]

• Peroxide Forming Chemicals. (n.d.). Florida Tech. Retrieved from [Link]

• 2-Methoxyethanol - SAFETY DATA SHEET. (2024). PENTA. Retrieved from [Link]

• Peroxide Forming Chemicals. (n.d.). University of California, Riverside Environmental Health & Safety. Retrieved from [Link]

• OSHA Method 79: 2-Methoxyethanol, 2-Ethoxyethanol, and their Acetates. (n.d.). OSHA. Retrieved from [Link]

• OSHA Method 53: 2-Methoxyethanol, 2-Methoxyethyl Acetate, 2-Ethoxyethanol, and 2-Ethoxyethyl Acetate. (n.d.). OSHA. Retrieved from [Link]

• 2-Methoxyethanol. (n.d.). Wikipedia. Retrieved from [Link]

• Peroxide-Forming Chemicals – Safety Guidelines. (2025). Texas Christian University. Retrieved from [Link]

• Peroxide-forming chemicals. (n.d.). University of Auckland. Retrieved from [Link]

• Peroxide Forming Chemicals (PFCs). (2016). The Sarpong Group, UC Berkeley. Retrieved from [Link]

• Method 541: Determination of 1-Butanol, 1,4-Dioxane, 2-Methoxyethanol and 2-Propen-1-ol in Drinking Water. (2016). US EPA. Retrieved from [Link]

• 2-Methoxyethanol anhydrous, 99.8%. (n.d.). MilliporeSigma. Retrieved from [Link]

• 2-METHOXYETHANOL LR. (n.d.). Molychem. Retrieved from [Link]

• Headspace GC test method for 2-methoxyethanol in API. (2011). Chromatography Forum. Retrieved from [Link]

• 2-Methoxyethanol. (2022). Australian Government Department of Climate Change, Energy, the Environment and Water. Retrieved from [Link]

• 2-methoxyethanol – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• Priority Substances List Assessment Report for 2-Methoxyethanol. (2017). Canada.ca. Retrieved from [Link]

• 2-Methoxyethanol. (n.d.). PubChem - NIH. Retrieved from [Link]

• Q3C — Tables and List, Guidance for Industry. (2018). Food and Drug Administration. Retrieved from [Link]

• Ethylene Glycol Monomethyl Ether (2-Methoxyethanol). (n.d.). Vermont Department of Health. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Methoxy ethanol, 99%, COA, Certificate of Analysis, 109-86-4, M 1875 [ottokemi.com]
• 3. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 4. 2-Methoxyethanol - DCCEEW [dcceew.gov.au]
• 5. nj.gov [nj.gov]
• 6. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 7. sarponggroup.com [sarponggroup.com]
• 8. thomassci.com [thomassci.com]
• 9. 2-メトキシエタノール、無水、99.8 CH3OCH2CH2OH [sigmaaldrich.com]
• 10. 2-甲氧基乙醇，无水，99.8 CH3OCH2CH2OH [sigmaaldrich.com]
• 11. 2-Methoxyethanol anhydrous, 99.8 109-86-4 [sigmaaldrich.com]
• 12. auckland.ac.nz [auckland.ac.nz]
• 13. Peroxide Forming Chemicals | Florida Tech [fit.edu]
• 14. ehs.tcu.edu [ehs.tcu.edu]
• 15. Analytical Method [keikaventures.com]
• 16. osha.gov [osha.gov]
• 17. osha.gov [osha.gov]
• 18. Headspace GC test method for 2-methoxyethanol in API - Chromatography Forum [chromforum.org]
• 19. taylorandfrancis.com [taylorandfrancis.com]
• 20. healthvermont.gov [healthvermont.gov]
• 21. carlroth.com:443 [carlroth.com:443]
• 22. uwaterloo.ca [uwaterloo.ca]
• 23. pentachemicals.eu [pentachemicals.eu]
• 24. lobachemie.com [lobachemie.com]
• 25. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]
• 26. 2-甲氧基乙醇，无水，99.8 CH3OCH2CH2OH [sigmaaldrich.com]

The Olfactory Paradox of 2-Methoxyethanol: Mechanistic Insights into Ether-Like Perception and Toxicological Disconnect

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Whitepaper

Executive Summary

2-Methoxyethanol (Ethylene glycol monomethyl ether, EGME) is a widely utilized organic solvent in organometallic synthesis and pharmaceutical drug development[1]. Characterized by its clear, colorless appearance, it possesses a distinctively "mild, pleasant, and ether-like" odor[2][3]. However, this benign sensory profile masks a severe toxicological threat. As a Senior Application Scientist, I frequently observe a dangerous reliance on olfaction as a primary warning property in laboratory settings. This whitepaper deconstructs the physicochemical drivers of 2-methoxyethanol's odor, details the molecular mechanisms of its olfactory transduction, and provides a field-proven analytical protocol for odor profiling, ultimately highlighting the critical disconnect between its odor threshold and safe exposure limits.

Physicochemical Drivers of Olfaction

The perception of an odor is fundamentally dictated by a molecule's volatility and its partition coefficient between the air and the olfactory mucosa. 2-Methoxyethanol ( C3​H8​O2​ ) represents a unique bifunctional molecule, containing both an ether linkage ( −O− ) and a terminal hydroxyl group ( −OH ).

While pure aliphatic ethers (like diethyl ether) are highly volatile and pungent, the terminal hydroxyl group in 2-methoxyethanol facilitates intermolecular hydrogen bonding. This dampens its vapor pressure to approximately 6.2 mmHg at 20°C[2][4], ensuring that while it is volatile enough to reach the olfactory cleft, its presentation to olfactory receptors is gradual. This physicochemical balance is what shifts the sensory descriptor from "pungent" to "mild and agreeable"[3].

Table 1: Physicochemical and Olfactory Properties of 2-Methoxyethanol

Property	Value	Source / Relevance
Molecular Weight	76.10 g/mol	3[3]
Vapor Pressure (20°C)	6.0 - 6.2 mmHg	Drives steady volatilization into the headspace[2][4].
Boiling Point	124 - 125 °C	5[5]
Odor Descriptor	Mild, pleasant, ether-like	2[2]
Odor Threshold	~2.3 - 2.4 ppm	Highly variable among individuals[6].
OSHA PEL (TWA)	25 ppm	Legal airborne permissible exposure limit[6].
NIOSH REL (TWA)	0.1 ppm	Recommended limit due to reproductive toxicity[6].

Molecular Mechanism of Ether-Like Perception

The "ether-like" note of 2-methoxyethanol is a direct result of its structural interaction with specific Olfactory Receptors (ORs) in the nasal epithelium. The ether oxygen possesses two lone pairs of electrons, acting as a strong hydrogen-bond acceptor within the hydrophobic binding pocket of the OR. Simultaneously, the terminal hydroxyl group acts as both a hydrogen-bond donor and acceptor.

This dual-anchoring mechanism stabilizes the ligand-receptor complex, initiating a classic G-protein coupled receptor (GPCR) cascade. The activation of the olfactory-specific G-protein ( Golf​ ) leads to the production of cyclic AMP (cAMP), which opens cyclic nucleotide-gated (CNG) ion channels. The resulting influx of calcium and sodium ions depolarizes the neuron, transmitting the "pleasant ether" signal to the olfactory bulb.

Fig 1. Olfactory transduction pathway of 2-methoxyethanol leading to ether-like perception.

Analytical Odor Profiling: GC-O Methodology

Because human olfaction is subjective and the odor threshold of 2-methoxyethanol ranges broadly (from 0.096 to 61 ppm depending on the study)[7], analytical validation is required. Gas Chromatography-Olfactometry (GC-O) is the gold standard. This self-validating system splits the chromatographic effluent between a mass spectrometer (for definitive chemical identification) and a human assessor (for sensory detection), ensuring that the perceived "ether" note is strictly correlated to the 2-methoxyethanol peak and not a volatile impurity.

Step-by-Step Protocol: Aroma Extract Dilution Analysis (AEDA) via GC-O

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Causality: SPME concentrates volatile organics without solvent interference, perfectly mimicking human inhalation of headspace vapors.

  • Action: Equilibrate 10 mL of aqueous 2-methoxyethanol standards (0.01 ppm to 10 ppm) in 20 mL headspace vials at 40°C for 15 minutes. Expose a 75 µm Carboxen/Polydimethylsiloxane (CAR/PDMS) fiber to the headspace for 20 minutes.

• Chromatographic Separation:

  • Causality: A polar column is necessary to prevent peak tailing caused by the hydroxyl group's interaction with the stationary phase.

  • Action: Desorb the fiber in the GC injection port at 250°C for 3 minutes (splitless). Utilize a polar capillary column (e.g., DB-WAX, 30m x 0.25mm x 0.25µm). Program the oven: 40°C (hold 2 min), ramp at 10°C/min to 150°C, then 20°C/min to 240°C.

• Effluent Splitting and Detection:

  • Action: Route the column effluent through a 1:1 flow splitter. Direct 50% to a Mass Spectrometer (MS) and 50% to a heated Sniffing Port (200°C) supplied with humidified air to prevent nasal mucosa desiccation.

• Sensory Evaluation:

  • Action: A trained panelist evaluates the effluent. The Flavor Dilution (FD) factor is calculated based on the highest dilution at which the specific "ether-like" odor is still perceptible, establishing the absolute recognition threshold.

Fig 2. GC-O methodology for isolating and quantifying the ether-like odorant profile.

The Toxicological Paradox: Odor vs. Safety Limits

The most critical insight for drug development professionals handling 2-methoxyethanol is the dangerous disconnect between its odor threshold and its toxicity.

While the odor threshold is generally accepted to be around 2.3 to 2.4 ppm [6], the National Institute for Occupational Safety and Health (NIOSH) Recommended Exposure Limit (REL) is strictly set at 0.1 ppm [6]. This means that by the time a laboratory worker can consciously perceive the "pleasant, ether-like" scent, they are already exposed to ambient concentrations 24 times higher than the recommended safe limit.

Mechanistic Basis of Toxicity

The toxicity of 2-methoxyethanol is not caused by the parent molecule, but by its rapid in vivo metabolism. Once inhaled or absorbed through the skin, it is oxidized by alcohol dehydrogenase (ADH) into 2-methoxyacetaldehyde, and subsequently by aldehyde dehydrogenase (ALDH) into methoxyacetic acid (MAA) [1]. MAA is a potent toxicant that accumulates in the body, leading to severe bone marrow depression, granulocytopenia, and profound reproductive toxicity (including oligospermia and azoospermia in males, and teratogenic effects in utero)[1][7].

Therefore, relying on the ether-like odor of 2-methoxyethanol as a warning property is a systemic safety failure. Strict engineering controls (fume hoods, closed-loop synthesis) and routine air monitoring must be employed in lieu of olfactory detection.

References

• Techno PharmChem. "2-METHOXYETHANOL - Physical and Chemical Properties." 4

• Occupational Safety and Health Administration (OSHA). "2-METHOXYETHANOL (METHYL CELLOSOLVE) - Physical Properties." 2

• National Institutes of Health (NIH) - PubChem. "2-Methoxyethanol | C3H8O2 | CID 8019." 3

• Kishida Chemical Co. "Safety Data Sheet: 2-Methoxyethanol." 5

• Santa Cruz Biotechnology. "2-Methoxyethanol Safety Data." 7

• Wikipedia. "2-Methoxyethanol." 1

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: 2-METHOXYETHANOL." 6

• Sigma-Aldrich. "Safety Data Sheet: 2-Methoxyethanol."

Sources

• 1. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 2. 2-METHOXYETHANOL (METHYL CELLOSOLVE) | Occupational Safety and Health Administration [osha.gov]
• 3. 2-Methoxyethanol | C3H8O2 | CID 8019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. One moment, please... [technopharmchem.com]
• 5. kishida.co.jp [kishida.co.jp]
• 6. nj.gov [nj.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]

Protocols & Analytical Methods

The Strategic Application of 2-Methoxyethanol in Modern Organic Synthesis: A Guide for Researchers

In the landscape of organic synthesis, the judicious selection of a solvent is paramount, often dictating the efficiency, selectivity, and overall success of a chemical transformation. 2-Methoxyethanol, also known as methyl cellosolve, is a versatile solvent whose unique combination of properties—a polar aprotic character, a relatively high boiling point, and miscibility with a wide range of organic solvents and water—renders it a strategic choice for a variety of synthetic applications.[1][2] This guide provides an in-depth exploration of the utility of 2-methoxyethanol, offering detailed protocols and insights for researchers, scientists, and professionals in drug development.

A critical consideration that must be at the forefront of any discussion involving 2-methoxyethanol is its significant toxicity. It is a known reproductive toxicant, harmful to the bone marrow and testicles.[3] Therefore, its use requires stringent safety protocols, including handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE), to minimize exposure.[4][5] Safer alternatives should be considered when possible.[6]

Physicochemical Properties and Their Synthetic Implications

The utility of 2-methoxyethanol as a solvent is rooted in its distinct molecular structure, which features both an ether and a hydroxyl group. This duality imparts a unique set of physical and chemical properties that can be leveraged in organic synthesis.

Property	Value	Implication in Organic Synthesis
Formula	C₃H₈O₂
Molar Mass	76.09 g/mol
Boiling Point	124-125 °C	Allows for reactions to be conducted at elevated temperatures, facilitating transformations that are sluggish at lower temperatures.
Density	0.965 g/cm³
Solubility	Miscible with water and many organic solvents	Excellent for reactions involving both polar and non-polar reagents; simplifies work-up procedures in some cases.[2]
Character	Polar aprotic solvent	Capable of dissolving a wide range of organic and inorganic compounds, including resins and dyes.[2]

Core Applications in Organic Synthesis

2-Methoxyethanol has found utility in several key areas of organic synthesis, from the preparation of organometallic complexes to the synthesis of heterocyclic compounds and nanomaterials.

Organometallic Synthesis: The Case of Vaska's Complex

In organometallic chemistry, 2-methoxyethanol is a well-established solvent for the synthesis of Vaska's complex, trans-carbonylchlorobis(triphenylphosphine)iridium(I).[1] In this reaction, 2-methoxyethanol not only serves as a high-boiling solvent but can also act as a source of the carbonyl ligand through decomposition at elevated temperatures.[1][7]

Materials:

• Iridium(III) chloride hydrate (IrCl₃·xH₂O)

• Triphenylphosphine (PPh₃)

• 2-Methoxyethanol (anhydrous)

• Nitrogen gas (or Argon)

• Standard reflux apparatus

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add iridium(III) chloride hydrate (1.0 eq) and triphenylphosphine (5.0 eq).

• Add anhydrous 2-methoxyethanol to the flask to achieve a suitable concentration for reflux.

• Flush the apparatus with an inert gas (nitrogen or argon) for 10-15 minutes to ensure an oxygen-free atmosphere.

• Heat the reaction mixture to reflux under the inert atmosphere with vigorous stirring. The color of the solution will typically change as the reaction progresses.

• Maintain the reflux for a period of 4-6 hours, or until the reaction is deemed complete by a color change to a clear yellow solution.

• Allow the reaction mixture to cool to room temperature. The product, Vaska's complex, will precipitate as yellow crystals.

• Collect the crystalline product by vacuum filtration.

• Wash the crystals with cold ethanol to remove any unreacted triphenylphosphine and other impurities.

• Dry the product under vacuum to obtain pure trans-carbonylchlorobis(triphenylphosphine)iridium(I).

Fig. 1: Workflow for the synthesis of Vaska's complex.

Heterocyclic Synthesis: Microwave-Assisted Formation of 1,5-Benzodiazepines

The high boiling point and strong microwave absorption of 2-methoxyethanol make it an excellent solvent for microwave-assisted organic synthesis (MAOS), which can significantly reduce reaction times and improve yields. A notable application is the synthesis of 1,5-benzodiazepine derivatives.

This protocol is adapted from a reported procedure for the condensation of 2'-hydroxychalcones with o-phenylenediamine.

Materials:

• Substituted 2'-hydroxychalcone (1.0 mmol)

• o-Phenylenediamine (1.0 mmol)

• Piperidine (catalytic amount)

• 2-Methoxyethanol

• Microwave reactor

Procedure:

• In a microwave-safe reaction vessel, combine the substituted 2'-hydroxychalcone (1.0 mmol), o-phenylenediamine (1.0 mmol), and a catalytic amount of piperidine.

• Add 2-methoxyethanol (3-5 mL) to the vessel.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the reaction mixture at a specified power and temperature (e.g., 120-140 °C) for a short duration (typically 5-15 minutes). The optimal conditions should be determined for each specific substrate.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction vessel to room temperature.

• The product often precipitates from the solution upon cooling. If not, the product can be isolated by adding water to the reaction mixture and collecting the precipitate by filtration.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 1,5-benzodiazepine derivative.

Fig. 2: Microwave-assisted synthesis of 1,5-benzodiazepines.

Nanoparticle Synthesis

2-Methoxyethanol has also been employed as a solvent in the synthesis of various nanoparticles, including gold and metal oxides. Its ability to dissolve metal precursors and its high boiling point are advantageous for controlling nucleation and growth processes. For instance, it has been used in the solvothermal synthesis of cerium oxide nanoparticles. However, in some cases, such as the preparation of gold nanoparticles, it has been observed to result in lower stability compared to other glycol ethers.[8]

This is a generalized procedure based on literature reports.

Materials:

• Metal precursor (e.g., metal salt or alkoxide)

• 2-Methoxyethanol

• Autoclave reactor

Procedure:

• Dissolve the metal precursor in 2-methoxyethanol in a Teflon-lined autoclave.

• Seal the autoclave and heat it to the desired reaction temperature (e.g., 200-300 °C) for a specified period (e.g., 12-24 hours).

• Allow the autoclave to cool down to room temperature naturally.

• Collect the resulting nanoparticles by centrifugation.

• Wash the nanoparticles several times with a suitable solvent (e.g., ethanol) to remove any unreacted precursors and byproducts.

• Dry the purified nanoparticles under vacuum.

Safety and Handling

As a Senior Application Scientist, it is my duty to emphasize the critical importance of safety when handling 2-methoxyethanol.

• Toxicity: 2-Methoxyethanol is a reproductive toxicant and can cause harm to the unborn child. It is also toxic to the bone marrow.[3]

• Handling: Always handle 2-methoxyethanol in a well-ventilated chemical fume hood.[4]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[5]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from ignition sources.[5]

• Disposal: Dispose of 2-methoxyethanol and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Conclusion

2-Methoxyethanol is a valuable solvent in the organic chemist's toolkit, offering a unique set of properties that can be exploited to facilitate a range of chemical transformations. Its high boiling point makes it suitable for reactions requiring elevated temperatures, and its polar aprotic nature allows for the dissolution of a wide variety of substrates. Its application in organometallic synthesis, microwave-assisted reactions, and nanoparticle formation highlights its versatility. However, its significant toxicity necessitates stringent safety precautions and the consideration of greener alternatives whenever feasible. By understanding both the utility and the hazards of 2-methoxyethanol, researchers can make informed decisions about its application in their synthetic endeavors, ultimately contributing to the advancement of chemical science in a safe and responsible manner.

References

• Wikipedia. (n.d.). Vaska's complex. Retrieved March 14, 2026, from [Link]

• Wikipedia. (n.d.). 2-Methoxyethanol. Retrieved March 14, 2026, from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2026, February 15). Understanding the Properties and Industrial Uses of 2-Methoxyethanol (CAS 109-86-4). Retrieved March 14, 2026, from [Link]

• Scientific Update. (2021, January 13). Vaska's complex- Reagent of the month. Retrieved March 14, 2026, from [Link]

• International Chemical Safety Cards. (n.d.). 2-METHOXYETHANOL. Retrieved March 14, 2026, from [Link]

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022, June 30). 2-Methoxyethanol. Retrieved March 14, 2026, from [Link]

• Penta. (2024, September 24). 2-Methoxyethanol - SAFETY DATA SHEET. Retrieved March 14, 2026, from [Link]

• Loba Chemie. (n.d.). 2-METHOXYETHANOL EXTRA PURE. Retrieved March 14, 2026, from [Link]

• Company News. (n.d.). Ethylene Glycol Monomethyl Ether | 2-Methoxyethanol | Methyl Cellosolve. Retrieved March 14, 2026, from [Link]

• Taylor & Francis. (n.d.). 2-methoxyethanol – Knowledge and References. Retrieved March 14, 2026, from [Link]

• Google Patents. (n.d.). US5151160A - Dehydration of 2-methoxyethanol by extractive distillation.

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 2-methoxyethanol. Retrieved March 14, 2026, from [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: 2-METHOXYETHANOL. Retrieved March 14, 2026, from [Link]

• NIOSH. (n.d.). Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112). Retrieved March 14, 2026, from [Link]

• Cárdenas, G., Sáez, V., & Cruzat, C. (2017). Preparation of Gold Nanoparticles Using 2-Ethoxyethanol, 2-Methoxyethanol and 1,3-Butyleneglycol Supported in Chitosan. Journal of Cluster Science, 28(3), 1127–1144. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Vaska's complex — Grokipedia [grokipedia.com]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. odinity.com [odinity.com]
• 5. researchgate.net [researchgate.net]
• 6. Vaska's complex - Wikipedia [en.wikipedia.org]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. books.lucp.net [books.lucp.net]

Application Note: Analytical and Mechanistic Profiling of 2-Methoxyethanol as a Fuel System Icing Inhibitor

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Focus Areas: Biphasic Partitioning, Toxicokinetics, and Quantitative Chromatography

Introduction: The Biphasic Challenge in Formulation and Aviation

In both pharmaceutical formulation and aviation engineering, managing the phase behavior of water in hydrophobic matrices is a critical challenge. In aviation, jet fuel inherently contains dissolved water. As an aircraft ascends, ambient temperatures plummet, causing the fuel's water-holding capacity to diminish. This dissolved water separates into free droplets that can freeze, leading to catastrophic blockages in fuel lines and filters[1].

To mitigate this, Fuel System Icing Inhibitors (FSII) are employed. In the early 1960s, the U.S. military standardized 2-methoxyethanol (EGME) —also known as ethylene glycol monomethyl ether—as the primary FSII[2]. Added at concentrations of 0.10% to 0.15% by volume[1], EGME operates via a highly efficient biphasic partitioning mechanism.

Relevance to Drug Development & Biological Research: While EGME was eventually phased out of widespread aviation use in favor of diethylene glycol monomethyl ether (DiEGME) due to its severe reproductive toxicity and bone marrow suppression[3], it remains a highly relevant molecule for researchers. Its unique amphiphilic properties and modest lipid-water partition coefficient make it an exceptional glass-former, leading to its specialized use as a cryoprotectant for vascularized tissues and biological materials[4]. Understanding how to quantify EGME and model its partitioning behavior provides foundational insights into toxicokinetics, solvent extraction, and cryobiology.

Mechanistic Pathway of Icing Inhibition

EGME possesses both a hydrophobic methyl group and a hydrophilic hydroxyl group. When free water forms in the fuel tank, EGME preferentially migrates from the hydrocarbon matrix into the aqueous phase. Once concentrated in the water droplets, it acts as an antifreeze, depressing the freezing point of the water down to -43 °C[1].

Mechanism of 2-methoxyethanol partitioning into free water to prevent fuel system icing.

Physicochemical and Toxicological Profile

To understand why EGME is highly effective yet toxicologically hazardous, we must examine its physicochemical properties compared to its modern successor, DiEGME. EGME's low molecular weight and specific Log Kow​ (-0.77)[5] allow for rapid dermal absorption and systemic distribution[6], a critical factor for toxicologists and occupational health professionals.

Property / Parameter	2-Methoxyethanol (EGME)	Diethylene Glycol Monomethyl Ether (DiEGME)
Chemical Formula	C₃H₈O₂	C₅H₁₂O₃
Molecular Weight	76.09 g/mol	120.15 g/mol
Boiling Point	124–125 °C[3]	194 °C
Log Kow​ (Partitioning)	-0.77[5]	-0.68
Aviation Treat Rate	0.10% – 0.15% (v/v)[1]	0.10% – 0.15% (v/v)[7]
Primary Toxicity	Teratogenic, Hematologic[3]	Mild irritant, lower systemic toxicity
OSHA PEL (8-hour TWA)	25 ppm (Skin absorption)[3]	Not established (Generally safer)

Experimental Protocol 1: Quantification of EGME via GC-FID

Objective: Accurately quantify the concentration of EGME in a complex hydrocarbon matrix (aviation fuel). Causality & Experimental Logic: Direct injection of jet fuel into a Gas Chromatograph (GC) equipped with a polar capillary column will result in rapid column degradation and peak co-elution due to the heavy hydrocarbon background. By performing a liquid-liquid extraction with water, we exploit EGME's high aqueous affinity to isolate the analyte. Self-Validating System: This protocol utilizes 1-butanol as an Internal Standard (IS). Because 1-butanol shares similar partitioning characteristics but is absent from native jet fuel, it inherently corrects for any volumetric losses during extraction or inconsistencies in GC injection volumes.

Step-by-Step Methodology:

• Standard Preparation: Prepare a calibration curve of EGME in distilled water ranging from 10 ppm to 500 ppm. Spike each standard with exactly 50 ppm of 1-butanol (Internal Standard).

• Sample Spiking: Transfer exactly 10.0 mL of the aviation fuel sample into a glass centrifuge tube. Add 50 µL of a concentrated 1-butanol stock solution to achieve a 50 ppm IS concentration relative to the extraction volume.

• Aqueous Extraction: Add 1.0 mL of HPLC-grade water to the spiked fuel sample.

• Phase Separation: Vortex the biphasic mixture vigorously for 3 minutes to force the migration of EGME into the water phase. Centrifuge at 3000 RPM for 5 minutes to achieve a sharp phase boundary.

• Isolation: Carefully extract the lower aqueous layer using a glass Pasteur pipette and transfer it to a GC autosampler vial.

• GC-FID Analysis: Inject 1.0 µL of the aqueous extract into a GC-FID equipped with a polar column (e.g., DB-WAX).

  • Inlet Temp: 250 °C

  • Oven Program: 60 °C (hold 2 min), ramp at 10 °C/min to 150 °C.

  • Detector Temp: 250 °C

• Quantification: Calculate the EGME concentration by plotting the peak area ratio (Area_{EGME} / Area_{IS}) against the calibration curve.

Step-by-step analytical workflow for quantifying EGME in aviation fuel via GC-FID.

Experimental Protocol 2: Determination of Sub-Ambient Partition Coefficients

Objective: Measure the equilibrium partition coefficient ( Kwater/fuel​ ) of EGME at -20 °C. Causality & Experimental Logic: The efficacy of an FSII depends entirely on its ability to migrate into free water. Because solubility is highly temperature-dependent, measuring the partition coefficient at standard room temperature yields artificially high fuel-solubility data. Conducting the shake-flask extraction at -20 °C accurately simulates the nonideal solution behavior and thermodynamic environment of high-altitude flight[8]. Self-Validating System: The protocol requires mass-balance verification. The total mass of EGME quantified in the water phase plus the residual mass in the fuel phase must equal the initial mass spiked into the system (±5%), ensuring no analyte was lost to volatilization.

Step-by-Step Methodology:

• Preparation: Prepare a 0.15% (v/v) solution of EGME in pure, dehydrated Jet A fuel.

• Thermal Equilibration: Place 50 mL of the spiked fuel and 5 mL of HPLC-grade water into separate sealed, jacketed glass vessels connected to a recirculating chiller. Equilibrate both liquids to exactly -20 °C for 1 hour.

• Biphasic Mixing: Combine the chilled water and fuel into a single pre-chilled separatory funnel.

• Agitation: Mechanically shake the funnel inside a -20 °C environmental chamber for 30 minutes to ensure thermodynamic equilibrium is reached between the phases.

• Settling: Allow the mixture to stand undisturbed at -20 °C for 60 minutes to allow complete phase separation.

• Sampling & Analysis: Draw samples from both the upper fuel phase and the lower aqueous phase. Analyze the aqueous phase directly via the GC-FID method described in Protocol 1. Analyze the fuel phase by first performing a secondary exhaustive water extraction to pull out residual EGME.

• Calculation: Calculate the partition coefficient: K=Cwater​/Cfuel​ . Verify the mass balance to validate the extraction integrity.

References

• Federal Aviation Administration (FAA). "AC 20-29C: Approval and Use of Fuel System Icing Inhibitors (FSII)".
• Defense Technical Information Center (DTIC).
• Grokipedia. "2-Methoxyethanol".
• ACS Publications. "Equilibrium Partitioning of Di-ethylene Glycol Monomethyl Ether (DiEGME)
• Wikipedia. "Fuel system icing inhibitor".
• Google Patents.
• INCHEM.
• GovInfo. "Federal Register, Volume 61 Issue 158 (Wednesday, August 14, 1996)".

Sources

• 1. Fuel system icing inhibitor - Wikipedia [en.wikipedia.org]
• 2. faa.gov [faa.gov]
• 3. 2-Methoxyethanol — Grokipedia [grokipedia.com]
• 4. US6274303B1 - Method for rapid cooling and warming of biological materials - Google Patents [patents.google.com]
• 5. Federal Register, Volume 61 Issue 158 (Wednesday, August 14, 1996) [govinfo.gov]
• 6. Methoxyethanol, 2- Ethoxyethanol, 2- and their acetates (EHC 115, 1990) [inchem.org]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Gas Chromatographic Analysis of 2-Methoxyethanol – Overcoming Volatility and Matrix Challenges

Target Audience: Analytical Researchers, Quality Control Scientists, and Drug Development Professionals Matrix Focus: Pharmaceutical Active Pharmaceutical Ingredients (APIs) and Occupational Air Monitoring

The Mechanistic Bottleneck of 2-Methoxyethanol Analysis

2-Methoxyethanol (2-ME, also known as ethylene glycol monomethyl ether) is a highly polar, water-soluble organic solvent. In pharmaceutical development, the International Council for Harmonisation (ICH) classifies 2-ME as a Class 2 residual solvent due to its known reproductive toxicity, restricting its Permitted Daily Exposure (PDE) to 0.5 mg/day (a 50 ppm concentration limit)[1].

The Causality of Analytical Failure in Standard Methods: Standard residual solvent analysis relies on static Headspace Gas Chromatography (HS-GC) utilizing water as a sample diluent (e.g., USP <467> System A). However, 2-ME possesses a high boiling point (124 °C) and forms extensive hydrogen bonds with aqueous diluents. This results in a highly unfavorable partition coefficient (a low Henry's law constant), meaning the solvent remains trapped in the liquid phase rather than volatilizing into the headspace[2]. Consequently, pharmacopeial guidelines explicitly state that 2-ME is "not readily detected by the head-space injection conditions described" and requires orthogonal analytical procedures[2].

To bypass this thermodynamic limitation, analytical scientists must employ Direct Liquid Injection (DLI) using a polar capillary column (such as a PEG/WAX phase)[3], or utilize high-boiling, non-aqueous diluents like Dimethyl Sulfoxide (DMSO) to force the analyte into the gas phase[4].

Similarly, in occupational health monitoring, 2-ME strongly adsorbs to activated charcoal. Standard non-polar desorption solvents (like carbon disulfide) fail to elute it. A highly specific polar displacer—95/5 (v/v) methylene chloride/methanol—must be used to break the hydrogen bonds at the carbon surface and achieve quantitative recovery[5].

Quantitative Data Summaries

Table 1: Physicochemical and Regulatory Profile of 2-Methoxyethanol

Parameter	Value / Description	Analytical Implication
Boiling Point	124 °C	Too high for standard aqueous headspace equilibration at 80 °C.
Water Solubility	Miscible	Strong hydrogen bonding prevents partitioning into the headspace.
ICH Q3C Limit	50 ppm (0.5 mg/day PDE)[1]	Requires high-sensitivity detection (FID or MS) and low limits of quantitation.
NIOSH/OSHA Limit	0.1 ppm (TWA)	Requires high-volume air sampling (up to 50 L) to reach detection limits[6].

Table 2: Comparison of GC Methodologies for 2-Methoxyethanol

Methodology	Matrix	Injection Technique	Column Phase	Key Advantage
USP <467> Modified	API / Excipients	Direct Liquid Injection (DLI)	USP G16 (DB-WAX)	Bypasses headspace partitioning limits entirely[3].
High-Temp HS-GC	API / Excipients	Static Headspace	USP G43 (DB-624)	Uses DMSO to increase volatility; automatable[4].
NIOSH 1403 / OSHA 79	Air (Charcoal Tube)	Direct Liquid Injection	DB-WAX	95/5 CH₂Cl₂/MeOH ensures >95% desorption efficiency[5].

Protocol A: Pharmaceutical Residual Solvent Analysis (Direct Liquid Injection)

This protocol utilizes Direct Liquid Injection (DLI) to circumvent the headspace partitioning limitations of 2-ME, providing a robust, self-validating framework for pharmaceutical batch release.

Workflow for Pharmaceutical Residual Solvent Analysis of 2-Methoxyethanol.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 100 mg of the API or excipient into a 10 mL volumetric flask. Dissolve and dilute to volume with GC-Headspace grade Dimethyl Sulfoxide (DMSO)[4]. Causality: DMSO is chosen because its boiling point (189 °C) is significantly higher than 2-ME, preventing solvent masking during GC separation.

• Standard Preparation: Prepare a primary stock of 2-ME in DMSO at 500 µg/mL. Dilute to create a working standard of 5.0 µg/mL (representing the 50 ppm ICH limit based on the sample concentration)[3].

• GC Configuration:

  • Column: Polyethylene glycol stationary phase (e.g., DB-WAX, 30 m × 0.32 mm ID × 0.25 µm film)[3].

  • Inlet: Split injection at 200 °C, Split ratio 10:1. Injection volume: 1.0 µL.

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

  • Oven Program: 50 °C (hold 3 min), ramp at 10 °C/min to 160 °C, then ramp at 20 °C/min to 240 °C (hold 5 min to bake out the DMSO matrix)[2].

  • Detector: Flame Ionization Detector (FID) at 250 °C.

The Self-Validating System (System Suitability)

To ensure the protocol is self-validating, the following criteria must be met before sample analysis:

• Specificity (Matrix Blank): An injection of pure DMSO must show no interfering peaks at the retention time of 2-ME.

• Precision: Six replicate injections of the 5.0 µg/mL standard must yield a Relative Standard Deviation (RSD) of ≤ 5.0%.

• Accuracy (Spike Recovery): A sample matrix spiked with 2-ME at the 50 ppm limit must demonstrate a recovery between 80% and 120%, proving the absence of matrix-induced signal suppression.

Protocol B: Occupational Air Monitoring (Solid Sorbent / Liquid Desorption)

For facilities manufacturing APIs using 2-ME, occupational exposure must be monitored. This protocol is adapted from NIOSH Method 1403 and OSHA Method 79[6][7].

Mechanism of Charcoal Desorption and GC-FID detection for Air Monitoring.

Step-by-Step Methodology

• Air Sampling: Calibrate a personal sampling pump. Draw workplace air through a standard coconut shell charcoal tube (100 mg front section / 50 mg back section) at an accurately known flow rate of 0.01 to 0.05 L/min until a total volume of 10 to 50 L is collected[7].

• Desorption Extraction: Break the tube and transfer the front and back charcoal sections into separate 2-mL glass vials. Add exactly 1.0 mL of the desorption solvent: 95/5 (v/v) methylene chloride/methanol containing an internal standard (e.g., hexanol)[5][6].

  • Causality: Pure methylene chloride yields poor recovery. The 5% methanol acts as a thermodynamic displacer, outcompeting 2-ME for the active hydrogen-bonding sites on the charcoal, thereby forcing 2-ME into the liquid phase[5].

• Agitation: Cap the vials tightly and place them in an ultrasonic bath for 30 minutes to ensure complete mass transfer[7].

• GC Analysis: Inject 1.0 µL of the desorbed solvent into the GC-FID using a DB-WAX column. Use an initial oven temperature of 60 °C (hold 2 min), ramping at 15 °C/min to 150 °C.

The Self-Validating System (Quality Control)

• Desorption Efficiency (DE) Correction: The protocol validates itself by requiring the analyst to spike blank charcoal tubes with known masses of 2-ME. The DE must be ≥ 75% (typically >95% is achieved with this solvent blend) and is used to mathematically correct the final sample calculations[5][7].

• Breakthrough Monitoring: The back section of the charcoal tube is analyzed independently. If the mass of 2-ME in the back section exceeds 10% of the mass found in the front section, the system flags a "breakthrough" event, invalidating the sample due to potential analyte loss[7].

References

• Impurities: Guideline for Residual Solvents Q3C(R8)
• 2.4.24.
• Source: agilent.
• ALCOHOLS IV 1403 (NIOSH Manual of Analytical Methods)
• 2-METHOXYETHANOL (METHYL CELLOSOLVE, 2ME)
• OSHA Method 53 Evaluation Report (osha-53.pdf)
• Source: chimmed.

Sources

• 1. database.ich.org [database.ich.org]
• 2. ehpm.org [ehpm.org]
• 3. agilent.com [agilent.com]
• 4. chimmed.ru [chimmed.ru]
• 5. osha.gov [osha.gov]
• 6. osha.gov [osha.gov]
• 7. mdcampbell.com [mdcampbell.com]

Advanced HPLC Methodologies Involving 2-Methoxyethanol: Applications as an Internal Standard and Analyte Derivatization Protocols

Executive Summary

2-Methoxyethanol (ethylene glycol monomethyl ether, EGME) is a versatile solvent that plays a dual role in modern High-Performance Liquid Chromatography (HPLC). Due to its high stability, unique polarity, and miscibility, it serves as an exceptionally reliable Internal Standard (IS) for complex matrix analyses, such as biomass conversion and aviation fuel testing[1],[2]. Conversely, when 2-methoxyethanol is the target analyte (e.g., in occupational exposure or residual solvent monitoring), its lack of a strong UV chromophore necessitates advanced pre-column derivatization strategies[3].

This application note provides researchers and drug development professionals with field-proven, self-validating protocols for both utilizing 2-methoxyethanol as an internal standard and quantifying it at trace levels using fluorescence detection.

PART 1: 2-Methoxyethanol as an Internal Standard (IS) in Complex Matrices

Mechanistic Rationale: The "Goldilocks" Retention Profile

In the analysis of biomass conversion (e.g., the microwave-assisted production of furfural from D-xylose), the reaction matrix is highly acidic and thermally stressed. An ideal internal standard must not react with Brønsted acid catalysts and must elute without interfering with the analytes.

2-Methoxyethanol is uniquely suited for this because:

• Chemical Inertness: Unlike primary alcohols that might undergo esterification or etherification under acidic conditions, 2-methoxyethanol remains stable[2].

• Chromatographic Positioning: In a standard Reversed-Phase (RP) C18 system, it elutes at an optimal retention time (e.g., ~4.9 min), perfectly positioned in the baseline "valley" between highly polar, early-eluting sugars (xylose) and less polar, late-eluting furans (furfural)[2]. Other solvents like ethylene glycol or n-butanol frequently suffer from co-elution issues in these matrices[2].

Protocol: Biomass Conversion Analysis using 2-Methoxyethanol IS

System Suitability & Preparation:

• Matrix Sampling: Extract 200 µL of the cooled microwave-assisted reaction mixture (containing xylose, xylitol, levulinic acid, and furfural)[2].

• IS Spiking: Add a precisely weighed aliquot of 2-methoxyethanol (HPLC grade, ≥99.9%) to act as the internal standard[2].

• Dilution & Quenching: Dilute the spiked sample with 1.0 mL of 0.01 M H₂SO₄ to quench the reaction and match the mobile phase pH[2].

• Filtration: Pass the mixture through a 0.22 µm PTFE syringe filter to protect the column frits.

• HPLC Conditions:

  • Column: Standard RP-C18 (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: 0.01 M H₂SO₄ (Isocratic).

  • Flow Rate: 0.6 mL/min.

  • Detection: Dual-detector setup. UV detection at 278 nm (for furfural) and Refractive Index (RI) detection (for sugars and 2-methoxyethanol)[2].

Workflow for Biomass HPLC Analysis using 2-Methoxyethanol as an Internal Standard.

PART 2: Trace Quantification of 2-Methoxyethanol via Pre-Column Derivatization

Mechanistic Rationale: Overcoming the Chromophore Deficit

When 2-methoxyethanol is the target analyte (e.g., monitoring occupational exposure to alkoxyethanols), direct UV detection is inadequate due to the absence of a conjugated π -system. To achieve picogram-level sensitivity, the molecule must be derivatized.

1-Anthroylnitrile (1-AN) is a highly efficient derivatizing reagent that reacts selectively with the primary hydroxyl group of 2-methoxyethanol[3],[4]. The reaction is catalyzed by quinuclidine , a sterically unhindered, highly nucleophilic amine base. The quinuclidine activates the hydroxyl group, facilitating a rapid nucleophilic acyl substitution that yields a highly fluorescent anthroyl ester[3]. This transformation lowers the Limit of Detection (LOD) to 1–3 pg per injection[3].

Protocol: 1-Anthroylnitrile Derivatization (HPLC-FLD)

Reaction & Analysis Steps:

• Reagent Preparation: Prepare a 1.0 mg/mL solution of 1-anthroylnitrile in anhydrous acetonitrile. Prepare a 10 mM solution of quinuclidine in acetonitrile[3].

• Standard/Sample Preparation: Dissolve the 2-methoxyethanol sample (and 2-phenoxyethanol as an internal standard) in acetonitrile[3].

• Derivatization Reaction: In a dark amber reaction vial, combine 100 µL of the sample, 100 µL of the 1-AN reagent, and 50 µL of the quinuclidine catalyst[3].

• Incubation: Allow the esterification to proceed at room temperature (20–25 °C) for exactly 30 minutes[3].

• Quenching: Stop the reaction by adding 50 µL of 1% acetic acid in water.

• HPLC-FLD Conditions:

  • Column: C18 reversed-phase column (150 x 4.6 mm, 5 µm)[3].

  • Mobile Phase: Acetonitrile : Water : Acetic Acid (65:35:0.1, v/v)[3].

  • Flow Rate: 1.0 mL/min.

  • Detection: Fluorescence Detector (FLD). Excitation ( λex​ ) = 360 nm; Emission ( λem​ ) = 460 nm[3],[4].

Chemical Derivatization Pathway of 2-Methoxyethanol with 1-Anthroylnitrile.

PART 3: Data Presentation & Validation Metrics

To ensure trustworthiness and reproducibility, the following tables summarize the expected chromatographic behaviors and validation parameters based on the cited methodologies.

Table 1: Chromatographic Parameters for Biomass Analysis (2-Methoxyethanol as IS) [2]

Component	Function	Detector	Approx. Retention Time (min)	Resolution / Interference Notes
D-Xylose	Target Analyte	RI	2.5 - 3.0	Baseline separated from IS
Ethylene Glycol	Co-solvent	RI	4.35	Warning: Co-elutes with IS
2-Methoxyethanol	Internal Standard	RI	4.90	Optimal placement; no matrix interference
n-Butanol	Co-solvent	RI / UV	9.30	Co-elutes with Furfural

| Furfural | Target Analyte | UV (278 nm) | 9.50 | Baseline separated from IS |

Table 2: Validation Parameters for 1-AN Derivatized 2-Methoxyethanol (HPLC-FLD) [3],[4] | Parameter | Value / Condition | | :--- | :--- | | Derivatization Time | 30 minutes at Room Temperature | | Mobile Phase | Acetonitrile : Water : Acetic Acid (65:35:0.1, v/v) | | Fluorescence Wavelengths | λex​ = 360 nm | λem​ = 460 nm | | Limit of Detection (LOD) | 1 – 3 pg per injection (S/N = 3) | | Minimal Derivatized Amount | ~0.5 ng in the reaction mixture | | Internal Standard Used | 2-Phenoxyethanol |

References

• Agilent Technologies. Determination of fuel system icing inhibitor content of aviation turbine kerosine by HPLC. Available at:[Link]

• North Carolina State University (NCSU). Microwave-assisted green production of furfural from D-xylose of sugarcane bagasse. Available at: [Link]

• PubMed (National Institutes of Health). Sensitive determination of alkoxyethanols by pre-column derivatization with 1-anthroylnitrile and reversed-phase high-performance liquid chromatography. Available at: [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. Microwave-assisted green production of furfural from D-xylose of sugarcane bagasse :: BioResources [bioresources.cnr.ncsu.edu]
• 3. Sensitive determination of alkoxyethanols by pre-column derivatization with 1-anthroylnitrile and reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Application Notes and Protocols for the Synthesis of Photoredox Catalysts Using 2-Methoxyethanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Visible-light photoredox catalysis has become an indispensable tool in modern organic synthesis and drug development, offering mild and selective reaction pathways.[1][2] The heart of this technology lies in the photocatalyst, typically a transition metal complex of ruthenium or iridium, which absorbs visible light to initiate single-electron transfer processes.[2][3] The synthesis of these catalysts is therefore a critical first step for any research program in this area. This application note provides a detailed guide to the synthesis of photoredox catalysts, with a specific focus on the strategic use of 2-methoxyethanol as a high-boiling point solvent. We will explore the rationale behind its selection, provide a detailed, field-tested protocol for the synthesis of a representative ruthenium(II) polypyridyl complex, and discuss the critical safety considerations associated with the use of 2-methoxyethanol.

Introduction: The Role of 2-Methoxyethanol in Catalyst Synthesis

The synthesis of transition metal-based photoredox catalysts, such as tris(2,2'-bipyridine)ruthenium(II) ([Ru(bpy)₃]²⁺) and facial-tris(2-phenylpyridine)iridium(III) (fac-Ir(ppy)₃), often involves the coordination of ligands to a metal center at elevated temperatures.[4][5] The choice of solvent is paramount to the success of these syntheses, influencing reaction kinetics, product yield, and purity.

2-Methoxyethanol (CH₃OCH₂CH₂OH), also known as methyl cellosolve, is a glycol ether with a boiling point of 124-125°C.[6] This property makes it an excellent solvent for syntheses that require sustained high temperatures to drive ligand exchange reactions to completion. Its ability to dissolve a wide range of organic ligands and inorganic metal precursors further enhances its utility in this context.[6][7] In organometallic chemistry, it is also known to act as a source of hydride and carbon monoxide in certain reactions.[6]

However, it is crucial to note that 2-methoxyethanol is a hazardous substance with known reproductive toxicity.[6] Its use necessitates strict adherence to safety protocols, which will be detailed in a dedicated section of this guide.

Materials and Methods

Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Key Properties	Supplier/Purity
Ruthenium(III) chloride hydrate	RuCl₃·xH₂O	~207.43 (anhydrous)	Hygroscopic solid	High Purity (e.g., 99.9%)
2,2'-Bipyridine	C₁₀H₈N₂	156.18	White crystalline solid	High Purity (e.g., >99%)
2-Methoxyethanol	C₃H₈O₂	76.09	Colorless liquid, BP: 124-125°C	Anhydrous, >99.8%
Sodium hypophosphite	NaH₂PO₂·H₂O	105.99	Reducing agent	Reagent Grade
Dichloromethane (DCM)	CH₂Cl₂	84.93	Volatile solvent for extraction	ACS Grade
Diethyl ether	(C₂H₅)₂O	74.12	Solvent for precipitation	Anhydrous
Argon (Ar) or Nitrogen (N₂)	Ar or N₂	-	Inert gas	High Purity

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Schlenk line or inert atmosphere setup

• Glass frit funnel (medium porosity)

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): Chemical resistant gloves (nitrile or neoprene), safety goggles, face shield, and a lab coat are mandatory. All manipulations involving 2-methoxyethanol must be performed in a certified chemical fume hood.[8]

Experimental Protocol: Synthesis of Tris(2,2'-bipyridine)ruthenium(II) Chloride ([Ru(bpy)₃]Cl₂)

This protocol is a representative example of the synthesis of a common ruthenium-based photoredox catalyst. The use of 2-methoxyethanol as a solvent is not the most common for this specific complex, with ethanol or water often being used. However, this adapted protocol illustrates how a high-boiling solvent can be employed, which is a technique more frequently required for the synthesis of more complex or sterically hindered analogues.

Rationale for Procedural Steps

The synthesis involves the reduction of Ru(III) to Ru(II) followed by the coordination of three bipyridine ligands. Sodium hypophosphite acts as the reducing agent.[4] The high temperature afforded by the use of a high-boiling solvent like 2-methoxyethanol can facilitate the complete coordination of the bipyridine ligands, especially if less reactive precursors are used.

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ruthenium(III) chloride hydrate (e.g., 0.21 g, ~1 mmol) and 2,2'-bipyridine (0.47 g, 3 mmol).

• Solvent Addition: Add 20 mL of 2-methoxyethanol to the flask.

• Inert Atmosphere: Flush the reaction vessel with an inert gas (argon or nitrogen) for 10-15 minutes. Maintain a positive pressure of the inert gas throughout the reaction.

• Addition of Reducing Agent: Prepare a solution of sodium hypophosphite (e.g., 0.5 g) in 5 mL of water. Add this solution to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux (approximately 125°C) with vigorous stirring. The color of the solution should change from a dark brown/green to a deep red-orange over the course of the reaction. The reflux should be maintained for 2-4 hours.

• Cooling and Precipitation: After the reaction is complete, allow the flask to cool to room temperature. The product may begin to precipitate upon cooling. To ensure complete precipitation, the solution can be further cooled in an ice bath. If precipitation is slow, a small amount of diethyl ether can be added dropwise until the product precipitates.

• Isolation of the Product: Collect the red-orange crystalline product by vacuum filtration using a glass frit funnel.

• Washing: Wash the collected solid sequentially with small portions of cold water, followed by diethyl ether to remove any unreacted starting materials and solvent residues.

• Drying: Dry the product under vacuum to obtain the final [Ru(bpy)₃]Cl₂ as a red-orange powder.

Expected Results

The synthesis should yield [Ru(bpy)₃]Cl₂ as a vibrant red-orange solid. The yield is typically high, often exceeding 80%. The product can be characterized by UV-Vis spectroscopy (λmax ≈ 452 nm in water) and ¹H NMR spectroscopy.

Visualizing the Workflow

The following diagram illustrates the key stages of the synthesis protocol.

Caption: Experimental workflow for the synthesis of [Ru(bpy)₃]Cl₂.

Safety Considerations: Handling 2-Methoxyethanol

CRITICAL: 2-Methoxyethanol is a hazardous chemical with significant health risks, including reproductive toxicity.[6] All handling of this solvent must be conducted with the utmost care and in accordance with institutional safety guidelines.

• Engineering Controls: Always handle 2-methoxyethanol in a properly functioning chemical fume hood to avoid inhalation of vapors.[8]

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab coat, chemical safety goggles, a face shield, and chemical-resistant gloves (e.g., nitrile or neoprene).[8]

• Waste Disposal: Dispose of all 2-methoxyethanol waste in designated, properly labeled hazardous waste containers. Do not pour it down the drain.

• Exposure: In case of skin contact, wash the affected area immediately with soap and water. If inhaled, move to fresh air. In case of eye contact, flush with copious amounts of water for at least 15 minutes. Seek immediate medical attention for any significant exposure.

Discussion and Conclusion

The use of 2-methoxyethanol as a solvent in the synthesis of photoredox catalysts offers the distinct advantage of a high boiling point, which can be crucial for driving reactions to completion, particularly for the synthesis of sterically demanding or less reactive complexes. This can lead to higher yields and purities compared to syntheses performed at lower temperatures.

However, the significant health hazards associated with 2-methoxyethanol cannot be overstated. Researchers must weigh the potential benefits of its use against the risks and ensure that appropriate safety measures are in place. In many cases, alternative, less toxic high-boiling solvents such as 2-ethoxyethanol or ethylene glycol may be suitable substitutes.[9][10]

This application note provides a foundational protocol and the necessary safety framework for the synthesis of a common photoredox catalyst using 2-methoxyethanol. It is intended to be a starting point for researchers, who may need to adapt and optimize the conditions for their specific target catalysts.

References

• 2-Methoxyethanol (2-ME). (n.d.).
• Ruthenium(II) polypyridyl complexes with π-expansive ligands: synthesis and cubosome encapsulation for photodynamic therapy of non-melanoma skin cancer - RSC Publishing. (2023, April 6).
• Eco-Friendly Colloidal Aqueous Sol-Gel Process for TiO2 Synthesis: The Peptization Method to Obtain Crystalline and Photoactive Materials at Low Temperature - MDPI. (2021, June 24).
• 2-METHOXYETHANOL FOR HPLC - Loba Chemie. (n.d.).
• Safety Data Sheet: 2-methoxyethanol - Chemos GmbH&Co.KG. (n.d.).
• Safety Data Sheet: 2-Methoxyethanol - Carl ROTH. (n.d.).
• Tris(2,2'-bipyridine)ruthenium(II) Dichloride Hexahydrate. (n.d.).
• snythesis and characterization of hydrated tris (2, 2'-bipyridine) dichloride ruthenium - DergiPark. (2014, March 26).
• Preparation of Fac-Tris(2-Phenylpyridinato) Iridium(III) - Organic Syntheses. (2018, January 12).
• Preparation of Fac-Tris(2-Phenylpyridinato) Iridium(III) - PMC - NIH. (2018, January 12).
• Application Note and Protocol: High-Yield Synthesis of Heteroleptic Iridium(III) Complexes - Benchchem. (n.d.).
• Synthesis, Characterization, and Photobiological Studies of Ru(II) Dyads Derived from α-Oligothiophene Derivatives of 1,10-Phenanthroline - PMC. (n.d.).
• Synthesis of ruthenium(II) carbonyl complexes with 2-monosubstituted and 1,2-disubstituted benzimidazoles - ResearchGate. (2025, August 7).
• Visible light-mediated photoredox catalysis has emerged as one of the fastest growing fields in organic synthesis. (n.d.).
• Organic synthesis using photoredox catalysis - PMC - NIH. (n.d.).
• Visible Light Photoredox Catalysis with Transition Metal Complexes: Applications in Organic Synthesis - Macmillan Group - Princeton University. (2013, March 19).
• Application of Iridium-Photoredox Catalysis in Organic Synthesis: Detailed Application Notes and Protocols - Benchchem. (n.d.).
• An Ir(III) Complex Photosensitizer With Strong Visible Light Absorption for Photocatalytic CO2 Reduction - PMC. (n.d.).
• Organic Photoredox Catalysts Exhibiting Long Excited-State Lifetimes. (2021, August 24).
• Strategic Use of Visible-Light Photoredox Catalysis in Natural Product Synthesis. (n.d.).
• 2-methoxyethanol – Knowledge and References - Taylor & Francis. (n.d.).

• 2-Methoxyethanol - Wikipedia. (n.d.). Retrieved from [Link]

• 2-Methoxyethanol as a new solvent for processing methylammonium lead halide perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing). (n.d.). Retrieved from [Link]

• A High Yield Synthesis of Ligand-Free Iridium Oxide Nanoparticles with High Electrocatalytic Activity - CDN. (n.d.). Retrieved from [Link]

• Synthesis of ruthenium complexes and their catalytic applications: A review. (2022, April 7). Retrieved from [Link]

• The Synthesis, Characterization, and Theoretical Study of Ruthenium (II) Polypyridyl Oligomer Hybrid Structures with Reduced Graphene Oxide for Enhanced Optoelectronic Applications - MDPI. (2024, December 3). Retrieved from [Link]

• Comparative study of Ruthenium(II) tris(bipyridine) derivatives for electrochemiluminescence application - NRC Publications Archive. (2005, August 10). Retrieved from [Link]

• Organic synthesis using photoredox catalysis. (2014, May 12). Retrieved from [Link]

• Mechanisms of photoredox catalysts: the role of optical spectroscopy - Sustainable Energy & Fuels (RSC Publishing). (2021, January 20). Retrieved from [Link]

• Preparation of Coordinatively Asymmetrical Ruthenium(II) Polypyridine Complexes. (n.d.). Retrieved from [Link]

Sources

• 1. 2-Methoxyethanol as a new solvent for processing methylammonium lead halide perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. Mechanisms of photoredox catalysts: the role of optical spectroscopy - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Synthesis, Characterization, and Photobiological Studies of Ru(II) Dyads Derived from α-Oligothiophene Derivatives of 1,10-Phenanthroline - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 2-Methoxyethanol as a Hydride Source: Application Notes and Protocols for Researchers

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 2-methoxyethanol as a proficient hydride source in chemical reactions. This document delves into the mechanistic underpinnings, provides detailed experimental protocols, and offers insights honed from practical application in the field.

Introduction: Beyond a Solvent—2-Methoxyethanol as a Reductant

2-Methoxyethanol (also known as methyl cellosolve) is a versatile organic compound widely recognized for its solvent properties.[1] However, its utility extends into the realm of reductive chemistry, where it can function as an effective source of hydride ions (H⁻), particularly in metal-catalyzed reactions.[1] This capability is especially prominent in transfer hydrogenation reactions, a powerful set of methods for the reduction of carbonyl compounds, imines, and other unsaturated functionalities.[2] This guide will explore the nuances of employing 2-methoxyethanol in this capacity, offering a blend of theoretical understanding and practical, actionable protocols.

Mechanistic Insights: The Pathway of Hydride Transfer

The function of 2-methoxyethanol as a hydride donor is most commonly observed in transition metal-catalyzed transfer hydrogenations. The general principle involves the transfer of a hydride from the alcohol to an unsaturated substrate, mediated by a metal complex. While isopropanol is a more conventional hydride donor in this context, 2-methoxyethanol offers an alternative with its own distinct characteristics.

The catalytic cycle, particularly with ruthenium and iridium catalysts, typically proceeds through an "inner-sphere" mechanism. This involves the following key steps:

• Coordination and Deprotonation: The alcohol (2-methoxyethanol) coordinates to the metal center of the catalyst. In the presence of a base, the alcohol is deprotonated to form a metal-alkoxide intermediate.

• β-Hydride Elimination: This is the crucial step where the hydride is generated. The metal-alkoxide intermediate undergoes β-hydride elimination to form a metal-hydride species and the corresponding aldehyde or ketone (in this case, 2-methoxyacetaldehyde).

• Hydride Transfer: The metal-hydride species then transfers the hydride to the coordinated unsaturated substrate (e.g., a ketone), reducing it to the corresponding alcohol.

• Product Dissociation and Catalyst Regeneration: The reduced product dissociates from the metal center, and the catalyst is regenerated to re-enter the catalytic cycle.

A proposed mechanism for the ruthenium-catalyzed transfer hydrogenation of a ketone using an alcohol as the hydride source is depicted below.[3]

Figure 1: Generalized catalytic cycle for transfer hydrogenation.

When 2-methoxyethanol is used, it is oxidized to 2-methoxyacetaldehyde. The choice of a primary alcohol like 2-methoxyethanol over a secondary alcohol like isopropanol can influence reaction kinetics and potential side reactions, as the resulting aldehyde is generally more reactive than a ketone like acetone.

Application Protocol: Ruthenium-Catalyzed Transfer Hydrogenation of Acetophenone

This protocol details the reduction of acetophenone to 1-phenylethanol using a ruthenium catalyst with 2-methoxyethanol as the hydride source. This procedure is adapted from established methods for transfer hydrogenation with other alcohols.[3]

Materials and Reagents

Reagent	Formula	M.W.	Amount	Moles
Acetophenone	C₈H₈O	120.15	120 mg	1.0 mmol
[RuCl₂(p-cymene)]₂	C₂₀H₂₈Cl₄Ru₂	612.39	3.1 mg	0.005 mmol (1 mol%)
2-Methoxyethanol	C₃H₈O₂	76.09	5 mL	-
Potassium Hydroxide	KOH	56.11	11.2 mg	0.2 mmol

Experimental Procedure

Sources

• 1. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 2. Recent Advances in Ru Catalyzed Transfer Hydrogenation and Its Future Perspectives | IntechOpen [intechopen.com]
• 3. webofproceedings.org [webofproceedings.org]

Catalytic oxidation of 2-methoxyethanol to 2-methoxyacetic acid

Application Note: Catalytic Oxidation of 2-Methoxyethanol to 2-Methoxyacetic Acid

Executive Summary

2-Methoxyacetic acid (2-MAA) is a critical bifunctional organic intermediate and a potent bioactive metabolite utilized extensively in chemical synthesis, agrochemical development, and biomedical research[1]. While classical laboratory synthesis relies on the Williamson ether reaction (nucleophilic substitution of sodium chloroacetate with sodium methoxide), modern industrial and laboratory standards prioritize the catalytic oxidation of 2-methoxyethanol (2-ME)[1][2]. This application note provides a comprehensive, self-validating protocol for the catalytic oxidation of 2-ME to 2-MAA using a platinum-on-carbon (Pt/C) catalyst, emphasizing process control to maximize yield and purity.

Mechanistic Rationale & Causality

The transformation of 2-ME to 2-MAA is an aerobic oxidation driven by a heterogeneous Pt/C catalyst. Understanding the causality behind the reaction conditions is critical for preventing yield-limiting side reactions.

• The Role of the Catalyst and Aqueous Medium: Platinum provides an optimal surface for the dehydrogenation of the primary alcohol to an aldehyde intermediate. The presence of water is mechanistically non-negotiable; it acts as a reactant to hydrate the intermediate aldehyde into a gem-diol, which then undergoes subsequent dehydrogenation to yield the carboxylic acid. Without sufficient water, the aldehyde intermediate is highly susceptible to reacting with unreacted alcohol.

• Suppression of Side Reactions: The most significant yield-limiting side reaction during this process is the formation of 2-methoxyethyl methoxyacetate—an esterification between the newly formed 2-MAA product and the unreacted 2-ME starting material[3]. To suppress this bimolecular side reaction, the process must be operated semi-continuously. By strictly controlling the dosing of 2-ME, the mass ratio of 2-ME to the total liquid phase (2-ME + water) is kept below 0.80. This utilizes dilution to kinetically favor oxidation over esterification.

Process Optimization Data

The following table summarizes the validated quantitative parameters required to achieve optimal catalytic conversion while suppressing esterification byproducts.

Parameter	Optimal Range	Mechanistic Rationale / Causality
Catalyst	Pt/C (Heterogeneous)	Provides optimal surface area for alcohol dehydrogenation and allows for simple recovery via filtration[1][3].
Temperature	40°C – 80°C	Balances reaction kinetics. <40°C causes sluggish conversion; >80°C risks thermal degradation and over-oxidation[1][3].
O₂ Partial Pressure	0.01 – 2 MPa	Ensures sufficient dissolved oxygen concentration to maintain the catalytic cycle and regenerate the Pt surface[3].
Mass Ratio (CR)	≤ 0.80	The mass ratio of 2-ME to (2-ME + water) per voxel must be kept low to prevent the formation of 2-methoxyethyl methoxyacetate.
Expected Yield	91% – 96%	High efficiency is achieved when continuous dosing is perfectly calibrated to the oxidation rate[3].
Final Purity	> 99%	Achieved post-vacuum distillation, removing residual water and unreacted 2-ME[3].

Reaction Workflow

Workflow for the catalytic oxidation of 2-ME to 2-MAA.

Self-Validating Experimental Protocol

Phase 1: Reactor Setup & Catalyst Loading

• Equip a Hastelloy or glass-lined stirred tank reactor with a gas entrainment impeller to maximize oxygen mass transfer into the aqueous phase.

• Charge the reactor with distilled water and the heterogeneous Pt/C catalyst[1].

• Causality Check: Ensure the water volume is sufficient to act as both a solvent and a hydrating agent for the intermediate aldehyde.

Phase 2: Pressurization & Thermal Equilibration

• Seal the reactor and purge the headspace with N₂ to remove ambient air, followed by an O₂ purge.

• Pressurize the system with O₂ to a partial pressure between 0.01 and 2 MPa[3].

• Heat the mixture to the optimal kinetic window of 40°C – 80°C[1][3].

Phase 3: Semi-Continuous Oxidation (The Self-Validating Step)

• Begin the semi-continuous dosing of 2-methoxyethanol (2-ME) into the pressurized reactor.

• Self-Validating System: Continuously monitor the reaction via real-time O₂ uptake and in-line FTIR/GC.

  • Validation Check 1 (Kinetics): A steady stoichiometric O₂ consumption validates that the oxidation cycle is active. A sudden drop indicates catalyst poisoning or oxygen starvation.

  • Validation Check 2 (Purity): Adjust the 2-ME feed rate so that the mass ratio of 2-ME to (2-ME + water) remains ≤ 0.80. If GC-MS sampling detects the byproduct 2-methoxyethyl methoxyacetate, the dosing rate is too high relative to the oxidation rate and must be immediately reduced.

Phase 4: Catalyst Recovery

• Upon cessation of O₂ uptake (indicating reaction completion), cool the reactor to room temperature and safely depressurize[1].

• Filter the reaction mixture through a fine-frit Buchner funnel or industrial filter press to recover the Pt/C catalyst[1].

• Causality Check: Efficient filtration halts the reaction and allows for catalyst recycling, which is critical for the economic viability of the process.

Phase 5: Purification

• Subject the aqueous filtrate to vacuum distillation[3].

• Causality Check: Because 2-MAA has a high standard boiling point (202–204 °C)[2], vacuum distillation lowers the required temperature, preventing thermal decomposition of the ether linkage during the removal of water and trace unreacted 2-ME.

• Final Validation: The isolated product should yield 91-96% with a validated purity of >99%[3].

References

• The Synthesis and Discovery of 2-Methoxyacetic Acid: A Technical Guide - Benchchem. 1

• Methoxyacetic acid - Wikipedia. 2

• CN109415289B - Method for producing 2-methoxyacetic acid - Google Patents. 3

• CN109415289A - The method for producing 2- methoxyacetic acid - Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Methoxyacetic acid - Wikipedia [en.wikipedia.org]
• 3. CN109415289B - Method for producing 2-methoxyacetic acid - Google Patents [patents.google.com]

Using 2-methoxyethanol for creating non-volatile tin hydride reagents

Application Note: Synthesis and Utilization of Tris[3-(2-methoxyethoxy)propyl]stannane – A Non-Volatile, Odorless Tin Hydride Reagent

Introduction & Rationale

For decades, free radical chemistry in drug development and organic synthesis has relied heavily on tributyltin hydride ( Bu3​SnH ) and triphenyltin hydride ( Ph3​SnH ) for reductive dehalogenations, radical cyclizations, and Barton-McCombie deoxygenations. However, the use of standard tin hydrides is plagued by the "Tyranny of Tin"—a combination of high toxicity, high volatility, foul odor, and notoriously difficult product purification.

By utilizing 2-methoxyethanol as a foundational building block[1], researchers successfully engineered a PEG-like appendage to create Tris[3-(2-methoxyethoxy)propyl]stannane[2]. The incorporation of these 2-methoxyethoxy ether chains fundamentally alters the physical properties of the tin reagent. It renders the compound non-volatile, completely odorless, and imparts sufficient water solubility (up to 30 mM at room temperature) to enable radical reactions directly in aqueous media[3]. Furthermore, the resulting tin oxide byproducts generated during radical reactions are highly polar and easily removed during standard aqueous workup, eliminating the need for tedious chromatography or fluoride treatments[3].

Mechanistic Causality & Experimental Design

The synthesis of this specialized tin hydride is a meticulously designed six-step sequence that ensures high purity and avoids the pitfalls of direct stannylation[3]. As an application scientist, understanding the why behind these steps is as critical as the how:

• Etherification: The process begins with the allylation of 2-methoxyethanol. This builds the core PEG-like chain that shields the tin center and lowers the vapor pressure.

• Hydroboration/Bromination: Direct alkylation of 2-methoxyethanol with 1,3-dibromopropane often leads to competitive elimination or polymerization. Instead, hydroboration followed by bromination of the allyl ether provides a clean, regioselective route to the terminal bromide[3].

• Controlled Stannylation: Reacting the corresponding Grignard reagent with SnCl4​ yields the tetraalkylstannane. Synthesizing the tetraalkyl derivative first is a crucial strategic choice. Direct synthesis of a trialkyltin chloride from SnCl4​ and 3 equivalents of Grignard reagent typically yields an inseparable mixture of di-, tri-, and tetra-alkylated species. Driving the reaction entirely to the tetraalkylstannane ensures uniformity[3].

• Brominative Cleavage & Reduction: Treating the tetraalkylstannane with exactly one equivalent of bromine cleanly cleaves a single alkyl group to form the bromotrialkylstannane, which is subsequently reduced by lithium aluminum hydride ( LiAlH4​ ) to the final tin hydride[3].

Visualization of the Synthetic Workflow

Fig 1: Six-step synthesis of non-volatile tin hydride from 2-methoxyethanol.

Quantitative Reagent Comparison

Property	Tributyltin Hydride ( Bu3​SnH )	Tris[3-(2-methoxyethoxy)propyl]stannane
Toxicity	High (neurotoxic and bioaccumulative)	Lower (mitigated by non-volatility)
Volatility	High	Non-volatile
Odor	Strong, unpleasant	Odorless
Solubility	Organic solvents only	Organic solvents & Water (~30 mM at RT)
Byproduct Removal	Difficult (requires chromatography/fluoride)	Easy (water-soluble tin oxides wash away)

Detailed Experimental Protocol (Self-Validating System)

Step 1: Synthesis of 3-(2-Methoxyethoxy)propene

• Charge a three-necked flask with 0.9 mol KOH and 0.82 mol dry 2-methoxyethanol[3].

• Cool the mixture in an ice bath. Self-Validation Check: The reaction is highly exothermic; maintaining the internal temperature below 10°C is critical to prevent side reactions. Good agitation is essential to avoid occlusion of unreacted materials in the sticky precipitate[3].

• Add 0.82 mol allyl bromide dropwise with vigorous stirring.

• Extract with ether, wash with water, dry over Na2​SO4​ , and distill the product.

Step 2: Hydroboration/Bromination to 1-Bromo-3-(2-methoxyethoxy)propane

• Perform standard hydroboration of the allyl ether using BH3​⋅THF at 0°C.

• Brominate the intermediate organoborane using Br2​ and sodium methoxide in methanol. Extract and purify via distillation[3].

Step 3 & 4: Grignard Formation and Stannylation

• Convert the bromide to the Grignard reagent using Mg turnings in dry THF. Self-Validation Check: Titrate the Grignard reagent (e.g., using 2-butanol with a 1,10-phenanthroline indicator) until the red-purple color dissipates to a yellow endpoint to confirm the exact molarity[3].

• Cool SnCl4​ (0.25 eq relative to the titrated Grignard) to -78°C until it solidifies on the flask walls.

• Add the Grignard solution slowly via cannula and allow the mixture to warm to room temperature overnight. Extract the resulting tetraalkylstannane.

Step 5: Brominative Cleavage

• Dissolve the tetraalkylstannane in dry ether and cool to -78°C.

• Add exactly 1.0 equivalent of Br2​ dropwise. Self-Validation Check: The immediate disappearance of the bromine color indicates successful cleavage. No unreacted tetraalkylstannane will be observed by NMR if exactly one equivalent is utilized[3].

Step 6: Reduction to Tris[3-(2-methoxyethoxy)propyl]stannane

• Reduce the bromotrialkylstannane using LiAlH4​ in ether at 0°C[3].

• Carefully quench with water and 15% aqueous NaOH to precipitate aluminum salts.

• Extract the organic layer, dry, and concentrate to yield the final non-volatile tin hydride. Storage: The reagent is stable but should be stored under argon in a freezer to prevent slow oxidative degradation[3].

Applications in Drug Development

For drug development professionals, this reagent acts as a direct 1:1 substitute for Bu3​SnH in standard radical reactions (e.g., AIBN-initiated dehalogenations). Its unique water solubility opens up novel pathways for conducting radical chemistry on highly polar, water-soluble biomolecules (such as unprotected carbohydrates, nucleotides, or peptides) directly in aqueous media. This is a significant advantage in late-stage functionalization, allowing chemists to bypass exhaustive protection/deprotection sequences.

References

• Light, J.; Breslow, R. "Water-Soluble Tin Hydride: Tris[3-(2-Methoxyethoxy)Propyl]Stannane". Organic Syntheses, 1995, 72, 199.

• Light, J.; Breslow, R. "A water soluble tin hydride reagent". Tetrahedron Letters, 1990, 31 (21), 2957-2958.

• Sigma-Aldrich. "2-Methoxyethanol anhydrous, 99.8%". MilliporeSigma Product Catalog, CAS 109-86-4.

Sources

• 1. 2-Methoxyethanol anhydrous, 99.8 109-86-4 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Nucleophilic Substitution with 2-Methoxyethanol

Abstract

This comprehensive guide provides a detailed experimental protocol for utilizing 2-methoxyethanol as a nucleophile in a bimolecular nucleophilic substitution (SN2) reaction, a cornerstone of modern organic synthesis. We will delve into the mechanistic underpinnings of this transformation, specifically focusing on the Williamson ether synthesis. This document is intended for researchers, scientists, and professionals in drug development, offering not only a step-by-step experimental procedure but also the scientific rationale behind each step, crucial safety information, and data interpretation guidelines.

Introduction: The Scientific Foundation

Nucleophilic substitution reactions are fundamental transformations in organic chemistry, enabling the formation of new carbon-heteroatom bonds.[1] The SN2 mechanism, a single, concerted step involving a backside attack by a nucleophile on an electrophilic carbon center, results in the displacement of a leaving group and an inversion of stereochemistry at the reaction center.[2]

2-Methoxyethanol (CH₃OCH₂CH₂OH), also known as methyl cellosolve, is a versatile organic compound that can serve as a nucleophile in these reactions.[3] Its utility stems from the hydroxyl group, which, upon deprotonation, forms the potent nucleophile, the 2-methoxyethoxide anion (CH₃OCH₂CH₂O⁻). This alkoxide is a strong base and an excellent nucleophile, readily participating in SN2 reactions with suitable electrophiles, such as primary alkyl halides.[4]

The Williamson ether synthesis is a classic and widely used method for the preparation of symmetrical and unsymmetrical ethers, proceeding via an SN2 mechanism.[4][5] In the context of this guide, we will detail the reaction of 2-methoxyethoxide with a primary alkyl halide to form a new ether linkage.

Mechanistic Rationale and Strategic Considerations

The success of a nucleophilic substitution reaction hinges on several key factors: the nature of the nucleophile, the structure of the electrophile (substrate), the leaving group's ability, and the choice of solvent.

• Nucleophile: Alcohols, like 2-methoxyethanol, are generally weak nucleophiles. However, their conjugate bases, alkoxides, are strong nucleophiles. Therefore, the first step in our protocol involves the deprotonation of 2-methoxyethanol using a strong, non-nucleophilic base like sodium hydride (NaH).[4][6]

• Electrophile (Substrate): The SN2 reaction is highly sensitive to steric hindrance at the electrophilic carbon.[7] Therefore, the reaction works best with methyl and primary alkyl halides. Secondary alkyl halides react more slowly and may lead to competing elimination (E2) reactions, while tertiary alkyl halides are unsuitable as they predominantly undergo elimination.[5]

• Leaving Group: A good leaving group is a stable species after it has departed. Common and effective leaving groups include halides (I⁻ > Br⁻ > Cl⁻) and sulfonates (e.g., tosylates, mesylates).[4]

• Solvent: Polar aprotic solvents, such as tetrahydrofuran (THF) or dimethylformamide (DMF), are ideal for SN2 reactions.[6] They can solvate the cation of the alkoxide but do not strongly solvate the nucleophilic anion, leaving it more available to react.

Health and Safety: A Critical Prerogative

2-Methoxyethanol is a hazardous substance with significant health risks. It is crucial to handle this chemical with appropriate safety precautions in a well-ventilated fume hood.

Hazards Associated with 2-Methoxyethanol:

• Toxicity: Toxic to the bone marrow and testicles.[3] Prolonged exposure can lead to reproductive harm.[3]

• Flammability: It is a flammable liquid and vapor.[8]

• Irritation: Can cause irritation to the eyes, nose, throat, and lungs.[4]

Mandatory Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (butyl rubber or Viton are recommended), safety goggles, and a lab coat.[8]

• Ventilation: All work with 2-methoxyethanol must be conducted in a certified chemical fume hood.[4]

• Handling: Avoid inhalation, ingestion, and skin contact. Do not eat, drink, or smoke in the laboratory.[4]

• Storage: Store in a tightly closed container in a cool, well-ventilated area, away from oxidizing agents and strong bases.[4]

• Spills: In case of a spill, evacuate the area, remove all ignition sources, and absorb the liquid with a non-combustible material like vermiculite or sand.[4]

Sodium Hydride (NaH) Precautions:

Sodium hydride is a highly reactive and flammable solid that reacts violently with water to produce hydrogen gas. It should be handled under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocol: Williamson Ether Synthesis with 2-Methoxyethanol

This protocol details the synthesis of benzyl 2-methoxyethyl ether as a representative example.

Materials and Equipment

Reagent/Equipment	Purpose
2-Methoxyethanol	Nucleophile precursor
Sodium Hydride (NaH), 60% dispersion in mineral oil	Base for deprotonation
Anhydrous Tetrahydrofuran (THF)	Reaction solvent
Benzyl Bromide	Electrophile
Saturated aqueous NH₄Cl	Quenching agent
Diethyl ether	Extraction solvent
Brine (saturated aqueous NaCl)	Washing agent
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Drying agent
Round-bottom flask	Reaction vessel
Magnetic stirrer and stir bar	For mixing
Septa and needles	For inert atmosphere additions
Reflux condenser	To prevent solvent loss
Separatory funnel	For liquid-liquid extraction
Rotary evaporator	For solvent removal
Thin-Layer Chromatography (TLC) plates and chamber	For reaction monitoring

Step-by-Step Procedure

Step 1: Formation of the 2-Methoxyethoxide Anion

• Under an inert atmosphere (nitrogen or argon), add sodium hydride (1.2 equivalents) to a flame-dried round-bottom flask containing a magnetic stir bar.

• Carefully wash the sodium hydride with anhydrous hexanes to remove the mineral oil, and then decant the hexanes.

• Add anhydrous THF to the flask.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add 2-methoxyethanol (1.0 equivalent) dropwise to the stirred suspension of NaH in THF. The addition should be done carefully to control the evolution of hydrogen gas.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 30-60 minutes, or until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium 2-methoxyethoxide.

Step 2: Nucleophilic Substitution

• Cool the solution of sodium 2-methoxyethoxide back to 0 °C.

• Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Step 3: Work-up and Isolation

• Once the reaction is complete (as indicated by TLC), cool the mixture to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Transfer the mixture to a separatory funnel and add diethyl ether and water.

• Separate the layers, and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Step 4: Purification

• The crude product can be purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure benzyl 2-methoxyethyl ether.

Data and Expected Results

Parameter	Value
Reactants
2-Methoxyethanol	1.0 eq
Sodium Hydride (60% dispersion)	1.2 eq
Benzyl Bromide	1.1 eq
Reaction Conditions
Solvent	Anhydrous THF
Temperature	0 °C to Room Temperature
Reaction Time	4 - 12 hours
Product Information
Product Name	Benzyl 2-methoxyethyl ether
Molecular Formula	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol
Expected Results
Physical Appearance	Colorless oil
Expected Yield	70-90%
Purity (post-purification)	>95% (determined by NMR or GC-MS)

Visualizing the Process

Reaction Mechanism

Caption: Williamson ether synthesis of benzyl 2-methoxyethyl ether.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

References

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: 2-Methoxyethanol. Retrieved from [Link]

• Penta. (2024, September 24). 2-Methoxyethanol - SAFETY DATA SHEET. Retrieved from [Link]

• Loba Chemie. (2016, April 13). 2-METHOXYETHANOL EXTRA PURE - Safety Data Sheet. Retrieved from [Link]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2019, November 27). Safety Data Sheet: 2-methoxyethanol. Retrieved from [Link]

• Techno PharmChem. (n.d.). 2-METHOXYETHANOL. Retrieved from [Link]

• chemeurope.com. (n.d.). 2-Methoxyethanol. Retrieved from [Link]

• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (2024, February 27). 2-Methoxyethanol. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (2023, November 29). Williamson ether synthesis. Retrieved from [Link]

• Google Patents. (2020). US20200392094A1 - Method for depleting 2-methoxyethanol (moe).

• Wikipedia. (2024, January 21). SN2 reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8019, 2-Methoxyethanol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2). Retrieved from [Link]

Sources

• 1. brainly.in [brainly.in]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scholarship.richmond.edu [scholarship.richmond.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

2-methoxyethanol applications in coatings and inks formulation

An in-depth guide to the application, formulation, and critical considerations of 2-Methoxyethanol in the coatings and inks industry.

Executive Summary

2-Methoxyethanol (also known as Methyl Cellosolve or Ethylene Glycol Monomethyl Ether, EGME) is a versatile solvent historically valued in the formulation of coatings and inks for its exceptional solvency, slow evaporation rate, and excellent leveling properties.[1][2] It is highly effective at dissolving a wide range of resins, including nitrocellulose, cellulose acetate, and various synthetic polymers, making it a powerful tool for controlling viscosity, improving film formation, and enhancing print quality.[3][4]

However, the utility of 2-methoxyethanol is overshadowed by its significant and well-documented toxicity. It is a known teratogen and reproductive toxicant, posing serious health risks to workers through inhalation and skin absorption.[5][6][7] Consequently, its use is heavily regulated, and the industry has largely shifted towards safer alternatives. This guide provides a detailed overview of the technical applications and formulation protocols for 2-methoxyethanol, framed within the critical context of its health hazards, regulatory status, and the imperative for substitution.

Section 1: Profile of 2-Methoxyethanol (CAS: 109-86-4)

2-Methoxyethanol is a colorless, neutral liquid with a mild ether-like odor.[8] Its unique molecular structure, featuring both an ether and an alcohol functional group, is the source of its desirable properties as a solvent.

Key Physicochemical Properties

The properties of 2-methoxyethanol make it an excellent solvent and coupling agent, capable of dissolving a wide array of materials and being miscible with both water and many organic solvents.[1][4][6]

Property	Value	Source(s)
CAS Number	109-86-4	[1]
Molecular Formula	C₃H₈O₂
Molecular Weight	76.09 g/mol	[9]
Boiling Point	124.6 °C
Flash Point	39 °C (102.2 °F)
Specific Gravity	0.965
Solubility	Miscible with water and most organic solvents	[1][6]

Mechanism of Action in Formulations

The efficacy of 2-methoxyethanol stems from its balanced hydrophilic and lipophilic nature. The ether linkage provides solvency for non-polar resins and oils, while the hydroxyl group imparts miscibility with water and other polar components. Its relatively high boiling point and slow evaporation rate are crucial for its function as a "retarder" solvent. This allows more time for a coating or ink film to flow and level out before drying, resulting in a smooth, uniform finish free of defects like brush marks or "orange peel".[4][10]

Section 2: Application in Coatings Formulation

In the coatings industry, 2-methoxyethanol acts as a high-performance solvent that enhances the application and final appearance of paints, varnishes, and lacquers.[1][2][3]

Core Functions in Coatings

• Leveling and Flow Agent: Its primary role is to improve the flow of the coating, allowing it to self-level into a smooth, high-gloss film.[1][4]

• Coalescing Aid: In latex paints, it helps plasticize the polymer particles, enabling them to fuse together properly during drying to form a continuous, durable film.

• Viscosity Control: It effectively reduces the viscosity of high-solids formulations, making them easier to apply by brush, roller, or spray.

Protocol: Incorporation into a Model Solvent-Borne Lacquer

This protocol describes the preparation of a simple nitrocellulose-based lacquer. Extreme caution and all recommended safety measures must be employed when handling 2-methoxyethanol.

Objective: To prepare a clear lacquer demonstrating the leveling properties of 2-methoxyethanol.

Materials:

• Nitrocellulose Resin

• 2-Methoxyethanol (Retarder Solvent)

• Ethyl Acetate (Primary Solvent)

• Toluene (Diluent)

• Dibutyl Phthalate (Plasticizer)

• High-speed disperser or overhead stirrer

• Beakers, analytical balance

Procedure:

• Solvent Blend Preparation: In a well-ventilated fume hood, prepare the solvent blend. For a 100g blend, combine 60g Ethyl Acetate, 30g Toluene, and 10g 2-Methoxyethanol. The 2-methoxyethanol acts as the tail solvent to control drying.

• Resin Dissolution: While stirring the solvent blend, slowly add 20g of nitrocellulose resin. Continue stirring at a moderate speed until the resin is completely dissolved. Avoid excessive speeds to prevent significant solvent loss.

• Plasticizer Addition: Add 5g of Dibutyl Phthalate to the solution. This improves the flexibility of the final film.

• Viscosity Adjustment & QC: Allow the solution to equilibrate. Measure the viscosity using a Zahn or Ford cup. Adjust with the solvent blend or additional toluene as needed to reach the target viscosity.

• Application and Evaluation: Apply the lacquer to a test panel using a drawdown bar or spray gun. Allow it to air dry. Observe the film for smoothness, gloss, and the absence of surface defects. The slow evaporation of 2-methoxyethanol should result in a superior, level finish.

Workflow for Coating Formulation

The following diagram illustrates the logical steps for incorporating 2-methoxyethanol into a coating formulation.

Caption: A typical workflow for creating a solvent-based coating.

Section 3: Application in Printing Inks Formulation

Similar to coatings, 2-methoxyethanol is used in printing inks, particularly for gravure and flexographic processes, to control drying characteristics and ensure high-quality print definition.[2][6][10]

Core Functions in Inks

• Drying Time Retarder: Prevents ink from drying too quickly on the anilox rolls or in the gravure cells, which is critical for consistent ink transfer during long, high-speed print runs.[10][11]

• Viscosity and Rheology Modifier: Helps to achieve the low viscosity required for gravure and flexo inks while maintaining a stable formulation.[10]

• Resin Solubilizer: An excellent solvent for resins like nitrocellulose, polyamides, and polyurethanes used as binders in inks.[11]

• Improves Adhesion and Leveling: Promotes better wetting of the substrate and smooth ink laydown, resulting in sharp, well-defined images.[4][10]

Section 4: Critical Health, Safety, and Regulatory Imperatives

The use of 2-methoxyethanol is strictly controlled due to its severe health hazards. It should be considered a substance to be substituted, not a standard formulation component.

Summary of Toxicological Profile

• Reproductive Toxicity: 2-Methoxyethanol is a potent reproductive toxicant. In males, exposure can damage the testes, leading to reduced sperm count (oligospermia), absence of sperm (azoospermia), and testicular atrophy.[5][6][7]

• Teratogenicity (Developmental Toxicity): It is classified as a teratogen, meaning it can cause harm to a developing fetus.[5][10] The National Institute for Occupational Safety and Health (NIOSH) recommends it be treated as having the potential to cause adverse reproductive effects in both male and female workers.[6]

• Other Chronic Effects: Prolonged or repeated exposure can lead to bone marrow damage, causing anemia and a reduction in white blood cells (granulocytopenia).[5][7] It can also affect the central nervous system, liver, and kidneys.[5]

• Routes of Exposure: The primary routes of occupational exposure are inhalation of vapors and absorption through the skin.[5][6] The "Skin" notation on exposure limits indicates that skin contact can be a significant route of exposure.[6]

Workplace Exposure Limits

Regulatory bodies have established strict limits to minimize worker exposure.

Agency	Limit	Value
OSHA (PEL)	8-hr TWA	25 ppm
NIOSH (REL)	10-hr TWA	0.1 ppm
ACGIH (TLV)	8-hr TWA	5 ppm

Source: New Jersey Department of Health Hazardous Substance Fact Sheet[5], NIOSH[6]

NIOSH explicitly states that all contact with this chemical should be reduced to the lowest possible level because it may be a human teratogen.[5]

Safe Handling and PPE

If use is unavoidable, the following engineering controls and personal protective equipment (PPE) are mandatory:

• Ventilation: All work must be conducted in a certified chemical fume hood or with local exhaust ventilation to keep airborne concentrations below exposure limits.[5]

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemically resistant gloves tested for compatibility with 2-methoxyethanol (e.g., butyl rubber, Viton).

  • Eye Protection: Chemical safety goggles are required.

  • Protective Clothing: Wear a lab coat or chemical-resistant apron.[12]

• Handling: Avoid all personal contact.[13] Use explosion-proof equipment as it is a flammable liquid.[12][14] Ground all containers during transfer to prevent static discharge.[12][14]

Regulatory Status

Due to its toxicity, 2-methoxyethanol is heavily regulated globally. In Europe, it is listed as a Substance of Very High Concern (SVHC) under REACH. In the United States, it is regulated by OSHA and the EPA.[5][15] Its use in consumer products like paints and cleaners has been largely phased out in many regions.

Section 5: Safer Alternatives to 2-Methoxyethanol

The significant health risks associated with 2-methoxyethanol have driven the development and adoption of safer alternatives. The goal is to find solvents that offer similar performance characteristics without the severe toxicity profile.

Promising Alternative Solvent Classes

• Propylene Glycol Ethers (P-series): This is the most common class of replacements. Solvents like Propylene Glycol Monomethyl Ether (PM) and Dipropylene Glycol Monomethyl Ether (DPM) are not classified as reproductive toxicants and offer a range of evaporation rates and solvency characteristics.

• Lactate Esters: Ethyl lactate is a bio-based solvent with good solvency for many resins and a favorable safety profile.

• Levulinate Esters: Bio-based solvents like ethyl levulinate and butyl levulinate are non-toxic, low-volatility options suitable for coatings and cleaners.[16]

• Other Glycol Ethers: Diethylene glycol monomethyl ether has been used as a replacement, though it may also have some fetotoxic effects at high doses.[17]

Comparative Data of Solvents

Solvent	CAS Number	Boiling Point (°C)	Evaporation Rate (nBuAc=1)	Key Health Hazards
2-Methoxyethanol (2-ME)	109-86-4	125	0.5	Reproductive Toxicant, Teratogen
Propylene Glycol Methyl Ether (PM)	107-98-2	120	0.6	Flammable, Irritant
Dipropylene Glycol Methyl Ether (DPM)	34590-94-8	190	0.02	Minimal
Ethyl Lactate	97-64-3	154	0.2	Irritant
Ethyl Levulinate	539-88-8	206	<0.1	Low Toxicity[16]

Decision Framework for Solvent Substitution

Choosing a substitute requires a careful balance of performance, safety, and cost. The following diagram outlines a decision-making process.

Caption: Decision tree for selecting a safer solvent alternative.

References

• Understanding the Properties and Industrial Uses of 2-Methoxyethanol (CAS 109-86-4). (2026, February 15). Ningbo Inno Pharmchem Co., Ltd.
• 2-METHOXYETHANOL HAZARD SUMMARY. New Jersey Department of Health.
• Priority Substances List Assessment Report for 2-Methoxyethanol. (2017, May 4). Canada.ca.
• Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol. NIOSH | CDC.
• 2-methoxyethanol – Knowledge and References. Taylor & Francis.
• 2-Methoxyethanol - Wikipedia. Wikipedia.
• High-Quality Solvent 2-methoxyethanol For Ink And Printing CAS 109-86-4. (2026, January 22). Gneebio.
• Methyl Cellosolve (2-Methoxyethanol) | High-Purity Solvent.
• 2-Methoxyethanol. (2022, June 30).
• Ethylene Glycol Monomethyl Ether | 2-Methoxyethanol | Methyl Cellosolve. LookChem.
• 2-Methoxyethanol acetate. (2022, June 30).
• 2-METHOXYETHANOL EXTRA PURE. Loba Chemie.
• Safety Data Sheet: 2-methoxyethanol. Chemos GmbH&Co.KG.
• 2-Methoxyethanol Safety D
• CHEMICALS SUBSTITUTION. Ineris.
• 2-ethoxyethanol, 2-ethoxyethanol acetate, 2-methoxyethanol, and 2-methoxyethanol acetate; Proposed Significant New Use Rule. (2005, March 1). Federal Register.
• 2-(2-Methoxyethoxy)ethanol: A Versatile Solvent in Modern Chemistry. (2024, October 23). ChemicalBook.
• 2-Methoxyethanol (CASRN 109-86-4). (1991, May 1).
• Ink Formulation and Printing Parameters for Inkjet Printing of Two Dimensional Materials: A Mini Review. (2021, December 19). PMC.
• Non-Toxic Solvents: Safer Alternatives for Smarter Formulations. (2026, February 2). RE:CHEMISTRY.
• Substitution of solvents in printing inks. Danish Environmental Protection Agency.
• How to Replace MEKO with a Safe, Effective Alternative.
• What solvent can be used alternative to 2-methoxy ethanol?
• 2-METHOXYETHANOL (METHYL CELLOSOLVE). (2022, September 21).
• Application Notes and Protocols: 2-Ethoxy-1-propanol in Printing Inks. Benchchem.

Sources

• 1. nbinno.com [nbinno.com]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. News - Ethylene Glycol Monomethyl Ether | 2-Methoxyethanol | Methyl Cellosolve [zhonganindustry.com]
• 5. nj.gov [nj.gov]
• 6. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]
• 7. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 8. 2-METHOXYETHANOL (METHYL CELLOSOLVE) | Occupational Safety and Health Administration [osha.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. gneebio.com [gneebio.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chemos.de [chemos.de]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. lobachemie.com [lobachemie.com]
• 15. Federal Register :: 2-ethoxyethanol, 2-ethoxyethanol acetate, 2-methoxyethanol, and 2-methoxyethanol acetate; Proposed Significant New Use Rule [federalregister.gov]
• 16. re-chemistry.com [re-chemistry.com]
• 17. 2-(2-Methoxyethoxy)ethanol: A Versatile Solvent in Modern Chemistry_Chemicalbook [chemicalbook.com]

Application Note: 2-Methoxyethanol (Methyl Cellosolve) as a High-Performance Co-Solvent in Textile Dyeing Processes

Target Audience: Materials Scientists, Chemical Engineers, and Industrial Toxicologists Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary

2-Methoxyethanol (2-ME, Methyl Cellosolve, CAS: 109-86-4) is an ethylene glycol monoalkyl ether historically and currently utilized in specialized textile dyeing and finishing processes. Featuring an amphiphilic molecular architecture, 2-ME acts as an exceptional dye penetrant, levelling agent, and co-solvent. It bridges the solubility gap between hydrophobic synthetic fibers (e.g., polyester microfibers) and aqueous dye baths[1].

However, its high efficacy is counterbalanced by severe reproductive and developmental toxicity. As a Senior Application Scientist, it is critical to understand not just the chemical causality of 2-ME's performance, but also the rigorous, self-validating engineering controls required to utilize it safely in modern research and industrial settings.

Mechanistic Rationale: Solvation and Polymer Swelling

The utility of 2-ME in textile chemistry stems from its dual-functional structure ( CH3​−O−CH2​−CH2​−OH ).

• Hydrophobic Solvation: The methoxy ( CH3​−O− ) terminus exhibits strong affinity for complex, high-molecular-weight disperse and alcohol-soluble dyes. By encapsulating these dye molecules, 2-ME prevents agglomeration in the aqueous bath, maintaining a stable micro-dispersion[2].

• Polymer Matrix Plasticization: The hydroxyl ( −OH ) terminus interacts with the aqueous phase and the polar domains of blended textiles (e.g., cellulose/polyester blends). At elevated temperatures, 2-ME disrupts intermolecular hydrogen bonding within the amorphous regions of the polymer matrix. This increases the "free volume" of the fiber, allowing bulky dye molecules to penetrate deeply and uniformly, drastically improving color fastness and levelling[3].

Fig 1: Mechanistic pathway of 2-ME mediated dye solvation and fiber penetration.

Physicochemical & Toxicological Profile

To engineer a self-validating protocol, scientists must design parameters around the physical limits and toxicological constraints of the solvent[4][5]. 2-ME is a known teratogen, causing embryotoxicity and testicular atrophy at low concentrations.

Table 1: Quantitative Properties and Operational Significance of 2-Methoxyethanol

Property	Value	Clinical / Operational Significance
Molecular Weight	76.09 g/mol	Low molecular weight enables rapid diffusion into dense polymer matrices.
Boiling Point	124-125 °C	Remains stable and non-volatile during the heating phase of exhaust dyeing.
Vapor Pressure	~10 mmHg (at 20°C)	High inhalation risk at room temperature; necessitates closed-loop systems.
OSHA PEL (TWA)	25 ppm (Skin notation)	Dermal absorption is a primary exposure route; requires butyl rubber PPE.
NIOSH REL (TWA)	0.1 ppm	Highlights extreme reproductive toxicity; strict engineering controls mandatory.

Experimental Protocols: Closed-Loop Dyeing Workflow

Due to the toxicity profile of 2-ME, traditional open-vat dyeing is scientifically and legally unacceptable[6]. The following protocol describes a Closed-Loop High-Temperature Exhaust Dyeing process for polyester microfibers (0.8 dTex), utilizing 2-ME as a levelling agent[3].

Protocol: High-Temperature (HT) Exhaust Dyeing of Polyester Microfibers

This protocol incorporates built-in self-validation steps to ensure both process efficacy and operator safety.

Materials Required:

• Polyester microfiber fabric (scoured and neutralized).

• Disperse Dyes (e.g., C.I. Disperse Red 167, C.I. Disperse Blue 56).

• 2-Methoxyethanol (Reagent grade, ≥99.9%).

• Glacial acetic acid (for pH adjustment).

• Laboratory-scale closed-loop HT dyeing machine (e.g., Mathis Labomat).

Step-by-Step Methodology:

• Dye Liquor Formulation (Fume Hood Required):

  • In a sealed mixing vessel, prepare the dye dispersion by adding the required concentration of disperse dyes (e.g., 1.5% on weight of fabric[owf]).

  • Add 2-ME at a concentration of 2.0 g/L to act as the penetrant and micro-emulsifier.

  • Add distilled water to achieve a liquor ratio of 1:10.

  • Adjust the pH to 4.5 – 5.0 using glacial acetic acid. Causality: Acidic pH prevents the reductive degradation of azo-based disperse dyes at high temperatures.

• Substrate Loading and Sealing:

  • Load the polyester fabric into the stainless-steel dyeing beakers.

  • Transfer the dye liquor into the beakers using a closed-transfer pump to prevent 2-ME vapor escape. Seal the beakers with high-pressure O-rings.

• Thermal Exhaustion Cycle:

  • Load the sealed beakers into the HT dyeing machine.

  • Ramp Phase: Heat the bath from 40°C to 130°C at a precise gradient of 2.5°C/min. Causality: A controlled heating rate prevents uneven dye strike, allowing 2-ME to uniformly swell the fibers before maximum dye kinetic energy is reached[3].

  • Hold Phase: Maintain at 130°C for 40 minutes.

  • Cooling Phase: Cool the system at 3.0°C/min down to 80°C.

• Reductive Clearing (Post-Treatment):

  • Drain the exhausted dye liquor into a sealed hazardous waste recovery tank.

  • Introduce a reductive clearing bath (2 g/L Sodium Hydrosulfite, 2 g/L NaOH) at 80°C for 20 minutes to strip unfixed surface dye, ensuring high wash fastness.

• Self-Validation & Quality Control:

  • Efficacy Validation: Extract a 5 mL aliquot of the exhausted dye bath. Measure absorbance via UV-Vis spectrophotometry. Calculate the Exhaustion Percentage (%E). A successful 2-ME assisted process should yield %E > 92%. If %E is lower, the 2-ME concentration or thermal hold time must be recalibrated.

  • Safety Validation: Utilize a Photoionization Detector (PID) calibrated for 2-ME around the machine seals to verify zero vapor leakage (Must read < 0.1 ppm)[7].

Fig 2: Experimental workflow for closed-loop high-temperature textile dyeing using 2-ME.

Conclusion

While 2-methoxyethanol provides unmatched thermodynamic advantages in the solvation of complex dyes and the plasticization of synthetic fibers, its application in modern research and production is strictly governed by its toxicity. By understanding the chemical causality of its performance, scientists can optimize its concentration, while implementing rigorous, self-validating closed-loop protocols to ensure absolute environmental and occupational safety.

References

• National Institute for Occupational Safety and Health (NIOSH). Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112). Centers for Disease Control and Prevention. Available at:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 8019, 2-Methoxyethanol. National Institutes of Health. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to 2-Methoxyethanol, 2-Ethoxyethanol and their Acetates (Glycol Ethers). US Department of Labor. Available at:[Link]

• Ciba Specialty Chemicals Water Treatments Ltd.Process for dyeing polyester (US7846215B2). Google Patents.

• New Jersey Department of Health. Hazardous Substance Fact Sheet: 2-Methoxyethanol. NJ.gov. Available at:[Link]

Sources

• 1. News - Ethylene Glycol Monomethyl Ether | 2-Methoxyethanol | Methyl Cellosolve [zhonganindustry.com]
• 2. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]
• 3. US7846215B2 - Process for dyeing polyester - Google Patents [patents.google.com]
• 4. 2-Methoxyethanol | C3H8O2 | CID 8019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. osha.gov [osha.gov]
• 6. nj.gov [nj.gov]
• 7. Occupational Exposure to 2-Methoxyethanol, 2-Ethoxyethanol and their Acetates (Glycol Ethers) | Occupational Safety and Health Administration [osha.gov]

Technical Notes & Optimization

Improving desorption efficiency for 2-methoxyethanol from charcoal tubes

Technical Support Center: 2-Methoxyethanol Air Sampling & Desorption Recovery

Welcome to the analytical support center for industrial hygiene and environmental monitoring. 2-Methoxyethanol (2-ME, also known as methyl cellosolve) is a highly polar solvent with known reproductive toxicity[1]. Accurate quantification of 2-ME in the breathing zone of workers is critical for safety and regulatory compliance.

This guide addresses the most common analytical failures encountered when extracting 2-ME from solid sorbent tubes and provides a self-validating methodology to ensure high-fidelity data.

I. Troubleshooting & Mechanistic FAQs

Q: Why is my desorption efficiency (DE) for 2-methoxyethanol only around 50% when using standard carbon disulfide ( CS2​ )? A: This is a classic polarity mismatch. Activated coconut shell charcoal contains surface oxygen complexes that form strong dipole-dipole interactions and hydrogen bonds with the highly polar hydroxyl and ether groups of 2-methoxyethanol. Carbon disulfide is a non-polar solvent and lacks the thermodynamic driving force to disrupt these bonds. Consequently, NIOSH chemists have documented that desorbing 2-ME with CS2​ yields a desorption efficiency of only 53%, leading to severe underreporting of exposure levels[1]. To correct this, the desorption solvent must be switched to a highly polar, hydrogen-bond-donating/accepting mixture, specifically 95:5 (v/v) methylene chloride to methanol ( CH2​Cl2​ : CH3​OH )[2].

Q: My recovery drops significantly when sampling in high-humidity environments, even when using the correct solvent. What is causing this? A: Activated charcoal acts as a desiccant, adsorbing significant amounts of water vapor from the sampled air[3]. Because 2-methoxyethanol is completely miscible with water, the adsorbed moisture creates a competing aqueous micro-phase inside the desorption vial. The analyte preferentially partitions into this water layer rather than the organic desorption solvent, artificially lowering the measured recovery[3].

Q: How do I correct for this moisture interference? A: You must chemically sequester the water before adding the desorption solvent. This is achieved by adding approximately 125 mg of anhydrous magnesium sulfate ( MgSO4​ ) directly to the desorption vial containing the charcoal[3]. The anhydrous MgSO4​ reacts with the free water to form a solid hydrate, eliminating the aqueous phase and forcing the 2-methoxyethanol to partition entirely into the CH2​Cl2​ : CH3​OH solvent[3].

II. Quantitative Data Summary

The following table summarizes the causal relationship between solvent selection, environmental moisture, and resulting desorption efficiency.

Desorption Solvent	Additive	Desorption Efficiency (DE)	Mechanistic Outcome
100% Carbon Disulfide ( CS2​ )	None	~53%	Failure: Non-polar solvent cannot disrupt hydrogen bonds between 2-ME and charcoal[1].
95:5 CH2​Cl2​ : CH3​OH	None	Variable (<80% on wet charcoal)	Failure: Adsorbed water from humid air causes analyte to partition out of the organic phase[3].
95:5 CH2​Cl2​ : CH3​OH	125 mg Anhydrous MgSO4​	>95%	Success: MgSO4​ sequesters water; polar solvent efficiently displaces 2-ME from active sites[3].

III. Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol (adapted from OSHA Method 79 and NIOSH Method 1403) incorporates an internal validation loop. You must calculate the specific Desorption Efficiency (DE) for your current batch of charcoal to prove the system is functioning correctly[4].

Phase 1: Sample Preparation & Moisture Sequestration

• Tube Scoring: Score and break the ends of the coconut shell charcoal tubes (100 mg front section / 50 mg back section).

• Transfer: Transfer the front and back sections of the charcoal into separate 2.0 mL glass vials with Teflon-lined caps. Discard the glass wool and urethane foam plugs[2].

• Desiccation: Add approximately 125 mg of reagent-grade anhydrous magnesium sulfate ( MgSO4​ ) to every vial (both field samples and blanks) to remove desorbed water[3].

Phase 2: Desorption & Extraction 4. Solvent Addition: Using a calibrated dispenser, add exactly 1.0 mL of the desorption solvent (95:5 v/v methylene chloride/methanol) to each vial[2]. Note: The solvent should contain an internal standard (e.g., 20 µL/L of 3-methyl-3-pentanol) to correct for minor injection volume variations. 5. Agitation: Immediately cap the vials and place them in an ultrasonic bath for 30 minutes to maximize the kinetic transfer of the analyte from the solid to the liquid phase[4].

Phase 3: Internal Validation (DE Curve Generation) 6. Spiking: Prepare a minimum of six media blanks (unexposed charcoal tubes from the same lot as the field samples). Spike these directly with known masses of 2-methoxyethanol that bracket your expected field concentrations[2]. 7. Parallel Processing: Treat these spiked samples exactly as outlined in Phases 1 and 2 (including the addition of MgSO4​ ). 8. Calculation: Analyze the spikes via GC-FID. Calculate the DE by dividing the mass recovered by the mass spiked. Self-Validation Check: If the DE is not consistently >90%, the MgSO4​ may have absorbed ambient moisture prior to use and must be replaced. Apply this specific DE factor to correct your field sample calculations[4].

IV. Analytical Workflow Visualization

The following diagram illustrates the critical path for processing 2-methoxyethanol samples, highlighting the mandatory moisture sequestration step.

Workflow for 2-methoxyethanol desorption from charcoal tubes, incorporating moisture sequestration.

V. References

• Title: HHE Report No. HETA-89-0198-2133, Thombert, Inc., Newton and Malcom, Iowa Source: Centers for Disease Control and Prevention (CDC) / NIOSH URL: [Link]

• Title: NIOSH Manual of Analytical Methods: Alcohols IV (Method 1403) Source: Scribd (NIOSH Archive) URL: [Link]

• Title: 2-METHOXYETHANOL (METHYL CELLOSOLVE, 2ME) - Method 79 Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: 2-METHOXYETHANOL (METHYL CELLOSOLVE, 2ME) - Method 79 (Alternate Archive) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

Sources

• 1. cdc.gov [cdc.gov]
• 2. osha.gov [osha.gov]
• 3. osha.gov [osha.gov]
• 4. scribd.com [scribd.com]

Decontamination and spill cleanup procedures for 2-methoxyethanol

Welcome to the Technical Support Center for 2-Methoxyethanol (EGME) handling, decontamination, and emergency spill response. This guide is specifically engineered for researchers, chemists, and drug development professionals who require rigorous, field-proven protocols to mitigate the severe hazards associated with this solvent.

The Causality of EGME Toxicity: Why Standard Protocols Fail

2-Methoxyethanol (also known as Ethylene Glycol Monomethyl Ether or Methyl Cellosolve) is heavily utilized in chemical synthesis, but it presents a dual threat: it is a Class 3 flammable liquid and a potent systemic toxin. Unlike many standard laboratory solvents, the primary danger of EGME lies in its rapid dermal absorption and its toxic metabolic pathway.

Q: What is the physiological mechanism that makes EGME exposure so dangerous? A: EGME itself is not the primary toxic agent. Once absorbed through the skin or inhaled, it is oxidized by Alcohol Dehydrogenase (ADH) into methoxyacetaldehyde, and further oxidized by Aldehyde Dehydrogenase (ALDH) into Methoxyacetic Acid (MAA). MAA is the toxic metabolite responsible for severe bone marrow depression, testicular toxicity, and teratogenesis (fetal damage)[1]. Immediate decontamination is required to prevent the systemic circulation of MAA.

Metabolic pathway of 2-Methoxyethanol leading to systemic toxicity.

Troubleshooting PPE & Chemical Compatibility (FAQs)

Q: Can I use standard nitrile or latex gloves to clean up an EGME spill? A: Absolutely not. Nitrile, latex, and neoprene provide virtually zero barrier protection against EGME. Direct contact with one hand for just 15 minutes can result in the absorption of 400 ppm into the bloodstream—a value exponentially higher than the 8-hour OSHA permissible exposure limit (PEL) of 25 ppm[1]. You must use specialized laminate gloves (e.g., Silver Shield®/4H®) which offer superior breakthrough resistance[2].

Table 1: Quantitative Glove Permeation Data for 2-Methoxyethanol

Glove Material	Breakthrough Time	Safety Recommendation
Silver Shield® / 4H® Laminate	> 240 minutes	Excellent (Primary Choice)
Butyl Rubber	> 120 minutes	Good (Secondary Choice)
Nitrile (Standard Lab)	< 3 minutes	NOT RECOMMENDED
Latex / Neoprene	< 3 minutes	NOT RECOMMENDED

(Data synthesized from Honeywell Chemical Protection Guide[2] and standard SDS chemical resistance charts).

Step-by-Step Spill Cleanup Protocol

The following methodology is designed as a self-validating system. Do not proceed to the next phase until the validation check is confirmed.

Phase 1: Isolation and Assessment

• Evacuate & Eliminate Ignition Sources: Immediately clear all personnel from the area[3]. Turn off hot plates, stirrers, and any non-explosion-proof electrical equipment. EGME vapors are heavier than air and can travel along the floor to ignition sources[4].

  • Validation Check: Are all open flames and electrical sources within a 10-meter radius powered down?

• Assess Spill Volume:

  • Small Spills (< 100 mL inside a functioning fume hood): Proceed to Phase 2.

  • Large Spills (> 100 mL or outside a hood): Evacuate the lab, close doors, and call the HAZMAT team[3]. Do not attempt cleanup without a self-contained breathing apparatus (SCBA).

Phase 2: PPE Donning 3. Equip High-Barrier PPE: Don a chemical-resistant apron, splash goggles, and Silver Shield®/4H® laminate gloves over standard nitrile inner gloves[1]. If the spill is outside a fume hood but deemed manageable by safety officers, a half-face respirator with organic vapor cartridges is mandatory.

• Validation Check: Inspect laminate gloves for pinholes or tears before proceeding.

Phase 3: Containment and Neutralization 4. Apply Inert Absorbent: Pour a non-combustible, inert absorbent (e.g., dry sand, vermiculite, or diatomaceous earth/Chemizorb®) starting from the perimeter of the spill and working inward to prevent spreading.

• Causality Note: Do NOT use combustible materials like paper towels or sawdust. EGME is highly flammable, and saturated rags pose a severe spontaneous fire risk[4].

• Collect Spillage: Use non-sparking tools (e.g., polypropylene scoops) to transfer the saturated absorbent into a chemically compatible, sealable hazardous waste container[1].

  • Validation Check: Ensure the waste container is explicitly labeled "Hazardous Waste: Flammable Liquid, Toxic (2-Methoxyethanol)".

Phase 4: Site Decontamination 6. Wash the Area: Once the bulk liquid is removed, wash the spill surface with copious amounts of water and a strong laboratory detergent[3]. EGME is completely miscible in water. 7. Ventilate: Maximize room ventilation or fume hood flow for at least 2 hours post-cleanup to clear residual vapors.

EGME Spill Response and Containment Workflow.

Personnel Decontamination & First Aid

Q: A researcher splashed EGME on their lab coat and arm. What is the immediate protocol? A:

• Remove Clothing: Instantly remove the lab coat and any contaminated underlying clothing. Do not pull contaminated shirts over the head; cut them off if necessary to avoid facial and inhalation exposure.

• Dermal Flushing: Proceed immediately to a safety shower. Wash the affected skin with plenty of soap and water for a minimum of 15 minutes[3]. Causality Note: Soap is critical because while EGME is water-soluble, it rapidly penetrates the lipid layers of the stratum corneum. Surfactants help strip the chemical from the skin's surface.

• Medical Attention: Transfer the individual to an occupational health facility immediately. Provide the medical team with the EGME Safety Data Sheet (SDS) so they can monitor for bone marrow depression and central nervous system toxicity[1].

Q: What if EGME vapors are inhaled during a spill? A: Move the victim to fresh air immediately[3]. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration using a pocket mask equipped with a one-way valve—never use mouth-to-mouth resuscitation, as the first responder can suffer secondary exposure from off-gassing EGME in the victim's lungs[5].

References

• Hazardous Substance Fact Sheet: 2-Methoxyethanol Source: New Jersey Department of Health (NJ.gov) URL:[Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. prod-edam.honeywell.com [prod-edam.honeywell.com]
• 3. nj.gov [nj.gov]
• 4. chemos.de [chemos.de]
• 5. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]

Technical Support Center: Troubleshooting &amp; FAQs for Anhydrous 2-Methoxyethanol Stabilization

Welcome to the Technical Support Center for solvent management. This guide is specifically designed for researchers, application scientists, and drug development professionals handling anhydrous 2-methoxyethanol (also known as ethylene glycol monomethyl ether or methyl cellosolve).

As a Class B peroxide-forming chemical, 2-methoxyethanol poses severe safety and experimental risks if not properly stabilized[1]. When rendered anhydrous, the risk profile elevates: the absence of water allows explosive peroxide crystals to precipitate more readily, and the distillation processes used to dry the solvent simultaneously strip away native commercial stabilizers[2].

This guide provides the mechanistic causality behind peroxide formation, evaluates stabilizer options, and outlines self-validating protocols for maintaining the integrity of your anhydrous reagents.

The Causality of Peroxide Formation and Stabilization

The Autoxidation Mechanism

Ethers degrade over time via a free-radical autoxidation mechanism catalyzed by heat, light, and oxygen. The process begins when an initiator (like UV light) abstracts a hydrogen atom from the carbon adjacent to the ether oxygen, forming an ether radical. This radical rapidly reacts with molecular oxygen ( O2​ ) to form a peroxy radical ( ROO∙ ). The peroxy radical then abstracts another hydrogen from a fresh ether molecule, creating a hydroperoxide ( ROOH ) and a new ether radical, thus propagating a dangerous, autocatalytic chain reaction[3].

The Role of Butylated Hydroxytoluene (BHT)

To arrest this degradation in anhydrous environments, Butylated hydroxytoluene (BHT) is the industry-standard stabilizer. BHT acts as a radical scavenger. The electron-donating alkyl groups on the ortho and para positions of BHT increase the electron density of its phenolic hydroxyl moiety[4]. When a peroxy radical encounters BHT, BHT donates a hydrogen atom to convert the peroxy radical into a non-radical hydroperoxide. The resulting BHT phenoxy radical is highly stabilized by resonance and steric hindrance from its tert-butyl groups, preventing it from propagating the chain[4].

Caption: Autoxidation mechanism of 2-methoxyethanol and radical scavenging intervention by BHT.

Quantitative Data: Stabilizer Selection Matrix

Selecting a stabilizer for an anhydrous solvent requires balancing radical scavenging efficiency with the avoidance of chemical interference. Ethanol is commonly used for some ethers, but it introduces high polarity and reactive hydroxyl protons, ruining anhydrous/aprotic conditions. Therefore, BHT is the optimal choice for 2-methoxyethanol[5].

Stabilizer	Typical Concentration	Mechanism of Action	Pros for Anhydrous 2-Methoxyethanol	Cons / Limitations
BHT	50 – 250 ppm	Phenolic H-atom transfer to peroxy radicals[4]	Does not alter solvent polarity; highly effective at low ppm; maintains anhydrous state[5].	Strong UV absorbance (aromatic ring) interferes with UV-Vis spectroscopy.
Ethanol	1% – 2%	Radical quenching / dilution	Low toxicity; no UV interference.	Unsuitable for anhydrous needs; alters polarity; reacts with organometallics.
MEHQ	100 – 300 ppm	Radical scavenging	Good for methacrylates and polymer precursors.	Requires dissolved oxygen to function effectively, conflicting with inert gas storage.

Experimental Protocols: Purification and Stabilization Workflow

To ensure experimental trustworthiness, you must establish a self-validating system. This means testing the solvent before purification to ensure it is safe to handle, and testing it after stabilization to validate the procedure.

Protocol: Removing Peroxides, Drying, and Stabilizing 2-Methoxyethanol

Prerequisites: Work in a certified fume hood behind a blast shield. Wear heavy-duty PPE. Do not open the bottle if visible crystals are present around the cap or in the liquid[2].

Step 1: Initial Peroxide Validation (Safety Gate)

• Dip a commercial Quantofix® Peroxide test strip (or KI-starch paper) into the 2-methoxyethanol.

• Wait 15 seconds and compare the color to the scale.

• Decision Matrix: If peroxides are >100 ppm, stop immediately . The solvent is an explosion hazard and must be disposed of via EHS. If <100 ppm, proceed to purification.

Step 2: Simultaneous Peroxide Removal and Drying

• Pack a glass chromatography column with basic Activated Alumina (Brockmann Activity I). Causality: Basic alumina effectively binds both polar hydroperoxides and trace water, achieving purification and preliminary drying in a single pass.

• Pass the 2-methoxyethanol through the column under positive argon pressure.

• Collect the eluent in an oven-dried, argon-purged Schlenk flask containing freshly activated 3Å molecular sieves (20% m/v). Note: 3Å sieves are chosen because their pore size traps water molecules but excludes the larger 2-methoxyethanol molecules.

Step 3: BHT Stabilization

• Weigh out solid BHT to achieve a 50 ppm concentration (e.g., 50 mg of BHT per 1 Liter of solvent)[6].

• Add the BHT to the purified, anhydrous 2-methoxyethanol.

• Stir under an argon atmosphere until fully dissolved.

• Final Validation: Retest the stabilized solvent with a peroxide strip to confirm a reading of 0 ppm. Store in an amber, air-impermeable bottle under argon, away from light[7].

Caption: Standard operating procedure for testing, purifying, and stabilizing anhydrous 2-methoxyethanol.

Troubleshooting & FAQs

Q: I am performing a highly sensitive UV-Vis spectroscopic assay. Can I use BHT-stabilized 2-methoxyethanol? A: No. BHT contains an aromatic ring that exhibits strong UV absorbance, which will create a high background signal and interfere with your optical purity. For UV-sensitive applications, you must use unstabilized 2-methoxyethanol. Because it lacks a stabilizer, it must be freshly distilled over sodium/benzophenone, kept strictly under inert gas, and consumed within 24 hours[7].

Q: I stored my BHT-stabilized anhydrous 2-methoxyethanol in a clear bottle on my benchtop. Is it still safe to use after 6 months? A: It is highly risky. Light initiates the free-radical formation that leads to peroxides[7]. Furthermore, BHT is a consumable stabilizer; it depletes over time as it neutralizes peroxy radicals[2]. As a Class B peroxide former, even stabilized 2-methoxyethanol should be tested every 6 months and disposed of within 1 year of opening[1]. Always store it in amber glass to block UV initiation.

Q: Why can't I just use refrigeration to prevent peroxide formation in my unstabilized 2-methoxyethanol? A: Refrigeration slows down the kinetics of degradation, but it does not eliminate peroxide formation[1]. In fact, refrigeration can sometimes be more dangerous for unstabilized solvents because it lowers the solubility of the peroxides, causing shock-sensitive peroxide crystals to precipitate out of solution faster than they would at room temperature.

Q: My protocol requires heating the solvent to 100°C. Does the presence of BHT affect thermal stability? A: BHT is highly effective at preventing autoxidation at room temperature, but at elevated temperatures (e.g., >85°C), BHT itself can undergo complex thermal oxidation and decomposition, generating its own radical byproducts[8]. If your reaction requires prolonged heating, ensure the system is strictly degassed and under an inert atmosphere so that oxygen is not present to react with the solvent or the BHT.

References

• Peroxide Forming Chemicals | Florida Tech. Florida Institute of Technology. Available at:[Link]

• Peroxide Forming Compounds Reference Guide. Mississippi State University. Available at:[Link]

• Peroxide Forming Chemicals: Management, Retention and Storage. Vanderbilt University Medical Center. Available at:[Link]

• Butylated hydroxytoluene. Wikipedia. Available at: [Link]

• Theoretical and Experimental Study on the Inhibition of Diethyl Ether Oxidation. Energy & Fuels - ACS Publications. Available at:[Link]

• Oxidation characteristics and thermal stability of Butylated hydroxytoluene. Arabian Journal of Chemistry. Available at:[Link]

Sources

• 1. ehs.msstate.edu [ehs.msstate.edu]
• 2. Peroxide Forming Chemicals | Florida Tech [fit.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 5. 2-甲氧基乙醇，无水，99.8 CH3OCH2CH2OH [sigmaaldrich.com]
• 6. » 2-Methoxyethanol Reagent Grade, contains 50 ppm BHT as stabilizer, ≥99.0% [chemicals-direct.co.uk]
• 7. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 8. Oxidation characteristics and thermal stability of Butylated hydroxytoluene - Arabian Journal of Chemistry [arabjchem.org]

Technical Support Center: 2-Methoxyethanol Waste Management

This guide provides comprehensive, technically grounded instructions for the safe and compliant disposal of 2-methoxyethanol (also known as Methyl Cellosolve, EGME) waste. It is designed for researchers, scientists, and drug development professionals who handle this chemical in a laboratory setting. Our focus is on ensuring scientific integrity, operational safety, and regulatory compliance through a deep understanding of the "why" behind each procedural step.

Frequently Asked Questions (FAQs)

Q1: Why is 2-methoxyethanol waste considered so hazardous?

A1: 2-methoxyethanol is regulated as a hazardous substance for several critical reasons. Firstly, it is a potent reproductive toxicant, classified as a substance that may damage fertility and harm an unborn child.[1][2][3][4] The National Institute for Occupational Safety and Health (NIOSH) has issued warnings based on animal studies showing that exposure at or even below permissible exposure limits can lead to testicular atrophy, sterility, and embryonic death.[2][3] Secondly, it is harmful if inhaled, swallowed, or absorbed through the skin, with potential damage to the bone marrow, blood cells, liver, and kidneys upon repeated exposure.[4][5] Finally, it is a flammable liquid, posing a fire risk, and can form explosive peroxides over time when exposed to air and light.[5][6][7]

Q2: What is the official hazardous waste classification for 2-methoxyethanol?

A2: Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), 2-methoxyethanol waste is primarily classified due to its flammability.[8] Therefore, it must be assigned the EPA hazardous waste number D001 for its ignitability characteristic.[5] Depending on how it was used, it may acquire other waste codes if mixed with other listed hazardous wastes. Always consult your institution's Environmental Health & Safety (EHS) department for specific local classifications.

Q3: Can I pour small amounts of 2-methoxyethanol waste down the drain?

A3: Absolutely not. Disposing of 2-methoxyethanol down the drain is a serious regulatory violation and poses a significant environmental risk. It is soluble in water and can persist in the environment, potentially contaminating groundwater.[9] All 2-methoxyethanol waste, regardless of quantity, must be collected and disposed of as hazardous waste.[10][11]

Q4: My bottle of 2-methoxyethanol is old. Are there special disposal considerations?

A4: Yes. 2-methoxyethanol is known to form potentially explosive peroxides upon prolonged storage in the presence of air.[5][7] If you have an old container, especially one that has been opened, it must be handled with extreme caution. Do not attempt to open a container with visible crystal formation around the cap. Contact your EHS office immediately for specialized disposal procedures for potential peroxide-formers. To prevent this, it is best practice to date containers upon receipt and upon opening.[5]

Troubleshooting Guide: Common Waste Handling Issues

Problem	Root Cause(s)	Corrective Action & Rationale
Unknown liquid waste mixed with 2-methoxyethanol.	Improper waste segregation.	Do NOT guess the contents. Treat the entire mixture as 2-methoxyethanol waste at a minimum. Label the container clearly as "Hazardous Waste: 2-Methoxyethanol Mixture - Contents Unknown." The rationale is to be conservative; treating it as its most hazardous potential component (in this case, a flammable and reprotoxic substance) ensures safety and compliance. Contact EHS for guidance on analysis or disposal.
Waste container is bulging or shows crystalline deposits around the lid.	Peroxide formation due to prolonged storage and exposure to air.	DO NOT MOVE OR OPEN THE CONTAINER. This is a critical safety hazard indicating potentially explosive peroxides. Evacuate the immediate area and notify your lab manager and EHS department immediately.[5] They will dispatch trained personnel to manage the situation.
The hazardous waste label is missing or illegible.	Improper labeling practices.	Immediately re-label the container with all required information (see protocol below). An unlabeled container is a serious compliance violation. If the accumulation start date is unknown, use the current date and notify EHS. The principle of "cradle-to-grave" hazardous waste tracking requires accurate and constant identification.[8]
The designated hazardous waste storage area is full.	Insufficient storage capacity or delayed waste pickup schedule.	Do not store waste in unapproved areas. Contact your EHS department to arrange for an immediate waste pickup. Storing hazardous waste in hallways, fume hoods (interferes with airflow), or other non-compliant locations is a safety and regulatory risk.

Quantitative Hazard Data

This table summarizes key exposure limits and identifiers. Values can vary by jurisdiction; always consult your local regulations and Safety Data Sheet (SDS).

Parameter	Value	Regulatory Body/Source
OSHA PEL (8-hr TWA)	25 ppm	OSHA[2][4]
NIOSH REL (10-hr TWA)	0.1 ppm	NIOSH[4][7]
ACGIH TLV (8-hr TWA)	5 ppm	ACGIH[4]
EPA Hazardous Waste No.	D001 (Ignitability)	US EPA[5]
CAS Number	109-86-4	N/A[12][13]
UN Number	1188	DOT/IATA/IMDG[6][12]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value; TWA: Time-Weighted Average.

Experimental Protocol: Segregation and Collection of 2-Methoxyethanol Waste

This protocol ensures the safe and compliant accumulation of 2-methoxyethanol waste at the point of generation.

1.0 Objective

To correctly segregate, containerize, and label liquid waste containing 2-methoxyethanol for disposal.

2.0 Materials

• Chemically compatible waste container (e.g., glass or high-density polyethylene) with a screw-top lid.

• Hazardous Waste Label (provided by your institution's EHS department).

• Secondary containment bin.

• Permanent marker.

• Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat.

3.0 Procedure

• Container Preparation:

  • Select a clean, empty container that is chemically compatible with 2-methoxyethanol. Never use a container that previously held an incompatible chemical (e.g., strong oxidizers).[5]

  • Affix a "Hazardous Waste" label to the container before adding any waste.

• Waste Collection:

  • Perform all waste transfers inside a certified chemical fume hood.

  • Carefully pour the 2-methoxyethanol waste into the prepared container using a funnel. Avoid splashing.

  • Do not mix 2-methoxyethanol waste with other waste streams (e.g., halogenated solvents, acids, bases) unless explicitly part of an experimental protocol and approved by EHS. Mixing wastes can create dangerous reactions and complicates disposal.

  • Do not fill the container beyond 90% capacity. This headspace allows for vapor expansion and prevents spills.

• Labeling (Self-Validation System):

  • On the hazardous waste label, clearly write the full chemical name: "2-Methoxyethanol". Do not use abbreviations.

  • List all constituents of the waste stream by percentage, totaling 100%. For example: "2-Methoxyethanol (90%), Water (10%)".

  • Check all applicable hazard boxes on the label: Flammable and Toxic .

  • Write the date you first added waste to the container (the "Accumulation Start Date").

  • Ensure your name and lab location are clearly written.

• Storage:

  • Securely close the container lid.

  • Wipe the exterior of the container clean.

  • Place the sealed container in a designated secondary containment bin. This bin must be large enough to hold 110% of the volume of the largest container within it.

  • Store the container in your lab's designated Satellite Accumulation Area (SAA) or Waste Collection Area. This area must be away from heat sources, open flames, and incompatible materials.[5][6]

• Disposal Request:

  • Once the container is full (or within your institution's time limit for accumulation), submit a chemical waste pickup request to your EHS department following their specific procedures.

Visual Workflow: Waste Disposal Decision Pathway

This diagram illustrates the logical steps from waste generation to final disposal, ensuring all safety and compliance checks are met.

Caption: Decision workflow for compliant 2-methoxyethanol waste management.

References

• 2-methoxyethanol - Substance Information - ECHA. [Link]

• Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC. [Link]

• 2-METHOXYETHANOL (METHYL CELLOSOLVE, 2ME), 2-METHOXYETHYL ACETATE (METHYL CELLOSOLVE ACETATE, 2MEA), 2-ETHOXYETHANOL (CELLOSOLVE - OSHA. [Link]

• 2-METHOXYETHANOL EXTRA PURE - Loba Chemie. [Link]

• Safety Data Sheet: 2-methoxyethanol - Chemos GmbH&Co.KG. [Link]

• Common Name: 2-METHOXYETHANOL HAZARD SUMMARY - NJ.gov. [Link]

• Safety Data Sheet: ≥99 %, - Carl ROTH. [Link]

• 2-(2-methoxyethoxy)ethanol - Substance Information - ECHA. [Link]

• Safety Data Sheet: 2-Methoxyethanol - Carl ROTH. [Link]

• 2-methoxyethanol - ECHA CHEM. [Link]

• ethanol, 2-methoxy - ChemInfo Public. [Link]

• 2-Methoxyethanol | C3H8O2 - PubChem. [Link]

• 2-Methoxyethanol | CASRN 109-86-4 | IRIS | US EPA, ORD. [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations | US EPA. [Link]

• 2-Methoxyethanol - DCCEEW. [Link]

Sources

• 1. Substance Information - ECHA [echa.europa.eu]
• 2. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]
• 3. osha.gov [osha.gov]
• 4. nj.gov [nj.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. chemos.de [chemos.de]
• 7. fishersci.com [fishersci.com]
• 8. epa.gov [epa.gov]
• 9. 2-Methoxyethanol - DCCEEW [dcceew.gov.au]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. carlroth.com:443 [carlroth.com:443]
• 12. fishersci.com [fishersci.com]
• 13. 2-Methoxyethanol | CASRN 109-86-4 | DTXSID5024182 | IRIS | US EPA, ORD [iris.epa.gov]

Troubleshooting low yield in reactions using 2-methoxyethanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where the solvent itself becomes the hidden variable. 2-Methoxyethanol (2-ME, Methyl Cellosolve) is a powerful, amphiphilic solvent prized for its high boiling point (124 °C) and ability to dissolve both organic substrates and inorganic salts. However, its unique structure—combining a protic hydroxyl group with an ether linkage—makes it a double-edged sword.

When your yields drop unexpectedly in 2-ME, the root cause usually falls into one of three categories: catalyst coordination , peroxide accumulation , or competing nucleophilicity . This guide is designed to help you diagnose the causality behind these failures and implement self-validating protocols to rescue your synthesis.

Part 1: Diagnostic Troubleshooting Workflow

Before altering your reagents, you must systematically isolate the solvent's role in the reaction failure. The following diagnostic tree illustrates the logical progression for troubleshooting low yields in 2-ME.

Caption: Diagnostic workflow for isolating and resolving 2-methoxyethanol-induced reaction failures.

Part 2: Core Troubleshooting Guide (The "Why" & "How")

Issue 1: Transition Metal Catalyst Poisoning (The Coordination Problem)

The Causality: 2-ME is not an innocent bystander in organometallic chemistry. Because it contains both an ether oxygen and a hydroxyl group, it can act as a bidentate ligand. In catalytic cycles requiring a vacant coordination site (such as hydrogenations or cross-couplings), 2-ME can strongly coordinate to the metal center (e.g., Ru, Rh, Co). This competitive binding stabilizes the unsaturated metal species, effectively poisoning the catalyst and stalling the reaction rate[1]. The Fix: If kinetic studies show a stalled reaction despite active catalyst loading, the solvent is likely outcompeting your substrate. Switch to a poorly coordinating solvent like 1,2-dichloroethane (DCE) or toluene, which have been proven to restore catalytic turnover rates[1].

Caption: Mechanism of catalyst poisoning via competitive bidentate coordination by 2-methoxyethanol.

Issue 2: Oxidative Degradation via Peroxide Formation

The Causality: Like many ethers, 2-ME undergoes auto-oxidation upon exposure to air and light, forming highly reactive hydroperoxides. It is classified as a Class D potential peroxide-forming chemical[2]. Even trace amounts of peroxides (<50 ppm) can oxidatively quench sensitive reagents (like Grignards, phosphine ligands, or low-valent metals), leading to unexplained yield drops and batch-to-batch inconsistency. Furthermore, concentrating peroxidized 2-ME poses a severe explosion hazard[3]. The Fix: Implement strict dating (discard within 12 months of opening) and utilize Activated Alumina chromatography to strip peroxides prior to sensitive reactions.

Issue 3: Competing Nucleophilic Attack & Solvent Decomposition

The Causality: In nucleophilic aromatic substitution (SNAr) or acylation reactions, the hydroxyl group of 2-ME can act as a potent nucleophile, especially when deprotonated by strong bases[4]. This leads to the formation of unwanted 2-methoxyethyl ether or ester byproducts. Furthermore, under strongly basic conditions at elevated temperatures, 2-ME is known to undergo a decomposition pathway generating methanol and ethylene oxide, which introduces a cascade of complex impurities[5]. The Fix: If GC-MS reveals +58 Da mass adducts (addition of the 2-methoxyethoxy group), you must lower the reaction temperature, use a non-nucleophilic base (like DIPEA or sterically hindered alkoxides), or switch to an aprotic alternative like Diglyme.

Part 3: Quantitative Data & Solvent Comparison

When troubleshooting dictates a solvent switch, use this matrix to select an alternative that preserves the desired properties of 2-ME while eliminating its specific failure modes.

Solvent	Boiling Point (°C)	Protic / Aprotic	Peroxide Risk	Coordination Ability	Best Used For
2-Methoxyethanol	124	Protic	High (Class D)	High (Bidentate)	High-temp SNAr (with caution), robust dissolving
1,2-Dichloroethane	83	Aprotic	None	Very Low	Transition metal catalysis (Rh, Ru)
Toluene	110	Aprotic	None	Very Low	High-temp organometallics, cross-couplings
Diglyme	162	Aprotic	High (Class B)	Moderate (Polydentate)	High-temp SNAr requiring high polarity
1-Methoxy-2-propanol	120	Protic	Moderate	Moderate (Steric)	Safer, less toxic protic alternative to 2-ME

Part 4: Self-Validating Experimental Protocols

Protocol A: Testing and Remediation of Peroxides in 2-ME

Purpose: To ensure the solvent is free of oxidative quenchers before use in sensitive catalysis.

• Validation Step 1 (Pre-test): Dip a KI-starch indicator strip into the 2-ME batch. If the strip turns blue/purple, peroxides are present (>10 ppm). Do not use the solvent as-is.

• Column Preparation: Pack a glass chromatography column with 100 g of basic Activated Alumina (Brockmann I) per 100 mL of solvent to be purified[2].

• Elution: Pass the peroxidized 2-ME through the column under gravity or slight positive argon pressure. Do not let the column run dry.

• Validation Step 2 (Post-test): Test the eluent immediately with a fresh KI-starch strip. It must remain colorless.

• Storage: Store the purified 2-ME over activated 3Å molecular sieves under an argon atmosphere in a dark, amber bottle. Use within 48 hours.

Protocol B: Suppressing 2-ME Nucleophilic Side Reactions in SNAr

Purpose: To prevent the formation of 2-methoxyethyl ether byproducts during base-mediated substitutions.

• Base Selection: Replace strong, unhindered bases (e.g., NaOH, KOH) with sterically hindered organic bases (e.g., N,N-Diisopropylethylamine) or inorganic carbonates (e.g., K2CO3 or Cs2CO3). This prevents the quantitative deprotonation of 2-ME to its highly nucleophilic alkoxide.

• Temperature Profiling: Run the reaction at the lowest possible temperature that still allows substrate conversion (typically 70–80 °C instead of reflux). High temperatures (>100 °C) in the presence of base accelerate the decomposition of 2-ME into methanol and ethylene oxide[5].

• Validation Step: Monitor the reaction via LC-MS or GC-MS. Look specifically for the mass of your starting material + 75 Da (loss of leaving group + addition of 2-methoxyethoxy group). If this impurity is <2%, the protocol is successful.

Part 5: Frequently Asked Questions (FAQs)

Q: I am running a ruthenium-catalyzed hydrogenation in 2-ME and my reaction completely stalled at 30% conversion. Adding more catalyst didn't help. Why? A: You are experiencing classical catalyst poisoning via solvent coordination. 2-ME competes with your substrate for the vacant coordination sites on the Ruthenium center. Adding more catalyst just leads to more solvent-bound, inactive metal complexes. You must switch to a poorly coordinating solvent like 1,2-dichloroethane or toluene[1].

Q: Can I just distill my old 2-ME to purify it? A: Absolutely not, unless it has been chemically reduced first. Distilling peroxidized 2-ME concentrates the shock-sensitive peroxides in the still bottoms, creating a severe explosion hazard[2]. Always test for peroxides first. If you must distill, treat the solvent with a reducing agent or pass it through activated alumina (Protocol A), and leave at least 20% of the solvent in the distillation pot[3].

Q: Why am I seeing a methyl ether byproduct in my SNAr reaction when I only used 2-ME and KOtBu? A: Under strongly basic conditions (like KOtBu), 2-ME can undergo a decomposition pathway that generates ethylene oxide and methanol[5]. The methanol is then deprotonated to form methoxide, which acts as a small, highly reactive nucleophile, attacking your substrate to form the methyl ether byproduct.

References

• Peroxide Forming Chemicals | Environmental Health & Safety (EHS) . University of Texas at Austin. Available at:[Link]

• Working Safely with Peroxide Forming Compounds . Safety & Risk Services, University of British Columbia. Available at: [Link]

• Kinetic Study of Benzothiophene Hydrogenation Catalyzed by Ruthenium Complex . J. Sci. Res. Chula. Univ. (ThaiScience). Available at:[Link]

• Synthesis of N,N-Bis-(2-methoxyethyl)hydroxylamine . ScienceMadness. Available at:[Link]

• Process Development and Scale-Up of a PPARγ Agonist: Selection of the Manufacture Route . Organic Process Research & Development. Available at: [Link]

Sources

• 1. thaiscience.info [thaiscience.info]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 4. Sciencemadness Discussion Board - Synthesis of N,N-Bis-(2-methoxyethyl)hydroxylamine, and ChatGPT - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. chem.bg.ac.rs [chem.bg.ac.rs]

Identifying and removing impurities from 2-methoxyethanol

Welcome to the technical support guide for identifying and removing impurities from 2-methoxyethanol (also known as methyl cellosolve or ethylene glycol monomethyl ether). This resource is designed for researchers, scientists, and drug development professionals who require high-purity 2-methoxyethanol for their experiments. Here, we address common issues and provide detailed, field-proven protocols to ensure the integrity of your work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Impurity Identification

Question 1: I suspect my 2-methoxyethanol is contaminated. What are the most common impurities I should be looking for?

Answer: The most prevalent impurities in 2-methoxyethanol typically include:

• Water: Due to its hygroscopic nature, 2-methoxyethanol readily absorbs moisture from the atmosphere.

• Peroxides: Like many ethers, 2-methoxyethanol can form explosive peroxides upon exposure to air and light.[1] This is a critical safety concern, especially when distilling the solvent to dryness.[1]

• Aldehydes and Acids: Oxidation of the primary alcohol group can lead to the formation of methoxyacetaldehyde and methoxyacetic acid. The latter is a known toxic metabolite.[2]

• Other Glycol Ethers: Synthesis byproducts such as ethylene glycol or other glycol ethers may be present.

• Residual Starting Materials: Depending on the synthesis route, residual methanol and ethylene oxide could be present.[3]

Question 2: What is the first analytical test I should perform to assess the purity of my 2-methoxyethanol?

Answer: A simple and effective first step is to perform a Gas Chromatography (GC) analysis. A GC equipped with a Flame Ionization Detector (FID) is a standard method for separating and quantifying volatile organic compounds.[4][5] By comparing the resulting chromatogram to a reference standard of high-purity 2-methoxyethanol, you can tentatively identify and quantify volatile impurities. The American Chemical Society (ACS) provides guidelines for assaying 2-methoxyethanol by GC.[6]

Question 3: My GC analysis shows an unknown peak. How can I identify this impurity?

Answer: For structural elucidation of unknown impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method.[7][8] The mass spectrometer fragments the impurity molecules, creating a unique mass spectrum that can be compared against spectral libraries for identification. For non-volatile impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) may be more appropriate.[7] Additionally, Nuclear Magnetic Resonance (NMR) spectroscopy can be invaluable for identifying and quantifying impurities, especially when compared against reference spectra or databases of common laboratory contaminants.[9][10]

Question 4: I'm concerned about water content. What is the most accurate method for its determination?

Answer: Karl Fischer titration is the gold standard for accurately determining water content in solvents.[11][12] This method is highly selective for water and can provide precise results even at trace levels.[12][13][14] It is superior to methods like loss on drying, which would measure the loss of any volatile compound.[12] Both volumetric and coulometric Karl Fischer methods are suitable, with the coulometric method being more sensitive for very low water content.[15]

Impurity Removal & Purification Protocols

Question 5: How can I remove water from 2-methoxyethanol?

Answer: Removing water from 2-methoxyethanol can be challenging due to the formation of a minimum-boiling azeotrope.[16] Simple distillation is ineffective for complete drying. The recommended methods are:

• Drying with Molecular Sieves: For laboratory-scale drying, treatment with activated 3Å or 4Å molecular sieves is effective. The sieves selectively adsorb water molecules.

• Extractive Distillation: On a larger scale, extractive distillation is employed. This involves adding a high-boiling point agent (like dimethylsulfoxide or sulfolane) that alters the relative volatility of water, allowing for its separation.[16]

Question 6: I've detected peroxides in my 2-methoxyethanol. How do I safely remove them?

Answer: Peroxide removal is a critical safety step. WARNING: Never distill 2-methoxyethanol that contains high levels of peroxides, as this can lead to a violent explosion.

First, you must test for the presence of peroxides. Commercially available test strips provide a quick and easy method. If peroxides are present, they can be removed by passing the solvent through a column of activated alumina.[17] The alumina not only adsorbs the peroxides but can also decompose them.[17] Alternatively, peroxides in water-insoluble solvents can be removed by washing with an acidic solution of ferrous sulfate.[18] After peroxide removal, it is crucial to add an inhibitor if the solvent is to be stored.[1]

Question 7: My 2-methoxyethanol has an acidic character. How can I neutralize and purify it?

Answer: Acidic impurities, such as methoxyacetic acid, can be removed by washing the 2-methoxyethanol with a dilute solution of sodium bicarbonate or sodium carbonate, followed by washing with water to remove any residual base. After neutralization, the solvent must be thoroughly dried using a suitable drying agent like anhydrous magnesium sulfate or sodium sulfate, followed by fractional distillation.

Experimental Protocols & Data

Protocol 1: Peroxide Detection and Removal

• Detection: Use commercial peroxide test strips to estimate the peroxide concentration. If the concentration is above 30 ppm, the solvent should be treated before use.[18]

• Removal with Activated Alumina:

  • Prepare a chromatography column with a slurry of basic activated alumina in a non-polar solvent (e.g., hexane).

  • Allow the solvent to drain to the top of the alumina bed.

  • Carefully add the peroxide-containing 2-methoxyethanol to the column.

  • Collect the eluting solvent.

  • Re-test the collected solvent for peroxides to ensure their complete removal.

• Disposal of Alumina: The alumina used for peroxide removal should be treated with a dilute acidic solution of ferrous sulfate to decompose any adsorbed peroxides before disposal.[17]

Protocol 2: Fractional Distillation for General Purification

CAUTION: Ensure the 2-methoxyethanol is free of peroxides before starting. Always perform distillations in a well-ventilated fume hood and wear appropriate personal protective equipment.[19][20][21]

• Drying: Pre-dry the 2-methoxyethanol with a suitable drying agent (e.g., anhydrous calcium sulfate) for several hours.

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux or packed column to ensure efficient separation.

• Distillation: Heat the distillation flask gently. Discard the initial fraction (forerun), which may contain more volatile impurities.

• Collection: Collect the fraction that distills at the boiling point of 2-methoxyethanol (124-125 °C).[3][19]

• Storage: Store the purified 2-methoxyethanol over molecular sieves in a tightly sealed, amber glass bottle under an inert atmosphere (e.g., nitrogen or argon) to prevent water absorption and peroxide formation.[1]

Data Presentation

Table 1: Physical Properties and Purity Specifications of 2-Methoxyethanol

Property	Value	Reference
CAS Number	109-86-4	[2][19][22]
Molecular Formula	C3H8O2	[23][24]
Molecular Weight	76.09 g/mol	[22][23]
Boiling Point	124-125 °C	[3][19]
Density	0.965 g/mL at 25 °C	[3]
ACS Reagent Grade Assay	≥99.3%	[6]
Water Content (ACS)	≤0.1%	[6]

Visualizations

Impurity Identification Workflow

Caption: A generalized workflow for the purification of 2-methoxyethanol.

References

• 4 (Source: OSHA)

• 6 (Source: American Chemical Society)

• 1 (Source: Cameo Chemicals)

• 16 (Source: Google Patents)

• 25 (Source: Google Patents)

• 11 (Source: Sigma-Aldrich)

• 19 (Source: Sigma-Aldrich)

• 12 (Source: Wikipedia)

• 26 (Source: Quveon)

• 14 (Source: Mettler Toledo)

• 15 (Source: CSC Scientific)

• 5 (Source: OSHA)

• 20 (Source: Loba Chemie)

• 23 (Source: Fisher Scientific)

• 17 (Source: University of California, Riverside)

• 21 (Source: Chemos GmbH & Co.KG)

• 27 (Source: Carl ROTH)

• 28 (Source: National Institute of Standards and Technology)

• 29 (Source: Restek)

• 30 (Source: Atom Scientific Ltd)

• 7 (Source: Nelson Labs)

• 3 (Source: ChemBK)

• 31 (Source: University of Kentucky)

• 32 (Source: Spectroscopy Online)

• 33 (Source: U.S. Consumer Product Safety Commission)

• (Source: Australian Government Department of Climate Change, Energy, the Environment and Water)

• 9 (Source: Organometallics)

• 34 (Source: BenchChem)

• 24 (Source: Thermo Fisher Scientific)

• 35 (Source: Vanderbilt University)

• 8 (Source: Drug Development and Delivery)

• 36 (Source: LookChem)

• (Source: Sigma-Aldrich)

• 37 (Source: Sigma-Aldrich)

• 38 (Source: NJ.gov)

• 39 (Source: Canada.ca)

• 2 (Source: Wikipedia)

• 18 (Source: University of Toronto)

• (Source: Sigma-Aldrich)

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. Analytical Method [keikaventures.com]
• 5. osha.gov [osha.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. nelsonlabs.com [nelsonlabs.com]
• 8. IMPURITIES DETECTION - Impurities Detection in Pharmaceuticals [drug-dev.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
• 12. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 13. quveon.com [quveon.com]
• 14. mt.com [mt.com]
• 15. cscscientific.com [cscscientific.com]
• 16. US5151160A - Dehydration of 2-methoxyethanol by extractive distillation - Google Patents [patents.google.com]
• 17. uwyo.edu [uwyo.edu]
• 18. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 19. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 20. lobachemie.com [lobachemie.com]
• 21. chemos.de [chemos.de]
• 22. ARCHIVED - Priority Substances List Assessment Report for 2-Methoxyethanol - Canada.ca [canada.ca]
• 23. fishersci.com [fishersci.com]
• 24. 396891000 [thermofisher.com]
• 25. US20200392094A1 - Method for depleting 2-methoxyethanol (moe) - Google Patents [patents.google.com]
• 26. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 27. carlroth.com:443 [carlroth.com:443]
• 28. Ethanol, 2-methoxy- [webbook.nist.gov]
• 29. ez.restek.com [ez.restek.com]
• 30. Atom Scientific Ltd | Product | 2-Methoxyethanol (Glass Distilled) [atomscientific.com]
• 31. ehs.mit.edu [ehs.mit.edu]
• 32. spectroscopyonline.com [spectroscopyonline.com]
• 33. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 34. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 35. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 36. News - Ethylene Glycol Monomethyl Ether | 2-Methoxyethanol | Methyl Cellosolve [zhonganindustry.com]
• 37. 2-methoxyethanol | Sigma-Aldrich [sigmaaldrich.com]
• 38. nj.gov [nj.gov]
• 39. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

2-Methoxyethanol (2-ME) Technical Support Center: Mitigating Dermal Absorption Risks

As a Senior Application Scientist, I frequently observe laboratories underestimating the severe percutaneous (skin) absorption risks associated with 2-methoxyethanol (2-ME), also known as ethylene glycol monomethyl ether. While its relatively low vapor pressure might falsely suggest a minimal inhalation hazard at room temperature, 2-ME easily breaches the skin barrier. In fact, its dermal-to-oral LD50 ratio is approximately 1:1, meaning skin absorption is just as lethal as direct ingestion[1].

This technical support guide is designed for drug development professionals and researchers. It provides mechanistic insights, self-validating handling protocols, and troubleshooting steps to ensure both scientific integrity and personnel safety.

Module 1: Mechanistic FAQs – The Causality of 2-ME Toxicity

Q1: Why is skin exposure to 2-ME considered just as hazardous as inhalation? A1: The danger lies in its rapid percutaneous absorption and subsequent hepatic metabolism. Direct contact with one hand for just 15 minutes can result in the systemic absorption of 400 ppm—a value far exceeding the burden of an 8-hour inhalation exposure at 10 ppm[2]. When 2-ME breaches the skin, it enters the systemic circulation and is metabolized in hepatocytes by alcohol dehydrogenase into 2-methoxyacetaldehyde (MALD), and subsequently by aldehyde dehydrogenase into methoxyacetic acid (MAA)[3]. MAA is the primary toxic metabolite responsible for reproductive toxicity, teratogenesis, and bone marrow depression[4].

Q2: What is the cellular mechanism behind MAA-induced toxicity? A2: MAA increases cell membrane permeability, leading to a massive influx of Ca²⁺ ions. This calcium overload inhibits oxidative phosphorylation, thereby depleting cellular ATP. Furthermore, the excess Ca²⁺ activates proteases and phospholipases that degrade cellular proteins, ultimately triggering apoptosis in proliferating tissues such as the testes, thymus, and embryonic cells[3].

Metabolic pathway of 2-Methoxyethanol leading to MAA-induced cellular apoptosis.

Module 2: Quantitative Risk Assessment

To design a self-validating safety system, we must benchmark our engineering controls against established quantitative limits. The following table summarizes the critical exposure and toxicity metrics for 2-ME.

Metric	Value	Causality / Implication
OSHA PEL (TWA)	25 ppm (80 mg/m³)	Regulatory limit for 8-hour exposure. Bears a strict "Skin" notation due to systemic toxicity risks[4].
NIOSH REL (TWA)	0.1 ppm (0.3 mg/m³)	NIOSH recommends a significantly lower limit due to severe teratogenic and reproductive effects[4].
Dermal Absorption Rate	~400 ppm equivalent	15 minutes of single-hand contact equals greater systemic burden than 8 hours of 10 ppm inhalation[2].
Dermal/Oral LD50 Ratio	~ 1.0	Indicates that skin absorption is just as lethal/toxic as direct oral ingestion[1].
Flash Point	38°C (100°F)	Flammable liquid. Requires spark-proof tools and grounding to prevent vapor ignition[2].

Module 3: Troubleshooting PPE Failures

Issue: Users report delayed systemic symptoms (e.g., headache, weakness, or hematological changes) despite wearing standard laboratory gloves during 2-ME handling[5]. Root Cause Analysis: 2-ME is a powerful solvent that rapidly permeates and degrades standard latex or thin nitrile examination gloves. Permeation often occurs at a molecular level before macroscopic degradation (tearing or melting) is noticed. Corrective Action:

• Material Substitution: Never use standard nitrile or latex for prolonged handling. Use specialized chemical-resistant gloves (e.g., Butyl rubber or heavy-duty Neoprene).

• Self-Validating Check: Implement a mandatory visual and tactile inspection of gloves before and after chemical transfer. If any swelling, discoloration, or tackiness is observed, initiate immediate decontamination.

Module 4: Step-by-Step Methodology: Safe Handling & Decontamination Protocol

To ensure trustworthiness and scientific integrity, this protocol integrates continuous verification steps to prevent exposure.

Phase 1: Preparation & Engineering Controls

• Verify Fume Hood Airflow: Ensure the chemical fume hood is operating at a minimum face velocity of 100 fpm.

  • Validation: Check the digital monitor or perform a tissue-flutter test before opening the 2-ME container.

• PPE Donning: Equip a flame-resistant, antistatic lab coat, chemical splash goggles, a face shield, and butyl rubber gloves[6].

• Equipment Grounding: Because 2-ME is flammable, ground and bond all receiving containers and use spark-proof tools to prevent electrostatic discharge[2].

Phase 2: Execution of Chemical Transfer

• Closed-System Transfer: Use a syringe and needle through a rubber septum to extract 2-ME[6].

  • Causality: Pouring the solvent open-air increases the risk of micro-splashing onto the skin and generates unnecessary vapor.

• Spill Readiness: Maintain non-flammable absorbent materials (e.g., sand or diatomaceous earth) inside the hood. Do not use plastic buckets for spill cleanup, as 2-ME can degrade certain plastics[2].

Phase 3: Decontamination & Emergency Response (Skin Contact)

• Immediate Isolation: If skin contact is suspected, immediately halt the experiment and secure the primary container.

• Aseptic Glove Removal: Use the proper removal technique (peeling from the inside out) to prevent secondary skin contact from the glove's contaminated outer surface.

• Dermal Flushing: Wash the affected skin area with lukewarm water and mild soap for a minimum of 15 minutes[7].

  • Causality: Lukewarm water effectively removes the solvent without excessively opening the skin pores (which hot water would cause, thereby accelerating absorption).

• Medical Escalation: Due to the delayed onset of systemic toxicity caused by MAA accumulation, report to occupational health immediately for a complete blood count (CBC) and monitoring, even if no local skin irritation is visible[5].

Sources

• 1. Federal Register :: 2-ethoxyethanol, 2-ethoxyethanol acetate, 2-methoxyethanol, and 2-methoxyethanol acetate; Proposed Significant New Use Rule [federalregister.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]
• 5. nj.gov [nj.gov]
• 6. uwaterloo.ca [uwaterloo.ca]
• 7. pentachemicals.eu [pentachemicals.eu]

Technical Support Center: 2-Methoxyethanol Fire &amp; Explosion Prevention

Welcome to the Technical Support Center for solvent safety and handling. As a Senior Application Scientist, I have designed this guide specifically for researchers, scientists, and drug development professionals who utilize 2-methoxyethanol (also known as methyl cellosolve or ethylene glycol monomethyl ether) in their workflows.

This guide moves beyond basic safety data sheets by explaining the causality behind chemical behaviors and establishing self-validating protocols to ensure your laboratory environment remains incident-free.

Quantitative Fire & Explosion Metrics

To troubleshoot and prevent incidents, you must first understand the physical boundaries of the solvent. The following table synthesizes the critical quantitative data governing the flammability and explosive potential of 2-methoxyethanol[1][2][3].

Property	Value	Mechanistic Implication for Laboratory Safety
Flash Point (Closed Cup)	39°C (102.2°F)	Ignites easily if heated slightly above standard room temperature[1][3].
Auto-Ignition Temperature	285°C (545°F)	Contact with hot plates or heating mantles exceeding this temperature causes spontaneous combustion[1].
Lower Explosion Limit (LEL)	1.8% - 2.3% (vol in air)	Very low concentration required to form an explosive mixture with air[1][2].
Upper Explosion Limit (UEL)	14.0% - 24.5% (vol in air)	Broad explosive range; highly dangerous in confined spaces[1][2].
Vapor Density (Air = 1)	2.62	Vapors are significantly heavier than air; they will sink and pool in low-lying areas[3].
Vapor Pressure	6.2 mm Hg (at 20°C)	Evaporates readily, creating inhalation and fire hazards at room temperature[3].

Troubleshooting & FAQ: Causality in Fire Prevention

Q1: Why does 2-methoxyethanol pose a latent explosion risk even when stored at standard room temperature, and how do we mitigate it?

A1: The latent risk is driven by the physical relationship between its flash point (39°C) and its vapor density (2.62)[1][3]. While 39°C is above typical ambient room temperature, localized heating from equipment exhaust, sunlight, or exothermic reactions can easily push the liquid above its flash point. Because the vapor is nearly three times heavier than air, it does not dissipate upward. Instead, it sinks and pools in unventilated low-lying areas, such as floor drains or trenches[4]. If these pooled vapors migrate to an ignition source (like a sparking centrifuge motor), they ignite and cause a violent flashback to the source container[5]. Mitigation: Always handle 2-methoxyethanol in explosion-proof fume hoods. Store containers in grounded, bonded safety cabinets to prevent static discharge[4][6].

Q2: During prolonged storage or before distillation, what is the primary chemical instability that could lead to an explosion?

A2: Like many ethers, 2-methoxyethanol undergoes auto-oxidation upon prolonged exposure to air and light, forming highly unstable and explosive peroxides[7]. During distillation or rotary evaporation, the solvent is driven off, causing these peroxides to concentrate in the boiling flask's residue. When subjected to heat or mechanical shock, concentrated peroxides can detonate violently. Mitigation: Store the solvent in dark, airtight containers[7]. You must implement a strict peroxide testing protocol prior to any heating or distillation workflow.

Q3: If a 2-methoxyethanol fire breaks out in the laboratory, why might standard water extinguishers be ineffective, and what is the correct response?

A3: 2-Methoxyethanol is fully miscible with water[1]. If you apply a straight water stream to the fire, the solvent will simply dissolve into the water, and the burning mixture will spread across the laboratory floor, expanding the fire's footprint[5]. Mitigation: You must use alcohol-resistant foam, dry chemical powder, or carbon dioxide (CO2) extinguishers[7]. Alcohol-resistant foam is critical because it creates a polymeric blanket that survives the solvent's polar nature, effectively cutting off the oxygen supply. Water spray should only be used to cool adjacent, fire-exposed containers to prevent pressure build-up and secondary explosions[3][5].

Visualizing the Hazards

Hazard Pathway: Vapor Pooling and Flashback

The following diagram illustrates the logical causality of a flashback explosion, emphasizing why floor-level ventilation is critical.

Caption: Logical flow of 2-methoxyethanol vapor pooling and flashback explosion risk.

Self-Validating Experimental Protocols

To ensure trustworthiness in your operations, protocols must be self-validating —meaning the system requires empirical proof of safety at one step before the next step can physically or logically proceed.

Protocol A: Self-Validating Peroxide Testing & Safe Distillation

Purpose: To prevent peroxide-induced detonation during solvent purification.

• Initial Sampling: In an inert atmosphere (Nitrogen/Argon), extract 1 mL of 2-methoxyethanol from the storage vessel.

• Empirical Testing: Apply the sample to a commercial starch-iodide test strip.

  • Causality: Peroxides will oxidize the iodide to iodine, which complexes with starch to form a dark blue/black color.

• Validation Gate 1:

  • If the strip remains white (peroxides < 0.01%): Proceed to Step 5.

  • If the strip turns blue/black: Proceed to Step 4.

• Neutralization (If Peroxides > 0.01%): Wash the solvent with a concentrated aqueous solution of a reducing agent (e.g., ferrous sulfate). Agitate gently.

  • Self-Validation Loop: You must repeat Steps 1-3. The system is self-validating because distillation is strictly prohibited until a starch-iodide strip remains completely white.

• Distillation: Transfer the peroxide-free solvent to the distillation apparatus. Ensure all joints are sealed and the system is purged with Argon. Heat the oil bath gently, keeping temperatures strictly below the auto-ignition threshold of 285°C[1].

• Post-Distillation Storage: Store the purified distillate in a dark, amber glass bottle, tightly sealed under an Argon headspace to prevent re-oxidation[7].

Caption: Self-validating workflow for peroxide testing and safe distillation of 2-methoxyethanol.

Protocol B: Spill Response and Vapor Mitigation

Purpose: To safely contain a spill without triggering a flashback explosion.

• Immediate Isolation: Evacuate all non-essential personnel. Extinguish all open flames and shut down any equipment that is not intrinsically safe (explosion-proof)[5][6].

• Containment: Do NOT use combustible materials like sawdust to absorb the spill[2].

  • Causality: Combustible absorbents increase the fire load and can spontaneously ignite if peroxides are present.

• Absorption: Apply an inert, non-combustible absorbent material (e.g., dry sand, diatomaceous earth, or vermiculite) starting from the perimeter of the spill and working inward[1][5].

• Recovery: Use strictly non-sparking tools (e.g., brass or beryllium-copper shovels) to scoop the saturated absorbent[1][6]. Place the material into a sealable, solvent-resistant chemical waste container.

• Validation Gate: Ventilate the area thoroughly at the floor level. Use a calibrated Photoionization Detector (PID) to measure ambient vapor concentrations. The spill response is only considered complete when the PID confirms vapor levels are well below the 0.1 ppm Time-Weighted Average (TWA) occupational exposure limit[1][8].

References

• Kishida Chemical Co., Safety Data Sheet: 2-Methoxyethanol.
• Techno PharmChem, Safety Data Sheet: 2-METHOXYETHANOL.
• Actylis Lab Solutions, MSDS: Methyl cellosolve (2-Methoxyethanol).
• Carl ROTH, Safety Data Sheet: 2-Methoxyethanol.
• International Labour Organization (ILO), International Chemical Safety Cards (ICSC) 0061: 2-METHOXYETHANOL.
• Chemos GmbH&Co.KG, Safety Data Sheet: 2-methoxyethanol.
• New Jersey Department of Health, Hazardous Substance Fact Sheet: 2-METHOXYETHANOL.
• National Institutes of Health (NIH) PubChem, 2-Methoxyethanol Compound Summary.

Sources

• 1. kishida.co.jp [kishida.co.jp]
• 2. technopharmchem.com [technopharmchem.com]
• 3. actylislab.com [actylislab.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. nj.gov [nj.gov]
• 6. chemos.de [chemos.de]
• 7. 2-METHOXYETHANOL [training.itcilo.org]
• 8. 2-Methoxyethanol | C3H8O2 | CID 8019 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing toxicity of 2-methoxyethanol vs 2-ethoxyethanol

Comparative Toxicity Guide: 2-Methoxyethanol vs. 2-Ethoxyethanol in Preclinical Models

Executive Summary

In pharmaceutical development and chemical synthesis, the selection of glycol ether solvents requires rigorous toxicological scrutiny. 2-Methoxyethanol (2-ME) and 2-ethoxyethanol (2-EE) are structurally similar aliphatic ethers, yet they exhibit distinct pharmacokinetic and toxicodynamic profiles. This guide provides an objective, data-driven comparison of their reproductive, developmental, and hematological toxicities, detailing the molecular mechanisms and field-proven experimental protocols used to evaluate their safety.

Toxicokinetics and Metabolic Activation

Neither 2-ME nor 2-EE are highly toxic in their parent forms. Their systemic toxicity is entirely dependent on in vivo metabolic activation[1][2].

Upon absorption (via inhalation, oral, or significant dermal uptake), both solvents are sequentially oxidized in the liver by Alcohol Dehydrogenase (ADH) and Aldehyde Dehydrogenase (ALDH)[3][4].

• 2-ME is metabolized into Methoxyacetic Acid (MAA) .

• 2-EE is metabolized into Ethoxyacetic Acid (EAA) .

The fundamental rule of glycol ether toxicity dictates that potency is inversely proportional to the length of the alkyl chain [1]. Because MAA has a shorter chain and a highly prolonged elimination half-life in humans (~77 hours), it bioaccumulates significantly more than EAA upon repeated exposures, driving its higher toxicity profile[1][5].

Metabolic activation of 2-ME and 2-EE into toxic alkoxyacetic acids.

Comparative Toxicity Profiles

Both compounds target the same primary organ systems, but 2-ME consistently demonstrates higher potency across all endpoints[6][7].

• Reproductive Toxicity: Both MAA and EAA cause severe testicular atrophy by directly targeting late primary and secondary pachytene spermatocytes[6][8]. However, in rat models, an oral dose of 100 mg/kg/day of 2-ME causes severe spermatocyte degeneration, whereas it requires 500 mg/kg/day of 2-EE to produce an equitoxic effect[6].

• Developmental Toxicity (Teratogenicity): Both solvents cross the placenta, causing fetal death, neural tube defects, and skeletal/digit malformations[2][8].

• Hematotoxicity: 2-ME is a potent hematotoxin that induces severe pancytopenia and bone marrow hypoplasia. Conversely, 2-EE primarily induces milder leukopenia and anemia, requiring higher exposure concentrations to trigger hemolytic effects[4][6].

Quantitative Toxicity Comparison

Toxicological Endpoint	2-Methoxyethanol (2-ME)	2-Ethoxyethanol (2-EE)
Primary Toxic Metabolite	Methoxyacetic Acid (MAA)	Ethoxyacetic Acid (EAA)
Testicular Toxicity LOAEL (Rat, Oral)	100 mg/kg/day[6]	500 mg/kg/day[6]
Developmental Toxicity NOEL (Rat, Inhalation)	31 mg/m³ (~10 ppm)[2]	37 mg/m³ (~10 ppm)[2]
Hematological Impact	Severe Pancytopenia[6]	Mild Anemia / Leukopenia[6]
Primary Excretion Route	Urine (as MAA)[9]	Urine (as EAA)[9]

Molecular Mechanisms of Toxicity

The precise causality behind the cytotoxicity of MAA and EAA is rooted in two intersecting molecular disruptions:

• Epigenetic Interference: MAA acts as a potent inhibitor of Histone Deacetylase (HDAC)[8]. By preventing histone deacetylation during periods of rapid cell division (such as embryogenesis and spermatogenesis), MAA disrupts normal gene transcription, leading to cell cycle arrest and apoptosis[8].

• Metabolic Starvation of Germ Cells: In the testes, developing germ cells rely entirely on Sertoli cells to supply lactate for ATP production. MAA stimulates glycolysis in Sertoli cells but simultaneously disrupts the ATP-utilizing systems at the plasma membrane[10]. This metabolic uncoupling starves the dependent germ cells of energy, causing them to detach from the Sertoli cell support network and die[10].

Self-Validating Experimental Methodologies

To objectively assess and compare the toxicity of these solvents, researchers must utilize robust, internally controlled protocols. Below are two field-proven methodologies.

Protocol 1: In Vivo Reproductive Toxicity Assessment (Rat Model)

Causality Focus: Because 2-ME and 2-EE are rapidly metabolized, measuring parent compounds in the blood yields false negatives. This protocol relies on urinary metabolite quantification to ensure accurate internal dosimetry.

• Subject Allocation: Randomize adult male F344 rats into vehicle control, 2-ME (100 mg/kg/d), and 2-EE (500 mg/kg/d) groups.

• Dosing & Husbandry: Administer compounds via oral gavage for 14 consecutive days. House rats in metabolic cages to collect 24-hour urine samples.

• Biological Monitoring (Validation Step): Analyze urine via GC-FID or HPLC to quantify free MAA and EAA[2][11]. Self-Validation: The presence of urinary alkoxyacetic acids confirms successful dosing, absorption, and metabolic activation[11].

• Histopathology: Euthanize subjects on Day 15. Extract and weigh the testes. Stain testicular cross-sections with H&E.

• Endpoint Analysis: Quantify the depletion of pachytene spermatocytes in stages VII-XIV of the seminiferous tubules[5].

Protocol 2: In Vitro Sertoli-Germ Cell Co-Culture Assay

Causality Focus: Standard immortalized cell lines cannot replicate the metabolic codependence of the testes. A primary co-culture is required. The assay is conducted at 32°C because testicular tissue operates below core body temperature; 37°C would induce artifactual heat-stress apoptosis.

• Cell Isolation: Isolate primary Sertoli cells and germ cells from the testes of 28-day-old rats using sequential enzymatic digestion (collagenase/trypsin)[10].

• Co-Culture Establishment: Plate cells in specialized media at 32°C and 5% CO₂. Allow 48 hours for germ cells to adhere to the Sertoli cell monolayer.

• Metabolite Dosing: Treat the co-cultures with MAA or EAA at concentrations of 0, 3, 5, and 10 mM for 24 hours[8][10]. (Note: Do not dose with parent 2-ME/2-EE, as in vitro models lack the hepatic ADH/ALDH required for activation).

• Cytotoxicity Assay (Validation Step): Measure Lactate Dehydrogenase (LDH) release in the supernatant. Self-Validation: Because Sertoli cells are highly resistant to MAA/EAA toxicity, an increase in LDH specifically validates germ cell necrosis and detachment[10].

• Metabolic Profiling: Quantify glucose uptake and lactate production in the media to confirm the metabolic shift induced by the toxicants[10].

Self-validating in vitro workflow for assessing germ cell cytotoxicity.

Conclusion

While both 2-methoxyethanol and 2-ethoxyethanol pose severe occupational and developmental hazards, 2-ME is significantly more potent. This is driven by the structural efficiency of its metabolite, MAA, in inhibiting HDAC, coupled with its prolonged biological half-life. For drug development professionals and formulation scientists, both solvents should be strictly avoided or limited according to ICH Q3C guidelines, with a strong preference for substituting them with safer, longer-chain or propylene glycol-based alternatives[1][7].

References

• The uses and toxicity of 2-Ethoxyethanol. ChemicalBook.
• A study of the mechanism of toxicity of 2-methoxyethanol and 2-methoxyacetic acid on rat testicular cell cultures. Deep Blue Repositories.
• Recommendation from the Scientific Committee on Occupational Exposure Limits for 2-Ethoxyethanol and 2-Ethoxyethyl acetate. Europa.eu.
• Methoxyethanol, 2- Ethoxyethanol, 2- and their acetates (EHC 115, 1990). INCHEM.
• Spacecraft Maximum Allowable Concentrations for Selected Airborne Contaminants: Volume 2. National Academies Press.
• Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112). NIOSH | CDC.
• Final Report on the Safety Assessment of Ethoxyethanol and Ethoxyethanol Acetate. ResearchGate.
• Embryo- and Testicular-toxicities of Methoxyacetate and the Related: a Review on Possible Roles of One-carbon Transfer and Histone Modification. J-Stage.
• Interactive effect of combined exposure to ethylene glycol ethers and ethanol on hematological parameters in rats. Scientific Research Publishing.
• Hematological effects of exposure to mixtures of selected ethylene glycol alkyl ethers in rats. IF-PAN.
• 2-Methoxyethanol Toxicological Overview. ResearchGate.
• Assessment Values in Biological Material – 2-Methoxyethanol and 2-methoxyethyl acetate. ZORA (UZH).
• Disposition of three glycol ethers administered in drinking water to male F344/N rats. NIH.

Sources

• 1. The uses and toxicity of 2-Ethoxyethanol_Chemicalbook [chemicalbook.com]
• 2. Methoxyethanol, 2- Ethoxyethanol, 2- and their acetates (EHC 115, 1990) [inchem.org]
• 3. Interactive effect of combined exposure to ethylene glycol ethers and ethanol on hematological parameters in rats [scirp.org]
• 4. if-pan.krakow.pl [if-pan.krakow.pl]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. Read "Spacecraft Maximum Allowable Concentrations for Selected Airborne Contaminants: Volume 2" at NAP.edu [nationalacademies.org]
• 7. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]
• 8. Embryo- and Testicular-toxicities of Methoxyacetate and the Related: a Review on Possible Roles of One-carbon Transfer and Histone Modification [jstage.jst.go.jp]
• 9. Disposition of three glycol ethers administered in drinking water to male F344/N rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to 2-Methoxyethanol and Its Safer Alternatives in Pharmaceutical Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a pivotal decision that profoundly influences the efficacy, stability, and safety of a final formulation. This guide provides an in-depth, objective comparison of 2-methoxyethanol (an E-series glycol ether) and its safer, more contemporary alternatives, primarily the P-series glycol ethers. We will delve into their comparative performance, supported by experimental data and detailed protocols, to empower you to make informed and responsible solvent selection decisions.

The Critical Divide: Understanding E-Series vs. P-Series Glycol Ethers

Glycol ethers are a class of solvents prized for their unique amphiphilic nature, possessing both ether and alcohol functionalities. This allows them to dissolve a wide array of both polar and non-polar substances, making them invaluable in numerous applications.[1][2] They are broadly classified into two families based on their starting material:

• E-Series: Derived from ethylene oxide. 2-Methoxyethanol (also known as methyl cellosolve or EGME) is a prominent member of this series.

• P-Series: Derived from propylene oxide. Propylene glycol monomethyl ether (PGME or 1-methoxy-2-propanol) is a key example and a widely used safer alternative.[1]

The seemingly subtle structural difference between these two series has profound implications for their toxicological profiles, a critical consideration in pharmaceutical development.

The Elephant in the Lab: The Toxicity of 2-Methoxyethanol

The use of 2-methoxyethanol has been largely phased out in many industries, and for good reason. A substantial body of evidence has demonstrated its significant reproductive and developmental toxicity.[3] The primary mechanism of this toxicity lies in its metabolism. In the body, 2-methoxyethanol is oxidized to methoxyacetic acid (MAA), a metabolite that is directly toxic to the testes and the developing fetus.[3][4]

This toxicity profile makes 2-methoxyethanol an unacceptable choice for most modern pharmaceutical applications where patient safety is paramount. In contrast, P-series glycol ethers like PGME are metabolized via a different pathway that does not produce the toxic alkoxyacetic acids associated with their E-series counterparts, rendering them significantly safer for use.[3][4]

Physicochemical Properties: A Head-to-Head Comparison

The performance of a solvent is intrinsically linked to its physical and chemical properties. The following table provides a comparative overview of key physicochemical parameters for 2-methoxyethanol and a common P-series alternative, propylene glycol methyl ether (PGME).

Property	2-Methoxyethanol (EGME)	Propylene Glycol Methyl Ether (PGME)
CAS Number	109-86-4	107-98-2
Molecular Formula	C₃H₈O₂	C₄H₁₀O₂
Molecular Weight ( g/mol )	76.09	90.12
Boiling Point (°C)	124.5	120
Flash Point (°C)	39	32
Vapor Pressure (mmHg @ 20°C)	9.7	8.1
Density (g/cm³ @ 20°C)	0.965	0.92
Water Solubility	Miscible	Miscible
Hansen Solubility Parameters (MPa½)
δd (Dispersion)	15.8	15.6
δp (Polar)	8.8	6.1
δh (Hydrogen Bonding)	15.1	11.5

Data compiled from various sources.

Experimental Protocols: A Framework for Comparative Evaluation

To ensure the selection of the most appropriate solvent for a specific drug formulation, rigorous experimental evaluation is essential. The following protocols are designed as self-validating systems to objectively compare the performance of 2-methoxyethanol (as a baseline, if necessary for legacy product comparisons) and a P-series alternative like PGME.

Protocol for Determining and Comparing Drug Solubility

Objective: To quantify and compare the equilibrium solubility of an active pharmaceutical ingredient (API) in 2-methoxyethanol and a P-series glycol ether (e.g., PGME) at different temperatures.

Causality of Experimental Choices: Solubility is a fundamental parameter that dictates the maximum concentration of a drug that can be dissolved in a solvent, directly impacting the feasibility of a liquid formulation. Comparing solubilities at different temperatures (e.g., room temperature and physiological temperature) provides insights into the thermodynamic behavior of the system and potential for precipitation upon administration.

Methodology:

• Preparation of Saturated Solutions:

  • To a series of sealed vials, add an excess amount of the API.

  • To each vial, add a precise volume of the respective solvent (2-methoxyethanol or PGME).

• Equilibration:

  • Agitate the vials at a constant temperature (e.g., 25°C and 37°C) using a shaker bath for a predetermined period (e.g., 48-72 hours) to ensure equilibrium is reached.

• Sample Collection and Analysis:

  • After equilibration, centrifuge the vials to sediment the undissolved API.

  • Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent to a concentration within the analytical range of the chosen method.

  • Analyze the concentration of the API in the diluted samples using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation and Comparison:

  • Calculate the solubility of the API in each solvent in mg/mL or mol/L.

  • Compare the solubility data for the two solvents at each temperature.

Workflow for Drug Solubility Determination:

Caption: Workflow for comparative drug solubility determination.

Protocol for Comparative Drug Stability Assessment (Forced Degradation Study)

Objective: To evaluate and compare the stability of an API in 2-methoxyethanol and a P-series glycol ether under accelerated degradation conditions.

Causality of Experimental Choices: The solvent can significantly influence the stability of a drug. A forced degradation study is designed to accelerate the degradation process, allowing for the rapid identification of potential stability issues and the comparison of the protective or degradative effects of different solvents. This is a critical step in predicting the shelf-life of a drug product.[5][6][7]

Methodology:

• Preparation of Solutions:

  • Prepare solutions of the API in both 2-methoxyethanol and PGME at a known concentration.

• Application of Stress Conditions:

  • Expose the solutions to a range of stress conditions as per the International Council for Harmonisation (ICH) Q1A(R2) guidelines. This typically includes:

    • Acidic/Basic Hydrolysis: Add a small volume of a dilute acid (e.g., 0.1 N HCl) or base (e.g., 0.1 N NaOH).

    • Oxidation: Add a small volume of an oxidizing agent (e.g., 3% H₂O₂).

    • Thermal Stress: Store the solutions at an elevated temperature (e.g., 60°C).

    • Photostability: Expose the solutions to a controlled light source.

• Time-Point Sampling and Analysis:

  • At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw samples from each stressed solution.

  • Analyze the samples using a stability-indicating HPLC method to quantify the remaining API and any degradation products.

• Data Analysis and Comparison:

  • Plot the percentage of remaining API against time for each stress condition and solvent.

  • Compare the degradation rates of the API in the two solvents to determine which provides a more stable environment.

Workflow for Comparative Drug Stability Assessment:

Caption: Workflow for comparative drug stability assessment.

Visualizing the Metabolic Divide: A Tale of Two Pathways

The fundamental difference in the toxicity of E-series and P-series glycol ethers can be clearly illustrated by their metabolic pathways.

Caption: Metabolic pathways of E-series vs. P-series glycol ethers.

Conclusion: A Clear Choice for Modern Pharmaceutical Development

The evidence is unequivocal: P-series glycol ethers, such as propylene glycol methyl ether, are the superior and responsible choice over 2-methoxyethanol for pharmaceutical applications. Their significantly lower toxicity, rooted in a more favorable metabolic pathway, aligns with the stringent safety requirements of the industry. While the solvent properties of 2-methoxyethanol may have been historically advantageous, the unacceptable risk it poses to human health makes it an obsolete option for new drug development.

This guide has provided a framework for understanding the critical differences between these solvent classes and has outlined robust experimental protocols for their comparative evaluation. By prioritizing safety and making data-driven decisions, researchers and drug development professionals can ensure the creation of safer and more effective pharmaceutical products.

References

• J R Hess Company, Inc. Propylene Glycol Ethers. Available from: [Link]

• Doenicke A, Roizen MF, Hoernecke R, et al. Osmolalities of propylene glycol-containing drug formulations for parenteral use. Should propylene glycol be used as a solvent? Anesth Analg. 1999;88(3):659-662. Available from: [Link]

• Kumar S, Singh P, Mishra B. A Study on Solubility Enhancement Methods for Poorly Water Soluble Drugs. J Drug Deliv Ther. 2013;3(5):145-151. Available from: [Link]

• Ataman Kimya. PROPYLENE GLYCOL PROPYL ETHER. Available from: [Link]

• Pawar P, Kashyap D, Nemade P, et al. Improvement in solubility of poor water-soluble drugs by solid dispersion. J Drug Deliv Sci Technol. 2014;24(1):19-27. Available from: [Link]

• El-Zaafarany GM, Awad GA, Holayel SM, et al. Propylene Glycol Liposomes as a Topical Delivery System for Miconazole Nitrate. AAPS PharmSciTech. 2010;11(4):1458-1465. Available from: [Link]

• Tran PH, Tran TT. Solubilization techniques used for poorly water-soluble drugs. J Control Release. 2019;316:158-173. Available from: [Link]

• ICIS. Propylene Glycol Ethers Methodology – September 2013. Available from: [Link]

• OSHA. 2-METHOXYETHANOL (METHYL CELLOSOLVE, 2ME), 2-METHOXYETHYL ACETATE (METHYL CELLOSOLVE ACETATE, 2MEA), 2-ETHOXYETHANOL (CELLOSOLVE). Available from: [Link]

• ResearchGate. Methods and Protocols for Drug Stability Studies. Available from: [Link]

• Singh A, Kumar R, Kaur H. Enhancement of the Solubility of Poorly Water Soluble Drugs through Solid Dispersion: A Comprehensive Review. Indian J Pharm Sci. 2017;79(5):674-687. Available from: [Link]

• Szałek E, Karbownik A, Sobańska K, et al. Replicates Number for Drug Stability Testing during Bioanalytical Method Validation—An Experimental and Retrospective Approach. J Clin Med. 2022;11(2):386. Available from: [Link]

• Sharma G, Saini S, Rana AC. Topical Gels as Drug Delivery Systems. Int J Pharm Sci Rev Res. 2013;23(2):33-39. Available from: [Link]

• Yustisia A, Syafii W, Yusuf H. A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. J Adv Pharm Technol Res. 2021;12(2):121-127. Available from: [Link]

• Ghorbel M, Smida A, Bouguerra S, et al. Comparison of Organic Solvents Desorption of Eight Glycol Ethers from Charcoal Tube and Application of Chemometric Approach for. J Anal Bioanal Tech. 2015;6(6):1000282. Available from: [Link]

• Westbrook AL, Streicker MA, Humlicek TJ, et al. Evaluation of propylene glycol methyl ether as a potential challenge agent for leak detection of liquid and headspace from. Anal Methods. 2022;14(18):1797-1805. Available from: [Link]

• Kumar P, Singh S, Singh R. A review on "Topical gels: an emerging drug delivery system”. GSC Biol Pharm Sci. 2024;26(2):001-010. Available from: [Link]

• Future Market Insights. Glycol Ethers Market Growth Outlook, 2025 to 2035. 2025. Available from: [Link]

• Oyarzun-Ampuero F, Brea-Paz I, Luan Y, et al. Comparative statistical analysis of the release kinetics models for nanoprecipitated drug delivery systems based on poly(lactic-co-glycolic acid). PLoS One. 2021;16(1):e0245168. Available from: [Link]

• Singh R, Kumar P, Singh S. Advances in Topical Gel Delivery of Salicylic Acid and Aloin: A Comparative Review of Formulation Strategies and Evaluation Techniques. Int J Pharm Res Appl. 2025;10(6):167-177. Available from: [Link]

• Pharmaceutical Outsourcing. Designing Phase-Appropriate Stability Study Programs for Drug Substances and Drug Products. 2018. Available from: [Link]

• ResearchGate. Propylene glycol 1-methyl ether (1-methoxypropanol-2) [BAT Value Documentation, 2008]: Annual Thresholds and Classifications for the Workplace. Available from: [Link]

• OSHA. Ropylene Glycol Monomethyl Ethers/Acetates - 1-Methoxy-2-Propanol (1M2P). Available from: [Link]

• Lee S, Kim H, Kim D, et al. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. Pharmaceutics. 2021;13(1):100. Available from: [Link]

Sources

• 1. jrhessco.com [jrhessco.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Replicates Number for Drug Stability Testing during Bioanalytical Method Validation—An Experimental and Retrospective Approach | MDPI [mdpi.com]
• 7. pharmoutsourcing.com [pharmoutsourcing.com]

Comparative study of 2-methoxyethanol synthesis methods

Comparative Synthesis Methodologies for 2-Methoxyethanol: A Technical Guide for Chemical Development

Executive Summary

2-Methoxyethanol (Ethylene glycol monomethyl ether, EGME) is a critical solvent and chemical intermediate utilized in organometallic synthesis, varnishes, and resin manufacturing[1]. However, its synthesis requires rigorous control due to the competing parallel and consecutive reactions inherent to etherification. This guide provides an in-depth, comparative analysis of three distinct synthetic pathways: the industrial standard (Epoxide Ring-Opening), an emerging sustainable route (Dimethyl Oxalate Hydrogenation), and a classical laboratory method (Williamson Ether Synthesis).

Safety Note: 2-Methoxyethanol is a known reproductive toxin. In vivo, it is oxidized by alcohol dehydrogenase into methoxyacetic acid, which disrupts essential metabolic pathways, leading to bone marrow and testicular toxicity[1][2]. All described protocols must be executed under strict engineering controls.

The Mechanistic Landscape

The synthesis of 2-methoxyethanol can be approached from three fundamentally different chemical paradigms, each with distinct thermodynamic drivers and catalytic requirements.

Fig 1. The three primary mechanistic pathways for 2-methoxyethanol synthesis.

Industrial Standard: Epoxide Ring-Opening

The dominant industrial methodology involves the nucleophilic attack of methanol on ethylene oxide (EO)[1]. This reaction can be catalyzed by homogeneous/heterogeneous acids or bases, or even titanium-silicate (TS-1) frameworks[3].

Mechanistic Causality: The primary challenge in this route is oligomerization. Once 2-methoxyethanol is formed, its hydroxyl group can act as a nucleophile against another EO molecule, producing diethylene glycol monomethyl ether (DEGME)[4]. To statistically suppress this consecutive reaction, methanol is used in a massive stoichiometric excess (often 10:1 or higher).

Protocol 1: High-Pressure Epoxide Ring-Opening (Self-Validating Workflow)

• Reactor Preparation: Purge a 1 L Hastelloy autoclave with N2 to eliminate oxygen, mitigating the severe explosive risk of EO.

• Reagent Loading: Charge the reactor with 500 mL of anhydrous methanol and 5 g of a basic ion-exchange resin catalyst. Causality: Basic catalysts generally provide better selectivity for the mono-adduct compared to strong Brønsted acids, which promote rapid polymerization.

• EO Dosing: Heat the reactor to 60 °C. Introduce 44 g (1 mol) of EO gas continuously at a controlled rate to manage the highly exothermic ring-opening process.

• Reaction Maintenance: Stir at 600 rpm for 4 hours, maintaining pressure below 5.0 MPa.

• Validation & Purification:

  • Self-Validation: Sample the crude mixture for GC-FID analysis. The system is validated if EO conversion is >99% and the EGME:DEGME ratio exceeds 9:1.

  • Isolation: Perform fractional distillation. Unreacted methanol is recovered at 65 °C, followed by pure 2-methoxyethanol at 124–125 °C[1].

Emerging Sustainable Route: Dimethyl Oxalate (DMO) Hydrogenation

Driven by the need to bypass highly toxic and explosive ethylene oxide, researchers have developed a route utilizing syngas-derived dimethyl oxalate[5]. This continuous-flow process relies on a highly engineered Cu/ZrO2 catalyst.

Mechanistic Causality: This is a tandem reaction. DMO is first hydrogenated by active Cu sites to form an ethylene glycol intermediate. Subsequently, the surface acid sites of the ZrO2 support catalyze the etherification of the intermediate into 2-methoxyethanol[6]. The acidity must be perfectly balanced: excessive acidity causes dehydration to dimethyl ether, while insufficient acidity stalls the reaction at ethylene glycol[7].

Fig 2. Synergistic catalytic mechanism of DMO hydrogenation on Cu/ZrO2.

Protocol 2: Continuous Flow Hydrogenation of DMO (Self-Validating Workflow)

• Catalyst Synthesis: Impart weak-medium acidity to hydrous zirconia by immersing it in 0.2 M H2SO4. Calcine the sulfated support strictly at 300 °C[8]. Causality: Calcination at 300 °C maximizes the weak-medium acid sites required for the 68% yield peak; higher temperatures destroy these sites. Load Cu via deposition-precipitation.

• Reactor Setup: Pack 1.0 g of the Cu/ZrO2 catalyst into a fixed-bed tubular reactor. Reduce the catalyst in situ with 10% H2/Ar at 300 °C for 4 hours.

• Reaction Execution: Adjust the reactor to 220 °C and 3.0 MPa H2 pressure. Feed a 10 wt% DMO/methanol solution at a Liquid Hourly Space Velocity (LHSV) of 0.4 h⁻¹, maintaining an H2/DMO molar ratio of 150[5].

• Validation:

  • Pre-reaction Validation: Confirm catalyst acidity via NH3-TPD (Temperature Programmed Desorption); a valid catalyst shows a dominant desorption peak between 120–200 °C[8].

  • In-process Validation: Route the effluent to an online GC-MS. A successful steady-state run will yield ~68% 2-methoxyethanol[5].

Classical Laboratory Route: Williamson Ether Synthesis

For small-scale laboratory synthesis where specialized high-pressure reactors are unavailable, the Williamson ether synthesis remains a viable, albeit less atom-economical, approach[2][9].

Mechanistic Causality: This pathway utilizes an SN2 reaction between an alkoxide and a methyl halide[9]. Because ethylene glycol possesses two identical hydroxyl groups, the primary challenge is preventing over-alkylation. To achieve mono-alkylation, a strict 1:1 stoichiometric ratio of base to diol is enforced at low temperatures to statistically favor the mono-anion over the di-anion[10].

Fig 3. Step-by-step workflow for the Williamson ether synthesis of 2-methoxyethanol.

Protocol 3: Controlled Mono-Alkylation (Self-Validating Workflow)

• Deprotonation: Dissolve 62 g (1.0 mol) of anhydrous ethylene glycol in 500 mL of dry THF under N2. Cool to 0 °C. Slowly add 24 g (1.0 mol) of NaH (suspension in mineral oil). Causality: The 0 °C temperature prevents the exothermic deprotonation from spiraling, which could prematurely trigger side reactions.

• Alkylation: Once H2 evolution ceases, add 141.9 g (1.0 mol) of Methyl Iodide dropwise over 1 hour.

• Reflux: Warm the mixture to room temperature, then reflux at 60 °C for 4 hours.

• Quench: Cool to 0 °C and carefully quench with saturated aqueous NH4Cl to neutralize unreacted alkoxides. Extract the organic layer with ethyl acetate.

• Validation & Purification:

  • Self-Validation: Monitor via TLC (KMnO4 stain). The final distilled product is validated by 1H-NMR (CDCl3). A successful synthesis is confirmed by a distinct singlet at δ 3.40 ppm integrating to 3 protons (methoxy -CH3), with no signal corresponding to a second methoxy group.

Quantitative Data & Performance Comparison

Parameter	Epoxide Ring-Opening	DMO Hydrogenation	Williamson Ether Synthesis
Primary Reactants	Ethylene Oxide, Methanol	Dimethyl Oxalate, H2	Ethylene Glycol, Methyl Iodide
Catalyst / Reagent	Acid/Base resin or TS-1	Cu/ZrO2 (Sulfated)	NaH or KOH
Typical Target Yield	85–95% (Industrial)	~68% (Emerging)	40–60% (Lab scale)
Atom Economy	100% (Perfect addition)	Moderate (Produces Methanol)	Low (Produces NaI salt waste)
Primary Byproduct	Diethylene glycol methyl ether	Ethylene glycol, Dimethyl ether	1,2-Dimethoxyethane (Diglyme)
Safety Profile	High Risk (Explosive EO gas)	Moderate (High Pressure H2)	Moderate (Toxic alkylating agents)
Scalability	Global Industrial Scale	Pilot / Emerging Industrial	Laboratory Scale

Conclusion & Future Perspectives

The selection of a synthesis method for 2-methoxyethanol depends entirely on scale and infrastructure. While the Epoxide Ring-Opening method boasts perfect atom economy and remains the industrial gold standard, the extreme hazards of handling ethylene oxide make it prohibitive for standard laboratories. The Williamson Ether Synthesis provides a highly accessible, albeit wasteful, alternative for bench chemists. Looking forward, the DMO Hydrogenation pathway represents a critical leap in green chemistry, allowing the chemical industry to utilize syngas and biomass-derived feedstocks while completely bypassing the explosive risks of ethylene oxide.

References

• 2-Methoxyethanol - Wikipedia -
• Reaction products of ethylene oxide with methanol - ResearchG
• Continuous Liquid-Phase Epoxidation of Ethylene with Hydrogen Peroxide on a Titanium-Silicate Catalyst - ACS Public
• Highly selective one-pot continuous synthesis of 2-methoxyethanol via hydrogenation of dimethyl oxalate on Cu/ZrO2 catalysts with balanced acid sites - RSC Advances -
• Chapter 1: Historical Background of Ether Synthesis and Their Properties - RSC Books -
• Enhanced Ethylene Glycol Selectivity of CuO–La2O3/ZrO2 Catalyst: The Role of Calcination Temper
• Uses of Bis (2-methoxyethyl) ether - ChemicalBook -
• Electronic supplementary information: Highly selective one-pot continuous synthesis of 2-methoxyethanol via hydrogenation of dimethyl oxalate on Cu/ZrO2 catalysts with balanced acid sites - RSC Advances -

Sources

• 1. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 2. Uses of Bis (2-methoxyethyl) ether_Chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. rsc.org [rsc.org]
• 9. books.rsc.org [books.rsc.org]
• 10. Sciencemadness Discussion Board - Synthesis of symmetrical polyethers, how is it done? - Powered by XMB 1.9.11 [sciencemadness.org]

A Comparative Guide to the Synthesis of 2-Methoxyacetic Acid: Catalytic vs. Nucleophilic Routes

Introduction

2-Methoxyacetic acid (2-MAA), a bifunctional molecule featuring both an ether and a carboxylic acid moiety, serves as a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its production is dominated by two primary methodologies: the catalytic oxidation of 2-methoxyethanol and nucleophilic substitution reactions.[3][4] This guide provides an in-depth comparison of these synthetic strategies, offering insights into the underlying chemical principles, procedural nuances, and relative efficiencies to inform methodological selection in both research and industrial settings.

The choice between a catalytic or nucleophilic approach is often dictated by factors such as scale, available starting materials, and desired purity. The catalytic route, favored for industrial-scale production, leverages the direct oxidation of a readily available precursor.[3][4] In contrast, nucleophilic substitution, a classic and versatile method, is often employed for laboratory-scale synthesis.[3]

Catalytic Synthesis: Direct Oxidation of 2-Methoxyethanol

The industrial synthesis of 2-methoxyacetic acid is predominantly achieved through the catalytic oxidation of 2-methoxyethanol.[3][4] This method is valued for its efficiency and directness. The overall transformation involves the conversion of the primary alcohol group of 2-methoxyethanol into a carboxylic acid in the presence of an oxidant and a catalyst.

Mechanism of Catalytic Oxidation

The oxidation of primary alcohols to carboxylic acids is a two-step process that proceeds through an aldehyde intermediate.[5] In the context of 2-methoxyethanol, the reaction is typically performed in an aqueous medium using oxygen or air as the terminal oxidant, with a heterogeneous catalyst, most commonly platinum on a carbon support (Pt/C).[3][6]

The general mechanism can be outlined as follows:

• Adsorption: 2-methoxyethanol adsorbs onto the surface of the platinum catalyst.

• Oxidative Dehydrogenation: The alcohol undergoes oxidative dehydrogenation to form the intermediate, 2-methoxyacetaldehyde.

• Hydration: The aldehyde is then hydrated.

• Further Oxidation: The hydrated intermediate is further oxidized to 2-methoxyacetic acid.[5]

The reaction is typically conducted under pressure and at elevated temperatures, generally between 40°C and 80°C, to ensure a reasonable reaction rate.[3] Careful temperature control is crucial as the reaction is exothermic.[3]

Advantages and Disadvantages of the Catalytic Route

The primary advantage of this method is its high efficiency and atom economy, utilizing readily available and inexpensive starting materials like 2-methoxyethanol and oxygen.[3] However, the use of precious metal catalysts such as platinum can contribute significantly to the overall cost, although the catalyst can often be recovered and reused.[7] A notable side reaction is the formation of 2-methoxyethyl methoxyacetate, which can complicate purification due to its similar boiling point to the desired product.[2]

Nucleophilic Synthesis: A Variation of the Williamson Ether Synthesis

For laboratory-scale preparations, the nucleophilic substitution route, specifically a variation of the Williamson ether synthesis, is a common choice.[3] This method involves the reaction of a haloacetic acid salt, typically sodium chloroacetate, with sodium methoxide.[3]

Mechanism of Nucleophilic Substitution (SN2)

This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[8][9] The methoxide ion (CH₃O⁻), a potent nucleophile, attacks the electrophilic carbon atom of the chloroacetate, which bears the leaving group (chloride ion).[10] This "backside attack" occurs in a single, concerted step, leading to the formation of a new carbon-oxygen bond and the simultaneous breaking of the carbon-chlorine bond.[10][11] The result is an inversion of the stereochemical configuration at the carbon center, although this is not relevant for the synthesis of achiral 2-methoxyacetic acid.[12]

The reaction is typically carried out by refluxing sodium methoxide and sodium chloroacetate in an excess of methanol.[3] Following the reaction, the excess methanol is removed, and the resulting sodium methoxyacetate is neutralized with a strong acid, such as hydrochloric acid, to yield the final product, 2-methoxyacetic acid.[3]

Advantages and Disadvantages of the Nucleophilic Route

The Williamson ether synthesis is a robust and well-understood reaction, making it a reliable method for laboratory-scale synthesis. However, the use of stoichiometric amounts of reagents, including a strong base, and the generation of a salt byproduct (sodium chloride) are drawbacks from an atom economy and waste management perspective. Furthermore, the handling of highly reactive sodium methoxide requires careful safety precautions.

Comparative Analysis

Feature	Catalytic Synthesis	Nucleophilic Synthesis
Scale	Industrial	Laboratory
Starting Materials	2-methoxyethanol, Oxygen/Air	Sodium chloroacetate, Sodium methoxide
Mechanism	Catalytic Oxidation	SN2 Nucleophilic Substitution
Catalyst/Reagent	Platinum on Carbon (Catalytic)	Sodium Methoxide (Stoichiometric)
Byproducts	2-methoxyethyl methoxyacetate	Sodium Chloride
Yield	Generally high (can exceed 90%)[2]	Typically 50-95% in lab preparations[9]
Reaction Conditions	40-80°C, Pressurized[3]	Reflux temperature (e.g., methanol bp)[3]
Advantages	High efficiency, good atom economy	Versatile, well-established laboratory method
Disadvantages	Catalyst cost, potential for side reactions	Stoichiometric reagents, salt waste

Experimental Protocols

Synthesis of 2-Methoxyacetic Acid via Catalytic Oxidation of 2-Methoxyethanol

Materials:

• 2-methoxyethanol

• Deionized water

• Platinum on carbon catalyst (Pt/C)

• Oxygen or compressed air

Procedure:

• A stirred tank reactor is charged with 2-methoxyethanol and water.[3]

• The Pt/C catalyst is added to the mixture.[3]

• The reactor is pressurized with oxygen or air, and the temperature is raised to between 40°C and 80°C.[3]

• The reaction is monitored for the consumption of 2-methoxyethanol. The reaction is exothermic and requires careful temperature control.[3]

• Upon completion, the catalyst is removed by filtration.[3]

• The aqueous solution of 2-methoxyacetic acid is then subjected to distillation to remove water and any unreacted 2-methoxyethanol, yielding the purified product.[3]

Synthesis of 2-Methoxyacetic Acid via Nucleophilic Substitution

Materials:

• Sodium methoxide

• Methanol

• Sodium chloroacetate

• Hydrochloric acid (concentrated)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, dissolve sodium methoxide in an excess of methanol.[3]

• Slowly add sodium chloroacetate to the solution.[3]

• Heat the mixture to reflux and maintain for several hours to ensure the completion of the reaction.[3]

• After cooling, remove the excess methanol by distillation.[3]

• The resulting sodium methoxyacetate is then neutralized with a strong acid, such as hydrochloric acid, to liberate the free 2-methoxyacetic acid.[3]

• The crude 2-methoxyacetic acid is then purified by vacuum distillation.[3]

Conclusion

Both the catalytic and nucleophilic routes offer viable pathways for the synthesis of 2-methoxyacetic acid, each with distinct advantages and disadvantages. The catalytic oxidation of 2-methoxyethanol is the preferred industrial method due to its efficiency and the use of readily available starting materials.[3][4] For laboratory-scale synthesis, the Williamson ether synthesis-based nucleophilic substitution provides a reliable and well-established alternative. The selection of the most appropriate method will ultimately depend on the specific requirements of the synthesis, including the desired scale, cost considerations, and available equipment.

References

• Benchchem. The Synthesis and Discovery of 2-Methoxyacetic Acid: A Technical Guide.

• Master Organic Chemistry. The Williamson Ether Synthesis.

• Wikipedia. Methoxyacetic acid.

• ResearchGate. Plausible mechanism for catalytic oxidation of alcohol to carboxylic acid using ruthenium cluster [Ru3(CO)8(C5H4NCO2)2].

• Reactions. SN2 reaction of alkoxide ions with alkyl halides to give ethers (Williamson synthesis).

• BYJU'S. Williamson Ether Synthesis reaction.

• YouTube. Williamson ether synthesis of ETHER || SN2|| Preparation of ether.

• Wikipedia. SN2 reaction.

• Wikipedia. 2-Methoxyethanol.

• OSTI.gov. Direct Oxidation of Primary Alcohols to Carboxylic Acids.

• ACS Publications. Evolution of Methods for the Oxidation of Primary Alcohols to Carboxylic Acids: From Metal Oxides to Biocatalysis | JACS Au.

• Benchchem. A Comparative Analysis of Methoxyacetic Acid and its Precursor, 2-Methoxyethanol.

• AWS. Catalytic Oxidation of Alcohols: A Review from the Perspective of Green Chemistry.

• Google Patents. CN109415289A - The method for producing 2- methoxyacetic acid.

• Google Patents. CN109415289B - Method for producing 2-methoxyacetic acid.

• Organic Chemistry Portal. Synthesis of carboxylic acids by oxidation of alcohols.

• The Williamson Ether Synthesis.

• ACS Publications. Oxidation of 2-methoxyethanol to methoxyacetic acid by nitric acid solutions.

• Chemistry Steps. Williamson Ether Synthesis.

• Wikipedia. Williamson ether synthesis.

• AiFChem. 625-45-6 | 2-Methoxyacetic acid.

• Google Patents. US4968840A - Process for preparing methoxyacetic acid.

• Google Patents. CN101979372B - Preparation method of methoxyacetic acid.

• Google Patents. DE3923389A1 - METHOD FOR PRODUCING METHOXY ACETIC ACID.

• Google Patents. CN1039798A - The preparation method of methoxyacetic acid.

• Sanyi Chemical. Methoxyacetic acid.

• Sigma-Aldrich. Methoxyacetic acid 98 625-45-6.

• PubChem. Methoxyacetic Acid | C3H6O3 | CID 12251.

• MilliporeSigma. 2-Methoxyacetic acid | 625-45-6.

• National Institute of Standards and Technology. Acetic acid, methoxy- - the NIST WebBook.

Sources

• 1. 625-45-6 | 2-Methoxyacetic acid - AiFChem [aifchem.com]
• 2. CN109415289B - Method for producing 2-methoxyacetic acid - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Methoxyacetic acid - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CN109415289A - The method for producing 2- methoxyacetic acid - Google Patents [patents.google.com]
• 7. osti.gov [osti.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. byjus.com [byjus.com]
• 10. SN2 reaction - Wikipedia [en.wikipedia.org]
• 11. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 2-Methoxyethanol

Introduction: The Criticality of Robust 2-Methoxyethanol Quantification

2-Methoxyethanol (2-ME), also known as methyl cellosolve, is a versatile solvent utilized in various industrial and pharmaceutical processes.[1][2] However, its utility is shadowed by significant toxicity, particularly to bone marrow and the reproductive system, leading to its classification as a Substance of Very High Concern (SVHC) in many regions.[1][2][3] For researchers, scientists, and drug development professionals, this dual nature of 2-ME presents a critical challenge: the need for precise, accurate, and reliable quantification of its residues in active pharmaceutical ingredients (APIs), excipients, and final drug products.

The objective of any analytical procedure is to demonstrate its suitability for the intended purpose.[4][5] This guide provides an in-depth comparison of analytical techniques for 2-ME and presents a framework for the cross-validation of these methods. Cross-validation is not merely a procedural formality; it is a cornerstone of data integrity, ensuring that analytical results are consistent, reliable, and defensible, particularly when transferring methods between laboratories or introducing new instrumentation.

Pillar 1: Selecting the Right Analytical Tool

The physicochemical properties of 2-methoxyethanol—a low molecular weight (76.09 g/mol ), high water solubility, and a boiling point of 124-125 °C—make Gas Chromatography (GC) the overwhelmingly preferred technique for its analysis.[2][6][7]

• Causality: GC excels at separating volatile and semi-volatile compounds. 2-ME's volatility allows it to be easily transferred into the gaseous mobile phase of a GC system for separation and detection. While HPLC is a powerful technique, the high polarity and lack of a strong chromophore in 2-ME make it a less practical choice, often requiring complex derivatization steps for adequate sensitivity.

Two common GC detector configurations are paramount for the analysis of 2-ME:

• Flame Ionization Detection (FID): A robust, universal detector for carbon-containing compounds. GC-FID is known for its wide linear range and high reproducibility, making it an excellent choice for routine quality control (QC) and assay determination where the identity of the analyte is already known.[8][9]

• Mass Spectrometry (MS): Provides superior specificity and sensitivity. GC-MS is the gold standard for identification and trace-level quantification. By providing mass-to-charge ratio information, it can unequivocally confirm the identity of 2-ME, even in complex matrices, and offers lower detection limits than FID.[10]

The choice between GC-FID and GC-MS often depends on the application. For determining the purity of a 2-ME raw material, GC-FID is typically sufficient. For quantifying residual 2-ME in a complex drug formulation at parts-per-million (ppm) levels, the specificity and sensitivity of GC-MS are indispensable.

Pillar 2: The Cross-Validation Workflow - A Self-Validating System

Cross-validation serves to demonstrate the equivalency of two analytical procedures. Here, we will compare a robust, established GC-FID method with a newly developed, high-sensitivity GC-MS method. This process adheres to the principles outlined in the International Council for Harmonisation (ICH) guideline Q2(R1).[4][11][12][13]

The core principle is to analyze the same set of samples, spiked at various concentrations, using both methods and then to statistically compare the performance characteristics.

Caption: Workflow for cross-validation of two analytical methods.

Experimental Protocols: A Practical Approach

Protocol 1: Sample Preparation (Headspace Injection)

Headspace GC is the preferred injection technique for residual solvent analysis as it avoids injecting non-volatile matrix components (like the API), which protects the instrument inlet and column.

• Rationale: This technique relies on the partitioning of volatile analytes (2-ME) between the sample phase (solid or liquid) and the gas phase in a sealed vial at a controlled temperature. Injecting only the gas phase (headspace) ensures a clean analysis.

• Diluent Selection: Choose a high-boiling point, polar solvent in which the API is soluble or can be finely dispersed. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are common choices.

• Procedure:

  • Accurately weigh approximately 100 mg of the API or drug product into a 20 mL headspace vial.

  • Add 5.0 mL of the chosen diluent (e.g., DMSO).

  • For spiked samples, add a known volume of a 2-ME stock solution to achieve the target concentration.

  • Immediately seal the vial with a PTFE/silicone septum and crimp cap.

  • Vortex for 30 seconds to ensure homogeneity. Prepare samples in triplicate for each concentration level.

Protocol 2: GC-FID Method Parameters

This represents a typical, robust method for routine analysis.

• GC System: Agilent 8890 or equivalent with FID and Headspace Autosampler.

• Column: Stabilwax® or equivalent polar phase (e.g., DB-WAX, ZB-WAXplus); Dimensions: 30 m x 0.32 mm ID, 0.5 µm film thickness.

  • Causality: A polar polyethylene glycol (PEG) stationary phase is chosen for its excellent retention and peak shape for polar analytes like 2-ME.

• Headspace Parameters:

  • Oven Temperature: 80 °C

  • Loop Temperature: 90 °C

  • Transfer Line Temperature: 100 °C

  • Equilibration Time: 15 min

• GC Parameters:

  • Inlet Temperature: 200 °C

  • Carrier Gas: Helium, constant flow at 2.0 mL/min

  • Oven Program: 40 °C (hold 5 min), ramp to 180 °C at 10 °C/min, hold 2 min.

  • Detector Temperature: 250 °C

Protocol 3: GC-MS Method Parameters

This method is designed for higher sensitivity and confirmation.

• GC-MS System: Agilent 8890/5977B or equivalent with Headspace Autosampler.

• Column: Same as GC-FID to ensure comparable chromatography.

• Headspace Parameters: Same as GC-FID.

• GC Parameters: Same as GC-FID.

• MS Parameters:

  • Ion Source: Electron Ionization (EI)

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: Quantifier ion m/z 45 (base peak), Qualifier ions m/z 58, 29.

  • Causality: SIM mode dramatically increases sensitivity compared to full scan mode by focusing the detector on only the ions of interest for 2-ME, filtering out background noise.

Data Analysis and Comparison

The data generated from both methods must be rigorously compared against pre-defined acceptance criteria, which should be established in the validation protocol.

Caption: Logic diagram for assessing method equivalency.

Comparative Data Summary (Hypothetical Case Study)

The following table summarizes hypothetical—but realistic—data from a cross-validation study comparing GC-FID and GC-MS for the analysis of 2-ME in an API.

Validation Parameter	GC-FID Method	GC-MS (SIM) Method	Acceptance Criteria	Pass/Fail
Specificity	No interference at 2-ME retention time from blank or placebo.	No interference observed. Mass spectrum confirms peak identity.	No interference at the retention time of the analyte.	Pass
Linearity (R²)	0.9992	0.9995	R² ≥ 0.998	Pass
Range	50 - 750 ppm	5 - 750 ppm	Method-dependent	Pass
Accuracy (% Recovery)
50% Level (150 ppm)	98.5%	101.2%	90.0 - 110.0%	Pass
100% Level (300 ppm)	102.1%	103.5%	90.0 - 110.0%	Pass
150% Level (450 ppm)	104.0%	102.8%	90.0 - 110.0%	Pass
Precision (%RSD, n=6)
Repeatability	2.1%	1.8%	%RSD ≤ 5.0%	Pass
Intermediate Precision	2.8%	2.5%	%RSD ≤ 10.0%	Pass
Limit of Quantitation (LOQ)	50 ppm	5 ppm	Reportable	Pass
Limit of Detection (LOD)	15 ppm	1.5 ppm	Reportable	Pass

Statistical Comparison of Accuracy Results (100% Level):

• t-Test: To compare the means of the recovery data. A p-value > 0.05 indicates no significant difference between the method means.

• F-Test: To compare the variances (precision). A p-value > 0.05 indicates no significant difference in the precision of the two methods.

In this case study, both methods meet the pre-defined criteria. The GC-MS method demonstrates superior sensitivity (lower LOQ), but the results for accuracy and precision are statistically equivalent to the GC-FID method within the overlapping range. Therefore, the methods can be considered cross-validated and interchangeable for quantification at levels above 50 ppm.

Conclusion and Authoritative Recommendations

This guide demonstrates that both GC-FID and GC-MS are powerful and reliable techniques for the quantification of 2-methoxyethanol. The choice of method should be guided by the specific requirements of the analysis.

• For routine QC testing where concentrations are expected to be well above the detection limit and analyte identity is not , a validated GC-FID method is robust, cost-effective, and provides excellent quantitative performance.

• For trace-level analysis , method development, or as a confirmatory technique, GC-MS is the authoritative choice, offering unparalleled specificity and sensitivity.

Successful cross-validation, as outlined, provides documented evidence that different analytical procedures yield equivalent and trustworthy results. This is a fundamental requirement for maintaining data integrity throughout the drug development lifecycle, ensuring both product quality and patient safety. Any adjustments to official chromatographic methods must be performed within the allowances described by pharmacopeias such as the USP General Chapter <621>.[14][15][16][17][18]

References

• 2-Methoxyethanol (2ME), 2-Methoxyethanol Acetate (2MEA), 2-Ethoxyethanol (2EE), and 2-Ethoxyethanol Acetate (2EEA) by GC/FID - Analytical Method. (n.d.). ALS. Retrieved from [Link]

• <621> CHROMATOGRAPHY. (n.d.). In United States Pharmacopeia. Retrieved from [Link]

• ICH Harmonised Tripartite Guideline. (1995, June). Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Retrieved from [Link]

• FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Therapeutic Goods Administration (TGA). (2025, January 14). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Retrieved from [Link]

• Waters Corporation. (n.d.). Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. Retrieved from [Link]

• ACS Reagent Chemicals. (2017, February 28). 2-Methoxyethanol. Retrieved from [Link]

• Phenomenex. (2017, June 28). USP Chapter 621: Overview & Key Points. Retrieved from [Link]

• Element Lab Solutions. (n.d.). USP 621 Changes. Retrieved from [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Request PDF. Retrieved from [Link]

• OSHA. (n.d.). 2-METHOXYETHANOL (2ME), 2-METHOXYETHANOL ACETATE (2MEA), 2-ETHOXYETHANOL (2EE), AND 2-ETHOXYETHANOL ACETATE (2EEA). [PDF]. Retrieved from [Link]

• Geiss, O., et al. (2010, October 29). Validation of a gas chromatography-mass spectrometry isotope dilution method for the determination of 2-butoxyethanol and other common glycol ethers in consumer products. PubMed. Retrieved from [Link]

• OSHA. (n.d.). 2-METHOXYETHANOL (METHYL CELLOSOLVE, 2ME), 2-METHOXYETHYL ACETATE (METHYL CELLOSOLVE ACETATE, 2MEA), 2-ETHOXYETHANOL (CELLOSOLVE, 2EE), AND 2-ETHOXYETHYL ACETATE (CELLOSOLVE ACETATE, 2EEA). Retrieved from [Link]

• Stolarczyk, E. U., et al. (n.d.). VALIDATION OF GC METHOD FOR QUANTITATIVE DETERMINATION OF RESIDUAL 2-(2-CHLOROETHOXY)ETHANOL (CEE) AND N-METHYL-2-PYRROLIDINONE (NMP) IN PHARMACEUTICAL ACTIVE SUBSTANCE. Pharmaceutical Research Institute.

• Restek. (n.d.). 2-Methoxyethanol. EZGC & EZLC Online Software Suite. Retrieved from [Link]

• Environment and Climate Change Canada. (n.d.). Reference method for the analysis of 2-butoxyethanol (2-BE) and other glycol ethers (GEs) in selected products.

• Chromatography Forum. (2011, May 22). Headspace GC test method for 2-methoxyethanol in API. Retrieved from [Link]

• Government of Canada. (2017, May 4). Priority Substances List Assessment Report for 2-Methoxyethanol. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Methoxyethanol. Retrieved from [Link]

• Loba Chemie. (n.d.). 2-METHOXYETHANOL EXTRA PURE. Safety Data Sheet. Retrieved from [Link]

Sources

• 1. 2-甲氧基乙醇 Pharmaceutical Secondary Standard; Certified Reference Material | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 3. lobachemie.com [lobachemie.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ARCHIVED - Priority Substances List Assessment Report for 2-Methoxyethanol - Canada.ca [canada.ca]
• 8. Analytical Method [keikaventures.com]
• 9. osha.gov [osha.gov]
• 10. Validation of a gas chromatography-mass spectrometry isotope dilution method for the determination of 2-butoxyethanol and other common glycol ethers in consumer products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 12. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 13. ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 14. <621> CHROMATOGRAPHY [drugfuture.com]
• 15. usp.org [usp.org]
• 16. lcms.cz [lcms.cz]
• 17. USP Chapter 621: Overview & Key Points [phenomenex.com]
• 18. elementlabsolutions.com [elementlabsolutions.com]

Evaluating the protective effectiveness of gloves against 2-methoxyethanol

An In-Depth Technical Guide: Evaluating the Protective Effectiveness of Gloves Against 2-Methoxyethanol

Executive Summary

2-Methoxyethanol (2-ME, Ethylene glycol monomethyl ether, EGME) is a highly volatile, polar solvent widely used in semiconductor manufacturing, chemical synthesis, and pharmaceutical development. Despite its utility, 2-ME is a potent reproductive toxin, teratogen, and hematotoxin. Because dermal absorption is a primary route of occupational exposure, selecting the correct personal protective equipment (PPE) is a critical safety parameter.

This guide provides an objective, data-driven comparison of elastomeric glove materials against 2-ME, detailing the causality behind polymer-solvent interactions and establishing self-validating experimental protocols for permeation testing.

Mechanistic Overview of 2-Methoxyethanol Toxicity

The severe toxicity of 2-ME is not caused by the parent compound itself, but rather by its rapid metabolic activation. In vivo, 2-ME is oxidized by alcohol dehydrogenase into methoxyacetic acid (MAA)[1].

MAA is the proximate toxicant responsible for the compound's deleterious effects. Mechanistically, MAA acts as a histone deacetylase (HDAC) inhibitor, disrupting normal chromatin remodeling during organogenesis and spermatogenesis[2]. Furthermore, MAA induces severe cellular inflammation and apoptosis by modulating the NF-κB and STAT1-PIAS1 signaling pathways, leading to the upregulation of pro-inflammatory cytokines like IL-6 and TNF-α[3]. Because 2-ME easily penetrates compromised or inadequate dermal barriers, preventing initial skin contact is paramount.

Caption: Metabolic activation of 2-methoxyethanol to methoxyacetic acid and downstream toxic pathways.

Experimental Methodologies for Glove Permeation Testing

To objectively evaluate glove performance, researchers rely on the ASTM F739 standard (Standard Test Method for Permeation of Liquids and Gases through Protective Clothing Materials under Conditions of Continuous Contact)[4].

Self-Validating Protocol: ASTM F739 Closed-Loop Permeation Assay

A self-validating system ensures that false negatives (e.g., undetected permeation due to sensor failure) and false positives (e.g., background contamination) are eliminated.

Step 1: Specimen Preparation & Blanking

• Cut 2.54 cm diameter circular specimens from the palm and cuff regions of the test gloves.

• Measure the exact thickness of each specimen using a digital micrometer.

• Validation Check: Run a blank cell (collection medium only, no challenge chemical) to establish a baseline and ensure no off-gassing from the polymer matrix interferes with the detector.

Step 2: Permeation Cell Assembly

• Mount the glove specimen in a two-chambered PTFE/stainless steel permeation cell, separating the challenge chamber from the collection chamber.

• Maintain the system in a thermostated water bath at 35.0 ± 0.5°C to simulate the donned glove environment (skin temperature)[5].

Step 3: Continuous Contact Exposure

• Introduce pure 2-methoxyethanol into the challenge chamber.

• Simultaneously circulate the collection medium (e.g., distilled water or nitrogen gas) through the collection chamber at a constant flow rate.

Step 4: Sampling & GC-MS Quantification

• Extract aliquots from the collection chamber at 5-minute intervals.

• Analyze the aliquots using Gas Chromatography-Mass Spectrometry (GC-MS) or Flame Ionization Detection (GC-FID).

• Validation Check: Calibrate the GC-MS using a 5-point standard curve of 2-ME. Include an internal standard (e.g., isotopically labeled 2-ME) to correct for extraction efficiency and instrument drift.

Step 5: Data Calculation

• Determine the Normalized Breakthrough Time (NBT): The time at which the permeation rate reaches 0.1 μg/cm²/min[4].

• Calculate the Steady-State Permeation Rate (SSPR): The constant rate of chemical diffusion through the polymer after equilibrium is reached.

Caption: Step-by-step self-validating experimental workflow for ASTM F739 glove permeation testing.

Comparative Analysis of Glove Materials

The permeation of 2-ME through a polymer is governed by Fickian diffusion and the thermodynamic principle of "like dissolves like" (solubility parameters). 2-ME is a small, highly polar molecule. Therefore, it will rapidly swell and permeate polar polymers but will be repelled by densely cross-linked, non-polar matrices.

The Failure of Disposable Nitrile and Latex

Nitrile (a copolymer of butadiene and acrylonitrile) contains highly polar nitrile groups. When exposed to 2-ME, the thermodynamic affinity between the solvent and the polymer causes rapid swelling, increasing the free volume between polymer chains and allowing 2-ME to diffuse through almost immediately. Studies utilizing closed-loop ASTM F739 modules reveal that thin disposable nitrile exam gloves exhibit rapid breakthrough times (often <30 minutes) and high steady-state permeation rates for glycol ethers[5]. Latex and Neoprene exhibit similar vulnerabilities, often degrading or allowing permeation within minutes[6][7].

The Efficacy of Butyl Rubber and Viton

Butyl rubber (a copolymer of isobutylene and a small amount of isoprene) is highly non-polar and features a tightly packed molecular structure. This creates a massive steric and thermodynamic barrier against polar solvents like 2-ME. Experimental data confirms that butyl rubber provides excellent protection, with no breakthrough observed even after 4 to 8 hours of continuous exposure[7][8]. Viton (a fluoroelastomer) also provides exceptional resistance (>480 minutes) due to its highly stable carbon-fluorine bonds[5].

Quantitative Performance Comparison

Glove Material	Polymer Characteristics	Normalized Breakthrough Time (NBT)	Steady-State Permeation Rate (SSPR)	Overall Rating
Butyl Rubber	Non-polar, dense isobutylene matrix	> 480 minutes	Not Detected	Excellent
Viton (Fluoroelastomer)	Highly fluorinated, chemically inert	> 480 minutes	Not Detected	Excellent
Nitrile (Heavy Duty)	Polar acrylonitrile-butadiene	~ 30 - 60 minutes	Moderate to High	Poor to Fair
Nitrile (Disposable)	Thin-film polar matrix	< 10 - 30 minutes	Very High	Not Recommended
Neoprene	Chloroprene polymer	< 20 minutes	High (Degradation)	Not Recommended
Natural Rubber (Latex)	Polyisoprene	< 10 minutes	Very High	Not Recommended

Note: Breakthrough times are heavily dependent on glove thickness and ambient temperature. Skin temperature (35°C) significantly accelerates permeation compared to standard room temperature testing (23°C)[4][5].

Conclusion & Best Practices for the Lab

Relying on standard disposable nitrile or latex gloves when handling 2-methoxyethanol presents a severe occupational hazard due to rapid chemical permeation and the compound's potent reproductive toxicity.

Core Recommendations:

• Primary Barrier: Always use Butyl Rubber or Viton gloves for any procedure involving the direct handling, pouring, or synthesis of 2-ME.

• Incidental Contact Protocol: If fine motor dexterity is required and heavy butyl gloves are impractical, a double-gloving strategy using a chemical-resistant inner laminate (e.g., Silver Shield) beneath a disposable nitrile outer glove may be used, provided the gloves are discarded immediately upon any suspected splash or contact.

• Temperature Awareness: Be aware that the heat generated by the human hand (35°C) increases the kinetic energy of the solvent molecules, reducing the breakthrough time reported by manufacturers who test at 23°C[4].

References

• Occupational Safety and Health Administration (OSHA) . OSHA Technical Manual (OTM) - Section II: Chapter 2. Available at:[Link]

• National Institutes of Health (NIH) / PubMed Central . Permeation of ethoxy- and butoxy-ethanols through a disposable nitrile glove. Available at:[Link]

• Occupational Safety and Health Administration (OSHA) . Occupational Exposure to 2-Methoxyethanol, 2-Ethoxyethanol and their Acetates (Glycol Ethers). Available at:[Link]

• ResearchGate . Chemical Protective Clothing: Permeation and Degradation Compendium. Available at:[Link]

• National Institutes of Health (NIH) / PubMed . The role of metabolism in 2-methoxyethanol-induced testicular toxicity. Available at:[Link]

• ResearchGate . Metabolic pathway to methoxyacetate of 2-methoxyethanol, di-(2-methoxyethyl) phthalate and 1,6-dimethoxyhexane. Available at:[Link]

• ResearchGate . The anti-inflammatory effect of ferulic acid is via the modulation of NFκB- TNF-α-IL-6 and STAT1-PIAS1 signaling pathways in 2-methoxyethanol- induced testicular inflammation in rats. Available at:[Link]

Sources

• 1. The role of metabolism in 2-methoxyethanol-induced testicular toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. OSHA Technical Manual (OTM) - Section II: Chapter 2 | Occupational Safety and Health Administration [osha.gov]
• 5. Permeation of ethoxy- and butoxy-ethanols through a disposable nitrile glove - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glove permeation of chemicals: The state of the art of current practice—Part 2. Research emphases on high boiling point compounds and simulating the donned glove environment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Occupational Exposure to 2-Methoxyethanol, 2-Ethoxyethanol and their Acetates (Glycol Ethers) | Occupational Safety and Health Administration [osha.gov]

Inter-laboratory comparison of 2-methoxyethanol analysis

Title: Inter-Laboratory Comparison of 2-Methoxyethanol Analysis: Overcoming Thermodynamic Limitations in Residual Solvent Quantification

Executive Summary

2-Methoxyethanol (2-ME) is an organic volatile impurity historically utilized in pharmaceutical synthesis and surface coatings. Due to its well-documented teratogenic and neurotoxic profile, the International Council for Harmonisation (ICH) Q3C guidelines and United States Pharmacopeia (USP) General Chapter <467> classify 2-ME as a Class 2 residual solvent, strictly limiting its Permitted Daily Exposure (PDE) to 50 ppm (0.5 mg/day)[1][2].

Standardizing its quantification across global laboratories presents a unique analytical hurdle. USP <467> explicitly notes that 2-ME cannot be reliably detected at the limit concentration using standard Headspace Gas Chromatography (HS-GC) procedures[2]. This guide objectively compares alternative analytical strategies—Direct Liquid Injection GC-FID and Headspace GC-MS—through the lens of an Inter-Laboratory Comparison (ILC) study, providing actionable, field-proven methodologies for drug development professionals.

The Analytical Challenge: Thermodynamic Causality

The failure of standard HS-GC to quantify 2-ME stems from fundamental thermodynamics. 2-ME possesses a relatively high boiling point (124°C) and forms strong intermolecular hydrogen bonds with aqueous diluents. This results in an exceptionally low Henry’s Law constant (gas-liquid partition coefficient). In a standard headspace vial equilibrated at 80°C, the mass fraction of 2-ME transitioning to the vapor phase is insufficient to generate a signal-to-noise (S/N) ratio > 3 on a Flame Ionization Detector (FID) at the 50 ppm limit[3].

To bypass this physical limitation, laboratories must employ one of two self-validating systems:

• Direct Liquid Injection GC-FID: Bypasses the headspace phase transfer entirely. While it guarantees the transfer of 2-ME to the column, it introduces severe matrix effects, as non-volatile Active Pharmaceutical Ingredients (APIs) precipitate in the GC inlet[3].

• Headspace GC-MS (HS-GC-MS): Maintains the sample cleanliness of headspace extraction but compensates for the poor vapor-phase concentration by utilizing the extreme sensitivity of Mass Spectrometry in Selected Ion Monitoring (SIM) mode[3].

Fig 1. Analytical decision pathway for 2-Methoxyethanol due to thermodynamic limitations.

Inter-Laboratory Comparison (ILC) Study Design

To objectively compare these two approaches, an ILC was structured in accordance with ISO 13528 guidelines. Six accredited pharmaceutical testing laboratories participated.

• Sample Matrix: A highly soluble, non-volatile API (simulated matrix) spiked with 2-ME at three concentration levels: 10 ppm (LOQ proximity), 50 ppm (Specification Limit), and 120 ppm.

• Methodology Split: Labs 1-3 utilized Direct Liquid Injection GC-FID; Labs 4-6 utilized HS-GC-MS.

• Evaluation Metric: Robust Z-scores were calculated to assess laboratory proficiency and method bias. A ∣Z∣≤2.0 indicates satisfactory performance.

Fig 2. Inter-laboratory comparison workflow and statistical validation process.

Experimental Protocols

The following self-validating protocols were executed by the participating laboratories. System suitability requires a Signal-to-Noise (S/N) ratio ≥ 10 for the LOQ standard to ensure trustworthiness.

Protocol A: Direct Liquid Injection GC-FID (Adapted from USP <467> Procedure B) [3][4]

• Rationale: Utilizes a polar wax column to separate 2-ME from the diluent front.

• Diluent: Dimethylformamide (DMF) or 1,3-Dimethyl-2-imidazolidinone (DMI).

• Column: G16 phase (Polyethylene glycol), 30 m × 0.32 mm, 0.25 µm film thickness.

• Injection: 1.0 µL, Split ratio 10:1. Inlet temperature: 140°C (kept relatively low to minimize API degradation in the liner).

• Oven Program: 50°C (hold 20 min), ramp at 6°C/min to 165°C (hold 20 min).

• Detector: FID at 250°C.

• System Validation: A blank injection must follow every sample to verify the absence of carryover, a critical failure point in liquid injection.

Protocol B: Headspace GC-MS (SIM Mode) [3][5]

• Rationale: Mass spectrometry isolates the specific mass-to-charge (m/z) fragments of 2-ME, eliminating matrix background noise and compensating for low headspace extraction efficiency.

• Diluent: Water with 1 g of NaCl added to the headspace vial to drive the "salting-out" effect, forcing 2-ME into the vapor phase.

• Column: G43 phase (6% cyanopropylphenyl/94% dimethylpolysiloxane), 30 m × 0.32 mm, 1.8 µm film thickness.

• Headspace Parameters: Oven at 85°C for 45 min. Transfer line at 105°C.

• MS Parameters: Electron Ionization (EI) at 70 eV. SIM Mode monitoring m/z 45 (Quantifier) and m/z 76 (Qualifier).

Quantitative Data & Method Comparison

Table 1: Analytical Performance Summary (Averaged across ILC Participants)

Parameter	Direct Liquid Injection GC-FID	Headspace GC-MS (SIM)
Limit of Detection (LOD)	5.0 ppm	1.2 ppm
Limit of Quantitation (LOQ)	15.0 ppm	4.0 ppm
Linearity ( R2 )	0.995 (15 - 100 ppm)	0.999 (4 - 100 ppm)
Recovery at 50 ppm Limit	92.4% ± 6.1%	98.7% ± 2.3%
Matrix Interference Risk	High (Requires frequent liner changes)	Low (Volatiles only)
Throughput	Medium (Long bake-out required)	High

Data synthesis based on SGS Life Science Services validation parameters[3].

Table 2: ILC Z-Score Distribution at 50 ppm Specification Limit

Laboratory	Method Assigned	Measured Concentration (ppm)	Z-Score	Performance Status
Lab 1	Liquid Inj. GC-FID	46.2	-0.95	Satisfactory
Lab 2	Liquid Inj. GC-FID	52.1	+0.52	Satisfactory
Lab 3	Liquid Inj. GC-FID	41.5	-2.12	Questionable (Matrix suppression)
Lab 4	HS-GC-MS	49.6	-0.10	Satisfactory
Lab 5	HS-GC-MS	50.4	+0.10	Satisfactory
Lab 6	HS-GC-MS	48.9	-0.27	Satisfactory

Scientific Insights and Recommendations

The inter-laboratory comparison clearly demonstrates the operational divergence between the two methodologies:

• Matrix Suppression in Liquid Injection: Lab 3 exhibited a questionable Z-score (-2.12), which root-cause analysis traced to active site accumulation in the GC inlet. The non-volatile API degraded in the inlet, creating active sites that adsorbed the polar hydroxyl group of 2-ME, leading to signal suppression[3].

• Superiority of HS-GC-MS: Labs 4-6 utilizing HS-GC-MS demonstrated significantly tighter precision (lower %RSD) and Z-scores closer to 0.00. By shifting the analytical burden from thermodynamic extraction (Headspace) to detector sensitivity (MS SIM mode), the method becomes inherently more robust against matrix variations[3][5].

Conclusion: For the routine quality control of 2-methoxyethanol at the ICH Q3C limit of 50 ppm, Direct Liquid Injection GC-FID is a viable but high-maintenance approach, prone to matrix-induced variability. The recommended, field-proven standard is Headspace GC-MS. It provides a self-validating, high-throughput system that ensures scientific integrity, protects instrument longevity, and easily satisfies the rigorous regulatory thresholds for Class 2 residual solvents.

References

• Impurities: Guideline for Residual Solvents | ICH Q3C (R8) . Pharma Specialists. Available at: [Link]

• <467> Residual Solvents . United States Pharmacopeia (USP-NF). Available at:[Link]

• (467) RESIDUAL SOLVENTS - USP-NF Archive . United States Pharmacopeia. Available at:[Link]

• Understanding the Revisions to USP Monograph <467>: Residual Solvents . Phenomenex. Available at:[Link]

• Residual Solvent Analysis of Pharmaceutical Products . SGS Life Science Services. Available at:[Link]

Sources

• 1. Impurities: Guideline for Residual Solvents | ICH Q3C (R8) [pharmaspecialists.com]
• 2. uspnf.com [uspnf.com]
• 3. sgs.com [sgs.com]
• 4. uspnf.com [uspnf.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Assessing the teratogenicity of 2-methoxyethanol in animal models

An in-depth technical evaluation of developmental toxicants requires moving beyond mere observation to understand the pharmacokinetic and molecular drivers of dysmorphogenesis. 2-Methoxyethanol (2-ME), a widely utilized industrial solvent, is a well-documented reproductive and developmental toxicant. However, assessing its teratogenicity presents unique challenges, particularly when selecting between in vivo whole-animal models and in vitro screening assays.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance, limitations, and mechanistic fidelity of various teratogenicity assessment models for 2-ME. By understanding the causality behind these experimental choices, drug development professionals and toxicologists can design more robust, self-validating safety assessment pipelines.

The Mechanistic Imperative: Metabolism and Pathway Activation

To accurately model the teratogenicity of 2-ME, one must first understand that 2-ME is not the proximate teratogen. The compound exhibits high dermal, oral, and inhalation absorption, after which it undergoes rapid oxidation.

Through the action of alcohol and aldehyde dehydrogenases, 2-ME is converted into 2-methoxyacetaldehyde (MALD) and subsequently into methoxyacetic acid (MAA) . Experimental data confirms that MAA is the active teratogenic agent responsible for downstream dysmorphogenesis, primarily through the inhibition of histone deacetylase (HDAC) activity, which deregulates acetylation programming and triggers BAX/BAK-mediated apoptosis in critical embryonic tissues like limb buds. Furthermore, 2-ME exposure has been shown to alter embryonic intracellular pH during critical stages of organogenesis1[1].

Metabolic conversion of 2-ME to MAA and downstream teratogenic pathways.

Comparative Evaluation of Assessment Models: In Vivo vs. In Vitro

When selecting a model to assess 2-ME, researchers must navigate a critical "metabolic blindspot" inherent to many in vitro systems.

The In Vitro Metabolic Blindspot

High-throughput in vitro models, such as the Embryonic Stem Cell Test (EST), are highly efficient for initial screening. However, studies have demonstrated that the EST significantly underestimates the toxicity of 2-ME 2[2]. Causality: Standard embryonic stem cell lines lack the robust alcohol and aldehyde dehydrogenase expression required to convert 2-ME into MAA. Consequently, in vitro assays must utilize MAA directly to accurately model the compound's teratogenic potential2[2]. For example, in mouse limb bud cultures, exposure to 2-MAA (3-30 mM) causes severe, concentration-dependent limb malformations, whereas parent EGME (2-ME) exposure yields minimal effects.

In Vivo Whole-Animal Models

In vivo models (rats, mice, and rabbits) remain the gold standard because they possess the complete maternal hepatic metabolic machinery and placental transfer kinetics necessary to replicate human exposure scenarios. In rats, intravenous administration of 2-ME on Gestation Days 11-15 produces high incidences of ectrodactyly, syndactyly, and renal agenesis3[3]. In rabbits, inhalation exposure at 160 ppm induces profound cardiovascular and skeletal defects4[4].

Quantitative Data Comparison

Model Type	Species / System	Test Compound	Exposure Route & Window	Key Teratogenic Effects	Effective Dose / Concentration
In Vivo	Rat (Sprague-Dawley)	2-ME	Intravenous (GD 11-15)	Ectrodactyly, syndactyly, renal agenesis	100 - 500 mg/kg[3]
In Vivo	Rat (Sprague-Dawley)	2-ME	Liquid Diet (GD 7-18)	Embryo-mortality, cardiovascular defects	> 73 mg/kg/day[1]
In Vivo	Rabbit	2-ME	Inhalation (GD 6-18)	Cardiovascular and skeletal defects	160 ppm[4]
In Vitro	Mouse Limb Bud Culture	2-MAA	Culture Media (Organogenesis)	Reduced ulna/radius, fused/missing digits	3 - 30 mM
In Vitro	Embryonic Stem Cell Test	2-MAA	Culture Media	Decreased viability, differentiation arrest	Correctly classified[2]

Experimental Methodology: In Vivo Rat Teratogenicity Protocol

To ensure scientific integrity, a teratogenicity protocol must be a self-validating system . The following methodology details the assessment of 2-ME in the Sprague-Dawley rat model, integrating strict controls to differentiate direct fetal toxicity from secondary maternal stress.

Step-by-Step Methodology

1. Acclimation & Mating (Establishing the Timeline)

• Procedure: House nulliparous female Sprague-Dawley rats with proven breeder males overnight. The morning vaginal lavage reveals sperm is designated as Gestation Day (GD) 0.

• Causality: Precise chronological tracking is critical. Embryonic development is highly phase-specific; an error of 12 hours can shift the observed malformation profile entirely.

2. Dosing Phase: Developmental Phase Specificity (DPS)

• Procedure: Administer 2-ME via intravenous (IV) injection into the tail vein at doses ranging from 100 to 500 mg/kg on GD 133[3].

• Causality: IV administration is chosen over gavage or inhalation to bypass first-pass gastrointestinal variables and variable respiratory uptake, providing a precise pharmacokinetic correlate. GD 13 is selected because it aligns exactly with the peak developmental window for limb bud formation in the rat, maximizing the expression of ectrodactyly while minimizing baseline embryolethality3[3].

3. Self-Validating Controls (Maternal Monitoring)

• Procedure: Record maternal body weights on GD 0, 7, 10, 13, 16, and 20. Monitor daily for clinical signs of toxicity (e.g., piloerection, lethargy). Include a vehicle control group (saline IV) and a positive control group (e.g., Retinoic Acid).

• Causality: If a dam exhibits severe weight loss, fetal anomalies may be a secondary artifact of maternal malnutrition or systemic stress rather than direct 2-ME teratogenicity. The positive control validates the strain's susceptibility to teratogens.

4. Harvest & Fetal Endpoints (GD 20)

• Procedure: Euthanize dams via CO2 asphyxiation on GD 20 (one day prior to expected parturition). Extract the intact uterine horns. Record the number of live fetuses, dead fetuses, and early/late resorptions.

• Visceral Pathology: Fix half of the live fetuses in Bouin's solution for 2 weeks, then evaluate using Wilson's free-hand razor blade sectioning technique to identify cardiovascular anomalies (e.g., abnormally shaped heart, aorta behind trachea)3[3].

• Skeletal Pathology: Eviscerate and clear the remaining fetuses in potassium hydroxide (KOH), then double-stain with Alizarin Red S (bone) and Alcian Blue (cartilage) to quantify digit fusions and missing metacarpals.

In vivo experimental workflow for assessing 2-ME teratogenicity in rats.

Strategic Recommendations

For comprehensive risk assessment of glycol ethers, researchers should adopt a tiered approach. Initial mechanistic screening should utilize in vitro models (like Limb Bud Culture or EST) dosed specifically with the active metabolite, MAA , to evaluate targeted molecular pathways (e.g., HDAC inhibition). Subsequently, definitive safety and regulatory validation must be conducted using in vivo mammalian models dosed with the parent compound, 2-ME , to account for maternal pharmacokinetics, placental transfer, and systemic metabolic activation.

References

• Title: Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112)
• Source: nih.
• Source: oup.
• Source: canada.
• Source: nih.
• Source: nih.

Sources

• 1. Effects of 2-methoxyethanol on fetal development, postnatal behavior, and embryonic intracellular pH of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prediction of in vivo embryotoxic effect levels with a combination of in vitro studies and PBPK modelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. restoredcdc.org [restoredcdc.org]

A Comparative Guide to the Reproductive Toxicology of 2-Methoxyethanol and its Acetate

This guide provides an in-depth comparative analysis of the reproductive effects of 2-methoxyethanol (2-ME) and its acetate ester, 2-methoxyethyl acetate (2-MEA). Intended for researchers, scientists, and drug development professionals, this document synthesizes key toxicological data, elucidates mechanisms of action, and presents standardized experimental protocols for the assessment of these widely used industrial solvents.

The reproductive toxicity of the E-series glycol ethers, particularly 2-ME and 2-MEA, has been a subject of significant scientific and regulatory concern for decades.[1] Both compounds are recognized for their potential to cause adverse reproductive outcomes in both males and females, a property largely attributable to their shared metabolic pathway.[2][3] This guide aims to provide a clear, data-driven comparison to inform risk assessment and guide future research in this critical area of toxicology.

Section 1: Comparative Toxicokinetics and Mechanism of Action

The reproductive toxicity of 2-ME and 2-MEA is intrinsically linked to their metabolism. 2-MEA is rapidly hydrolyzed in the body by esterases to 2-ME.[4][5] Subsequently, 2-ME is oxidized by alcohol dehydrogenase to an intermediate, methoxyacetaldehyde, which is then further oxidized by aldehyde dehydrogenase to the principal toxic metabolite, 2-methoxyacetic acid (MAA).[2][3][6] It is this metabolite, MAA, that is primarily responsible for the observed reproductive and developmental toxicity.[3][7]

The toxic effects of MAA are extensive, targeting the testes, bone marrow, and the developing embryo.[3] In males, exposure can lead to testicular atrophy, reduced sperm counts (oligospermia), and infertility.[8][9][10] In females, exposure during gestation has been shown to cause embryotoxicity, teratogenicity (birth defects), and fetal death.[8][11]

Metabolic Activation Pathway

The conversion of 2-ME and 2-MEA to the ultimate toxicant, MAA, is a critical step in their mechanism of toxicity. This metabolic activation is a key consideration in any toxicological assessment.

Caption: Metabolic activation of 2-MEA and 2-ME to the toxic metabolite, MAA.

Section 2: Comparative Reproductive and Developmental Toxicity

Animal studies across multiple species have consistently demonstrated the reproductive hazards associated with 2-ME and 2-MEA exposure. Due to the rapid conversion of 2-MEA to 2-ME, their toxicological profiles are largely considered equivalent on a molar basis.[12]

Effects on Male Reproduction

Exposure to 2-ME results in a dose-dependent decline in male reproductive health. Key findings include:

• Testicular Atrophy: A significant reduction in testicular weight is a hallmark of 2-ME toxicity.[8][9]

• Spermatotoxicity: Effects range from decreased sperm counts and motility to an increase in abnormal sperm morphology.[9] At higher doses, complete cessation of sperm production (azoospermia) can occur.[2]

• Infertility: Studies have demonstrated reduced fertility in male animals exposed to 2-ME.[9]

Effects on Female Reproduction and Development

The developing embryo is particularly sensitive to the toxic effects of 2-ME. Exposure during critical windows of organogenesis can lead to severe adverse outcomes:

• Embryonic and Fetal Death: Increased incidences of embryonic death and resorption are well-documented.[8][11]

• Teratogenicity: 2-ME is a known teratogen, causing a range of malformations, with cardiovascular and skeletal defects being prominent.[11][13]

• Growth Retardation: Exposed fetuses often exhibit reduced body weight.[8]

Quantitative Comparison of Reproductive Effects

The following table summarizes key dose-response data from animal studies, highlighting the potent reproductive toxicity of 2-methoxyethanol.

Endpoint	Species	Route of Exposure	Dose/Concentration	Effect	Reference(s)
Male Reproductive Toxicity
Testicular Atrophy	Mouse	Oral	250 mg/kg/day for 5 weeks	Severe testicular atrophy	[8]
Testicular Atrophy	Rabbit	Inhalation	300 ppm for 13 weeks	Testicular atrophy	[8]
Reduced Fertility	Rat	Dermal	625 mg/kg/day for 7 days	Dose-related decline in fertility	[9]
Developmental Toxicity
Embryonic Death	Rabbit	Inhalation	10 or 50 ppm on days 6-18 of gestation	Significantly increased embryonic deaths	[8]
Teratogenicity	Rat	Liquid Diet	>0.025% (approx. 73 mg/kg/day) on days 7-18	Total embryomortality; cardiovascular malformations at lower levels	[11][13]
Teratogenicity No-Effect Level	Rat	Liquid Diet	0.006% (16 mg/kg)	No observed teratogenic effects	[11]

Section 3: Experimental Protocols for Assessing Reproductive Toxicity

The evaluation of reproductive toxicity for compounds like 2-ME and 2-MEA follows standardized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD).[14] The OECD Test Guideline 422 (Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test) provides a robust framework for such assessments.[15][16][17]

OECD 422 Study Design: A Step-by-Step Workflow

This screening test is designed to provide initial information on the potential reproductive and developmental effects of a test substance.[15][18]

1. Animal Model Selection:

• The preferred species is the rat.[17]
• Healthy, young adult animals are used.

2. Dose-Level Selection:

• At least three dose levels and a control group are used.[17]
• Dose levels are selected based on preliminary toxicity data to elicit toxicity but not lethality.

3. Administration of the Test Substance:

• The route of administration should be relevant to potential human exposure (e.g., oral gavage, dermal application, inhalation).
• Males: Dosed for a minimum of four weeks, including a two-week pre-mating period, during mating, and for approximately two weeks post-mating.[13][15]
• Females: Dosed for two weeks prior to mating, during mating, throughout gestation, and until at least day 13 of lactation.[13][15]

4. Mating Procedure:

• A 1:1 pairing of males and females is typical.[17]
• The mating period can last up to two weeks.[15]

5. Observations and Examinations:

• Parental Animals:
• Daily clinical observations for signs of toxicity.
• Weekly body weight and food consumption measurements.
• Estrous cycle monitoring in females.
• Offspring:
• Number of live and dead pups at birth.
• Pup weights, sex, and physical development are monitored.
• Anogenital distance and nipple retention may be assessed as indicators of endocrine disruption.[17]

6. Necropsy and Histopathology:

• All parental animals are subjected to a gross necropsy.
• Reproductive organs (testes, epididymides, ovaries, uterus) are weighed and preserved for histopathological examination.

Workflow for Reproductive Toxicity Screening

The following diagram illustrates the general workflow for an in vivo reproductive toxicity screening study.

Caption: Generalized workflow for an in vivo reproductive toxicity screening study.

Section 4: Conclusion

The scientific evidence unequivocally demonstrates that 2-methoxyethanol and its acetate are potent reproductive and developmental toxicants.[1][8] Their toxicity is mediated by the common metabolite, 2-methoxyacetic acid.[3] The data presented in this guide, derived from numerous animal studies, underscore the importance of minimizing exposure to these compounds, particularly for vulnerable populations. The provided experimental frameworks, based on internationally recognized guidelines, offer a validated approach for the continued investigation and risk assessment of these and other potentially hazardous chemicals. For professionals in research and drug development, a thorough understanding of the toxicological profiles of such compounds is paramount for ensuring the safety of both workers and consumers.

References

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). Current Intelligence Bulletin 39. The Glycol Ethers, with Particular Reference to 2-Methoxyethanol and 2-Ethoxyethanol: Evidence of Adverse Reproductive Effects. Centers for Disease Control and Prevention. Retrieved from [Link]

• Nelson, B. K., et al. (1989). Effects of 2-methoxyethanol on fetal development, postnatal behavior, and embryonic intracellular pH of rats. Neurotoxicology and Teratology, 11(3), 273-284. Retrieved from [Link]

• Feuston, M. H., et al. (1989). Reproductive Toxicity of 2-methoxyethanol Applied Dermally to Occluded and Nonoccluded Sites in Male Rats. Toxicology and Applied Pharmacology, 100(1), 145-161. Retrieved from [Link]

• Organisation for Economic Co-operation and Development (OECD). (2008). Guidance Document on Mammalian Reproductive Toxicity Testing and Assessment. OECD Series on Testing and Assessment, No. 43. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Methoxyethanol. Retrieved from [Link]

• Government of Canada. (2017). Priority Substances List Assessment Report for 2-Methoxyethanol. Retrieved from [Link]

• Swedish Chemicals Agency. (2000). Methoxyethanol Summary Document. Retrieved from [Link]

• National Toxicology Program. (2015). OECD Test Guideline 421: Reproduction/Developmental Toxicity Screening Test. Retrieved from [Link]

• National Toxicology Program. (2015). OECD Test Guideline 422: Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolic pathway to methoxyacetate of 2-methoxyethanol, di-(2-methoxyethyl) phthalate and 1,6-dimethoxyhexane. Retrieved from [Link]

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022). 2-Methoxyethanol acetate. Retrieved from [Link]

• International Programme on Chemical Safety. (2003). ICSC 0476 - 2-METHOXYETHYL ACETATE. Retrieved from [Link]

• SlideShare. (n.d.). Reproductive toxicology studies ACCORDING TO OECD guidlines 422. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112). NIOSH. Retrieved from [Link]

• ProQuest. (n.d.). EFFECTS OF 2-METHOXYETHANOL ON FETAL DEVELOPMENT, POSTNATAL BEHAVIOR, AND EMBRYONIC INTRACELLULAR PH OF RATS. Retrieved from [Link]

• Organisation for Economic Co-operation and Development (OECD). (2025). Test No. 422: Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test. Retrieved from [Link]

• Sleet, R. B., et al. (1996). 2-Methoxyethanol metabolism in pregnant CD-1 mice and embryos. Toxicology and Applied Pharmacology, 140(2), 398-408. Retrieved from [Link]

• Scientific Committee on Cosmetic Products and Non-Food Products (SCCNFP). (2003). Opinion of the SCCNFP on ethoxyethanol, ethoxyethanol acetate, 2-Methoxyethanol and 2-Methoxyethanol acetate (glycol ethers and their acetates). European Commission. Retrieved from [Link]

• O'Flaherty, E. J., et al. (2000). Development of a physiologically based pharmacokinetic model of 2-methoxyethanol and 2-methoxyacetic acid disposition in pregnant rats. Toxicology and Applied Pharmacology, 163(1), 53-68. Retrieved from [Link]

• Institut National de Recherche et de Sécurité (INRS). (2010). Acétate de 2-méthoxyéthyle (EGMEA). Retrieved from [Link]

• Hardin, B. D. (1983). Reproductive toxicity of the glycol ethers. Toxicology, 27(2), 91-102. Retrieved from [Link]

• ZORA (Zurich Open Repository and Archive). (2024). Assessment Values in Biological Material – 2-Methoxyethanol and 2-methoxyethyl acetate. Retrieved from [Link]

• International Programme on Chemical Safety (INCHEM). (1990). Environmental Health Criteria 115: 2-Methoxyethanol, 2-Ethoxyethanol, and their acetates. Retrieved from [Link]

• Ku, W. W., et al. (1993). Spermatocyte toxicity of 2-methoxyethanol in vivo and in vitro: Requirement for an intact seminiferous tubule structure for germ cell degeneration. Toxicology and Applied Pharmacology, 121(2), 277-286. Retrieved from [Link]

• Lamb, J. C. 4th, et al. (1984). Reproductive toxicity of ethylene glycol monoethyl ether tested by continuous breeding of CD-1 mice. Environmental Health Perspectives, 57, 85-90. Retrieved from [Link]

• PubChem. (n.d.). Ethylene glycol monomethyl ether acetate. National Center for Biotechnology Information. Retrieved from [Link]

• Hardin, B. D. (1983). Reproductive toxicity of the glycol ethers. Toxicology, 27(2), 91-102. Retrieved from [Link]

• Sleet, R. B., et al. (1988). Relationship of embryotoxicity to disposition of 2-methoxyethanol in mice. Toxicology and Applied Pharmacology, 93(2), 195-207. Retrieved from [Link]

• National Institute for Public Health and the Environment (RIVM). (2023). An overview of the available data on the reproductive toxicity of ethylene glycol. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). OSHA Method 53. Retrieved from [Link]

• SYB Research Database. (2025). Developmental toxicity interactions of methanol and radiofrequency radiation or 2-methoxyethanol in rats. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2023). 2-Methoxyethyl methacrylate and 2-ethoxyethyl methacrylate - Draft evaluation statement. Retrieved from [Link]

• Food and Drug Administration (FDA). (2021). Biomarkers for in vitro developmental toxicity screening in a human system. Retrieved from [Link]

Sources

• 1. ec.europa.eu [ec.europa.eu]
• 2. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ARCHIVED - Priority Substances List Assessment Report for 2-Methoxyethanol - Canada.ca [canada.ca]
• 5. inrs.fr [inrs.fr]
• 6. academic.oup.com [academic.oup.com]
• 7. Development of a physiologically based pharmacokinetic model of 2-methoxyethanol and 2-methoxyacetic acid disposition in pregnant rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. restoredcdc.org [restoredcdc.org]
• 9. Reproductive toxicity of 2-methoxyethanol applied dermally to occluded and nonoccluded sites in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ser.nl [ser.nl]
• 11. Effects of 2-methoxyethanol on fetal development, postnatal behavior, and embryonic intracellular pH of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. osha.gov [osha.gov]
• 13. EFFECTS OF 2-METHOXYETHANOL ON FETAL DEVELOPMENT, POSTNATAL BEHAVIOR, AND EMBRYONIC INTRACELLULAR PH OF RATS - ProQuest [proquest.com]
• 14. oecd.org [oecd.org]
• 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 16. Reproductive toxicology studies ACCORDING TO OECD guidlines 422 | PPTX [slideshare.net]
• 17. oecd.org [oecd.org]
• 18. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Benchmarking the Solvent Properties of 2-Methoxyethanol Against Modern Alternatives

Introduction: The Legacy and Liability of 2-Methoxyethanol

2-Methoxyethanol (2-ME, also known as Methyl Cellosolve) has historically been a workhorse solvent in process chemistry, resin manufacturing, and drug development. As an amphiphilic molecule featuring both an ether linkage and a primary hydroxyl group, it offers an exceptional balance of protic and aprotic solvation capabilities. However, its severe reproductive and developmental toxicity profile has necessitated an industry-wide phase-out[1].

As a Senior Application Scientist, I approach solvent substitution not merely as a regulatory compliance exercise, but as an opportunity to optimize process safety without compromising thermodynamic performance. This guide objectively benchmarks 2-ME against modern, structurally analogous alternatives—most notably Propylene Glycol Monomethyl Ether (PGME)—providing the mechanistic reasoning and self-validating experimental protocols required for successful solvent replacement.

Mechanistic Basis of Toxicity: Why Substitution is Non-Negotiable

The toxicity of 2-ME is not inherent to the parent molecule but is a direct consequence of its metabolic fate. The primary alcohol group of 2-ME is rapidly oxidized by the enzyme alcohol dehydrogenase (ADH) into methoxyacetaldehyde, and subsequently into methoxyacetic acid (MAA)[2].

MAA is a potent teratogen and testicular toxicant. Mechanistically, MAA inhibits lactate production in Sertoli cells[2]. Because developing spermatocytes rely almost exclusively on Sertoli-derived lactate for energy, this metabolic blockade leads to rapid germ cell apoptosis and spermatocyte depletion[2].

Conversely, PGME (1-methoxy-2-propanol) features a secondary alcohol. This slight steric modification prevents rapid oxidation to a carboxylic acid. Instead, PGME undergoes O-demethylation via hepatic CYP450 enzymes to yield propylene glycol, a safe metabolite that seamlessly enters standard cellular respiration pathways[1].

Metabolic divergence of 2-Methoxyethanol vs. PGME dictating their respective toxicity profiles.

Physicochemical Benchmarking and Solvent Selection Frameworks

When selecting an alternative, the goal is to match the Kamlet-Taft parameters (hydrogen bond acidity/basicity and dipolarity) and boiling point of 2-ME to ensure drop-in compatibility for active pharmaceutical ingredient (API) crystallization or reaction media.

According to the CHEM21 solvent selection guide, 2-ME is classified as "Highly Hazardous" due to its reproductive toxicity[3]. Similarly, the GSK Solvent Selection Guide penalizes 2-ME heavily in health and life-cycle impact categories[4]. Modern alternatives like PGME, Cyclopentyl Methyl Ether (CPME), and 2-Methyltetrahydrofuran (2-MeTHF) offer vastly superior safety profiles while maintaining robust solvation power[4],[3].

Table 1: Physicochemical and Safety Benchmarking of 2-ME vs. Alternatives

Property / Metric	2-Methoxyethanol (2-ME)	PGME	CPME	2-MeTHF
Structure Type	Primary Ether-Alcohol	Secondary Ether-Alcohol	Aliphatic Ether	Cyclic Ether
Boiling Point (°C)	124	120	106	80
Water Solubility	Miscible	Miscible	1.1 g/100 mL	14 g/100 mL
Primary Toxicity	Teratogenic (MAA metabolite)	Low (Propylene Glycol)	Low	Low
CHEM21 Ranking	Highly Hazardous	Recommended	Recommended	Recommended
GSK Guide Status	Major Issues (Health)	Few Issues	Few Issues	Few Issues

Data synthesized from the CHEM21[3] and GSK[4] solvent selection frameworks.

Experimental Protocols: Self-Validating Systems

To objectively benchmark these solvents in a drug development setting, we employ two self-validating experimental workflows. The causality behind these designs ensures that variables like solvent volatility and specific metabolic pathways are rigorously controlled.

Protocol 1: Isothermal Saturation Solubility Benchmarking

Causality & Validation: Volumetric measurements are prone to error when comparing solvents with different densities and thermal expansion coefficients. This protocol uses strict gravimetric dilution to ensure absolute quantitative accuracy during HPLC-UV analysis, establishing a self-validating thermodynamic baseline.

Step-by-Step Methodology:

• API Dispensing: Weigh an excess amount of the model API (e.g., Carbamazepine) into 4 mL amber glass vials.

• Solvent Addition: Add 2.0 mL of the target solvent (2-ME, PGME, CPME, or 2-MeTHF) to each vial. Prepare in biological triplicates.

• Isothermal Equilibration: Seal the vials and agitate at 400 rpm in a thermoshaker set precisely to 25.0 ± 0.1 °C for 24 hours to ensure thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspensions at 10,000 x g for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Gravimetric Dilution: Accurately weigh 100 µL of the filtrate into a tared volumetric flask, record the mass, and dilute to volume with the mobile phase.

• Quantification: Analyze via HPLC-UV against a standard calibration curve. Calculate mole fraction solubility based on the recorded gravimetric data.

Standardized self-validating workflow for isothermal API solubility benchmarking.

Protocol 2: In Vitro Sertoli Cell Lactate Production Assay

Causality & Validation: To prove that the toxicity is metabolite-driven, this assay tests both the parent solvents and their primary metabolites. The inclusion of MAA (positive control) and Propylene Glycol (negative control) validates the assay's sensitivity to the specific mechanism of action[2].

Step-by-Step Methodology:

• Cell Culture: Isolate and culture primary rat Sertoli cells in DMEM/F12 medium supplemented with insulin and transferrin at 32 °C (testis physiological temperature).

• Treatment Preparation: Prepare 5 mM solutions of 2-ME, PGME, Methoxyacetic Acid (MAA), and Propylene Glycol in the culture medium.

• Exposure: Replace the culture medium with the treatment media and incubate for 12 hours.

• Metabolite Extraction: Collect the extracellular media. Lyse the cells to normalize data against total cellular protein content (using a BCA assay).

• Lactate Quantification: Measure lactate concentration in the media using a standard enzymatic assay (Lactate Oxidase/Peroxidase method) reading absorbance at 540 nm.

• Data Interpretation: A significant drop in lactate production in the 2-ME and MAA groups compared to the vehicle and PGME groups confirms the specific metabolic toxicity[2].

Conclusion

While 2-Methoxyethanol possesses excellent physicochemical properties for process chemistry, its metabolic conversion to methoxyacetic acid renders it an unacceptable reproductive hazard[2],[1]. Benchmarking data and industry frameworks like CHEM21[3] and GSK[4] definitively point to PGME as the optimal modern alternative. By utilizing a secondary alcohol structure, PGME bypasses the toxic oxidation pathway while preserving the critical ether-alcohol solvation dynamics required for complex API development.

Sources

• 1. Occupational Exposure to 2-Methoxyethanol, 2-Ethoxyethanol and their Acetates (Glycol Ethers) | Occupational Safety and Health Administration [osha.gov]
• 2. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 3. CHEM21 selection guide of classical- and less classical-solvents - Green Chemistry (RSC Publishing) DOI:10.1039/C5GC01008J [pubs.rsc.org]
• 4. Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Structural Confirmation of Methoxy Alcohol Derivatives: 2-Methoxyethanol vs. 1-Methoxy-2-Propanol (PGME)

As the pharmaceutical and advanced materials industries move toward greener, safer synthetic routes, the substitution of toxic solvents and reagents is a primary directive. 2-Methoxyethanol (2-ME) has historically been a staple solvent and reactant; however, its severe reprotoxicity has led to its strict regulation. Substituting 2-ME with 1-Methoxy-2-propanol (PGME) is a standard industry solution, but proving equivalent chemical performance requires rigorous structural confirmation of their respective reaction products.

This guide provides an objective comparison of these two methoxy alcohols, detailing the experimental synthesis of their acetate derivatives and the orthogonal analytical workflows (GC-MS and 1H-NMR) required to definitively confirm their structures.

The Case for Substitution: 2-Methoxyethanol vs. PGME

The performance of a methoxy alcohol is dictated by its dual ether-alcohol functionality, but its safety profile is dictated by its metabolic pathway.

• 2-Methoxyethanol (2-ME): Classified as an ICH Q3C Class 2 solvent[1], 2-ME is highly teratogenic[2]. In vivo, alcohol dehydrogenases oxidize 2-ME into methoxyacetic acid, a toxic metabolite that interferes with the Krebs cycle and causes severe developmental toxicity[2].

• 1-Methoxy-2-propanol (PGME): PGME is a "P-series" glycol ether containing a secondary alcohol[3]. The presence of the methyl branch alters its metabolism; it is oxidized into harmless natural metabolites (lactaldehyde, lactate, and pyruvate)[2].

When adapting a synthetic protocol from 2-ME to PGME, the resulting derivative changes from a primary ester (2-methoxyethyl acetate) to a secondary ester (1-methoxy-2-propyl acetate, or PGMEA)[4]. Because the secondary alcohol in PGME is more sterically hindered, reaction kinetics and the resulting structural fingerprints differ significantly.

Experimental Workflow: Synthesis of Acetate Derivatives

To objectively compare the structural outputs, both 2-ME and PGME must be subjected to a standardized acetylation workflow. The protocol below utilizes acetic anhydride with a dual-base system to drive the reaction to completion, overcoming the steric hindrance of PGME.

Derivatization Protocol

Causality & Design: Pyridine serves as both the solvent and the primary acid scavenger. However, because PGME is a secondary alcohol, the reaction requires 4-Dimethylaminopyridine (DMAP). DMAP acts as a hypernucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that accelerates the esterification of the hindered hydroxyl group.

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask purged with N₂, dissolve 10.0 mmol of the methoxy alcohol (2-ME or PGME) in 10 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 12.0 mmol of anhydrous pyridine and 0.5 mmol of DMAP (5 mol%). Stir for 5 minutes at 0 °C (ice bath).

• Acylation: Dropwise, add 11.0 mmol of acetic anhydride over 10 minutes. The slow addition controls the exothermic formation of the acylpyridinium intermediate.

• Reaction: Remove the ice bath and stir the mixture at room temperature (20–25 °C) for 2 hours. Monitor completion via TLC (Hexane:EtOAc 3:1).

• Quenching & Workup: Quench the reaction by adding 10 mL of ice-cold distilled water. Transfer to a separatory funnel and extract with EtOAc (3 × 15 mL).

• Purification (Self-Validating Step): Wash the combined organic layers with 1M HCl (2 × 10 mL). Crucial: This protonates residual pyridine and DMAP, forcing them into the aqueous phase and preventing basic impurities from shifting downstream NMR signals. Follow with saturated NaHCO₃ (10 mL) and brine (10 mL).

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified acetate derivative.

Figure 1: Standardized acylation workflow and purification logic for methoxy alcohol derivatization.

Analytical Structural Confirmation

Confirming the successful substitution requires orthogonal analytical techniques. GC-MS provides exact molecular weights and structural fragmentation, while ¹H-NMR maps the precise connectivity and spatial environment of the protons.

Orthogonal Elucidation Logic

Figure 2: Orthogonal analytical decision tree for structural elucidation.

Comparative Analytical Data

The structural difference between the primary ester (from 2-ME) and the secondary ester (from PGME) manifests clearly in their spectral data[5],[6].

Analytical Target	2-Methoxyethyl Acetate (from 2-ME)	1-Methoxy-2-Propyl Acetate (from PGME)
Molecular Weight	118.13 g/mol	132.16 g/mol
GC-MS Base Peak	m/z 43 [CH₃CO]⁺	m/z 43 [CH₃CO]⁺
GC-MS Key Fragments	m/z 59 [CH₃OCH₂]⁺, m/z 87[M-OCH₃]⁺	m/z 73 [CH₃OCH₂CH]⁺, m/z 89
¹H-NMR: Backbone CH₃	None	δ 1.2 ppm (doublet, 3H)
¹H-NMR: Acetate CH₃	δ 2.0 ppm (singlet, 3H)	δ 2.0 ppm (singlet, 3H)
¹H-NMR: Methoxy CH₃	δ 3.3 ppm (singlet, 3H)	δ 3.3 ppm (singlet, 3H)
¹H-NMR: Methylene (CH₂)	δ 3.5 ppm (triplet, 2H) & δ 4.1 ppm (triplet, 2H)	δ 3.4 ppm (multiplet, 2H)
¹H-NMR: Methine (CH)	None	δ 5.0 ppm (multiplet, 1H)

Step-by-Step Analytical Protocols

Protocol A: GC-MS Fragmentation Analysis

Causality: Electron Ionization (EI) at 70 eV is strictly utilized because it standardizes the energy imparted to the molecules, ensuring the resulting fragmentation patterns can be directly cross-referenced against NIST mass spectral libraries[7],[8].

• Sample Prep: Dilute 10 µL of the purified ester in 1.0 mL of GC-grade hexane.

• Injection: Inject 1.0 µL into the GC-MS (split ratio 50:1) to prevent column overloading and peak tailing.

• Column Parameters: Use a standard non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm).

• Oven Program: Hold at 40 °C for 2 min, ramp at 10 °C/min to 200 °C, hold for 2 min[9].

• Data Interpretation:

  • 2-Methoxyethyl Acetate: Look for the molecular ion at m/z 118 and the characteristic ether cleavage fragment at m/z 59[5].

  • PGMEA: Look for the molecular ion at m/z 132 and the branched backbone fragment at m/z 73[6],[9].

Protocol B: ¹H-NMR Connectivity Analysis

Causality: CDCl₃ is chosen as the deuterated solvent because it lacks exchangeable protons that could interfere with the aliphatic signals of the esters. Tetramethylsilane (TMS) is used as an internal standard (0.00 ppm) to ensure absolute chemical shift accuracy.

• Sample Prep: Dissolve 15 mg of the purified ester in 0.6 mL of CDCl₃ containing 0.03% v/v TMS.

• Acquisition: Transfer to a 5 mm NMR tube. Acquire spectra at 400 MHz with 16 scans, a 2-second relaxation delay, and a 30-degree pulse angle to ensure quantitative integration.

• Data Interpretation:

  • 2-Methoxyethyl Acetate: The linear backbone produces two distinct, heavily deshielded triplets at δ 3.5 and δ 4.1 ppm (due to the adjacent oxygen atoms).

  • PGMEA: The methyl branch on the PGME backbone breaks the symmetry, resulting in a diagnostic doublet at δ 1.2 ppm (the new CH₃ group) and shifting the ester-adjacent proton into a complex multiplet at δ 5.0 ppm[6].

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Impurities: Guideline for Residual Solvents Q3C(R8). (2021). Available at:[Link]

• Godard, N., et al. Growth of {100}-oriented lead zirconate titanate thin films mediated by a safe solvent. RSC Advances. (2020). Available at:[Link]

• National Institute of Standards and Technology (NIST). 1-Methoxy-2-propyl acetate: Mass spectrum (electron ionization). (2025). Available at: [Link]

• OECD SIDS. 1-Methoxy-2-Propanol Acetate CAS N°: 108-65-6. Available at:[Link]

• National Institutes of Health (NIH) / PMC. Exploring the chemical composition of bamboo-based food contact materials using GC–MS and LC-MS. (2025). Available at:[Link]

• National Institutes of Health (NIH) / PMC. Chemical Composition, and Antioxidant and Antimicrobial Activities of Essential Oil of Phyllostachys heterocycla cv. Pubescens Varieties from China. Available at: [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Growth of {100}-oriented lead zirconate titanate thin films mediated by a safe solvent - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D0TC04066E [pubs.rsc.org]
• 3. Glycol ethers — Grokipedia [grokipedia.com]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. 2-Methoxyethyl acetate | 110-49-6 | Benchchem [benchchem.com]
• 6. guidechem.com [guidechem.com]
• 7. Chemical Composition, and Antioxidant and Antimicrobial Activities of Essential Oil of Phyllostachys heterocycla cv. Pubescens Varieties from China - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1-Methoxy-2-propyl acetate [webbook.nist.gov]
• 9. Exploring the chemical composition of bamboo-based food contact materials using GC–MS and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Proper Handling and Disposal Procedures for Azane (Ammonia) and 2-Methoxyethanol

As drug development and synthetic chemistry workflows become more complex, the responsible management of hazardous waste streams is paramount. Azane (the systematic IUPAC name for ammonia) and 2-methoxyethanol (ethylene glycol monomethyl ether, or EGME) are common but highly hazardous reagents. Due to their distinct physicochemical properties—azane being a highly corrosive, volatile base, and 2-methoxyethanol being a flammable liquid and potent teratogen—their disposal requires rigorous, mechanistic safety protocols.

This guide provides an authoritative, step-by-step operational framework for the safe handling, segregation, and disposal of these chemicals, ensuring compliance with EPA and OSHA standards while safeguarding laboratory personnel.

Mechanistic Toxicology & Reactivity Profiles

To safely manage chemical waste, researchers must understand the underlying causality of a chemical's hazard profile.

2-Methoxyethanol (EGME): EGME is a volatile, flammable solvent (flash point 39°C) that poses severe chronic health risks. In the human body, it is rapidly metabolized by alcohol dehydrogenase into methoxyacetic acid (MAA). MAA is a potent teratogen and reproductive toxicant that causes testicular atrophy and developmental defects 1. Furthermore, upon prolonged exposure to air, 2-methoxyethanol can form explosive peroxides, making long-term storage of partially empty waste containers highly dangerous 2.

Azane (Ammonia): Whether handled as an anhydrous gas or an aqueous solution (ammonium hydroxide), azane is highly toxic and corrosive. Mechanistically, ammonia gas rapidly dissolves in the moisture of the respiratory tract and eyes to form ammonium hydroxide, triggering immediate liquefactive necrosis of tissues 3. Environmentally, it is highly toxic to aquatic life, strictly prohibiting drain disposal without prior neutralization 4.

Quantitative Hazard Data

Table 1: Physicochemical & Hazard Summary

Chemical	CAS Number	Flash Point	Primary Hazards	EPA Waste Code
Azane (Ammonia, anhydrous)	7664-41-7	Flammable Gas	Corrosive, Toxic by Inhalation	D002 (if aqueous pH ≥ 12.5)
2-Methoxyethanol (EGME)	109-86-4	39°C (102°F)	Teratogen, Flammable Liquid	D001

Table 2: Required PPE & Engineering Controls

Control Type	Specification	Mechanistic Rationale
Ventilation	Class II Biological Safety Cabinet or Chemical Fume Hood	Prevents accumulation of ignitable EGME vapors and toxic ammonia gas.
Gloves	Butyl Rubber or SilverShield® Laminate	Standard nitrile offers zero breakthrough resistance to EGME; butyl rubber prevents transdermal absorption of this teratogen.
Eye Protection	Non-vented Chemical Splash Goggles	Ammonia gas rapidly dissolves in the moisture of the eyes, causing immediate liquefactive necrosis.

Waste Segregation & Disposal Workflows

Proper disposal begins with strict segregation. Mixing these chemicals complicates disposal, as the resulting waste stream is simultaneously flammable, toxic, and corrosive.

Decision matrix for the segregation and disposal of Azane and 2-Methoxyethanol waste streams.

Experimental Protocols for Safe Disposal

Protocol A: Handling Pure 2-Methoxyethanol Waste

Causality Check: 2-Methoxyethanol has a low flash point and can accumulate static charge during transfer. Because it is a systemic teratogen, respiratory and dermal isolation is non-negotiable .

• PPE Verification: Don butyl rubber gloves, a chemical-resistant apron, and splash goggles.

• Grounding: Attach grounding cables to the source vessel and the high-density polyethylene (HDPE) waste carboy to prevent static spark ignition.

• Transfer: Working strictly inside a certified chemical fume hood, funnel the solvent into the dedicated flammables waste container.

• Labeling & Storage: Cap tightly. Label with EPA Code D001 (Ignitable) and clearly mark "Reproductive Toxin." Store in a dedicated flammables cabinet away from oxidizers.

• Self-Validation Check: The protocol is verified safe if the electrical resistance between the grounded container and the earth ground measures < 10 ohms using a multimeter prior to transfer, ensuring zero risk of static discharge.

Protocol B: Neutralization of Aqueous Azane (Ammonia)

Causality Check: Unneutralized ammonia solutions volatilize at room temperature, creating a severe inhalation hazard. Neutralization converts it to a stable salt (e.g., ammonium chloride), mitigating vapor pressure and corrosivity 4. (Note: Only perform this on pure aqueous azane, never on mixed organic waste).

• Setup: Place the aqueous azane container in an ice-water bath inside a fume hood. Reason: Acid-base neutralization is highly exothermic; excess heat will cause dissolved ammonia gas to violently boil out of the solution.

• Titration: Slowly add 1M Hydrochloric Acid (HCl) dropwise while stirring continuously with a glass rod or magnetic stirrer.

• Monitoring: Use pH indicator strips to monitor the solution until it reaches a neutral pH of 6.0 to 8.0.

• Disposal: Once neutralized, label as non-hazardous aqueous waste and route to EHS (or drain dispose only if explicitly permitted by municipal wastewater regulations).

• Self-Validation Check: The neutralization is successful if the solution maintains a stable pH of 7.0 for 5 minutes without further acid addition, and no ammonia odor is detectable above the open container using the wafting technique.

Protocol C: Handling Mixed Waste (Azane + 2-Methoxyethanol)

Causality Check: Do not attempt to neutralize a mixed waste stream. The exothermic heat generated by neutralizing the azane component will vaporize the 2-methoxyethanol, creating a highly toxic, explosive atmosphere inside the fume hood.

• Containment: Collect the mixed waste "as-is" in a pressure-venting HDPE carboy.

• Segregation: Ensure this container is never exposed to halogens (e.g., bleach, iodine), as azane reacts to form highly explosive nitrogen halides 3.

• Labeling: Label clearly with EPA Codes D001 (Ignitable) and D002 (Corrosive).

• EHS Handoff: Request an immediate pickup from your Environmental Health and Safety (EHS) department.

References

• Common Name: 2-METHOXYETHANOL HAZARD SUMMARY Source: New Jersey Department of Health (NJ.gov)
• SAFETY DATA SHEET: 2-Methoxyethanol Source: Fisher Scientific
• Ammonia - Hazardous Substance Fact Sheet Source: New Jersey Department of Health (NJ.gov)
• SAFETY DATA SHEET: 2-Methoxyethanol Source: Sigma-Aldrich
• Ammonia Solution Safety Data Sheet Source: W

Sources

• 1. nj.gov [nj.gov]
• 2. fishersci.com [fishersci.com]
• 3. nj.gov [nj.gov]
• 4. watts.com [watts.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Azane (Ammonia) and 2-Methoxyethanol

In the landscape of chemical research and pharmaceutical development, the confident and safe handling of hazardous materials is paramount. Azane, commonly known as ammonia (NH₃), and 2-methoxyethanol (2-ME), are two such chemicals with potent, yet distinctly different, hazard profiles. This guide provides an in-depth operational plan for the selection, use, and disposal of Personal Protective Equipment (PPE) when working with these substances. Our approach moves beyond a simple checklist, focusing on the scientific rationale behind each procedural step to build a self-validating system of safety in your laboratory.

Section 1: The Foundation of Safety - Hazard Assessment & Engineering Controls

Before any discussion of PPE, we must adhere to the Hierarchy of Controls . PPE is the last line of defense, employed only after engineering and administrative controls have been implemented to minimize exposure.

• Engineering Controls : The non-negotiable primary control for both ammonia and 2-methoxyethanol is a properly functioning and certified Chemical Fume Hood . All handling, transferring, and experimental procedures must be conducted within a fume hood to capture vapors and gases at the source.

• Administrative Controls : Your institution's Chemical Hygiene Plan (CHP) is the governing document. Standard Operating Procedures (SOPs) specific to your process must be written, reviewed, and understood by all personnel. Never work alone when handling these chemicals.

Section 2: Understanding the Adversaries - Chemical Hazard Profiles

Effective PPE selection is impossible without a deep understanding of the specific threats each chemical poses.

Azane (Ammonia, NH₃): A colorless gas with a pungent, suffocating odor, ammonia is a severe corrosive.[1][2] Its primary danger lies in its affinity for water. When it contacts moist tissues like the eyes, skin, or respiratory tract, it forms ammonium hydroxide, a caustic base that can cause severe chemical burns and tissue damage. High concentrations of gaseous ammonia can be fatal upon inhalation.

2-Methoxyethanol (Methyl Cellosolve®, EGME): This colorless liquid presents a more insidious threat.[3][4] It is a potent reproductive and developmental toxin, capable of damaging fertility or the unborn child.[5] A critical danger of 2-methoxyethanol is its high capacity for dermal absorption ; it can readily pass through the skin to cause systemic toxicity.[3][5] This fact has profound implications for glove selection. It is also a combustible liquid.[3]

For a quantitative comparison of exposure risks, consult the occupational exposure limits established by regulatory bodies.

Chemical	OSHA PEL (8-hr TWA)	NIOSH REL (10-hr TWA)	NIOSH STEL (15-min)	IDLH
Azane (Ammonia)	50 ppm[2]	25 ppm[2]	35 ppm[2]	300 ppm[1][2]
2-Methoxyethanol	25 ppm (with Skin notation)[5]	0.1 ppm (with Skin notation)[4]	No STEL established	200 ppm[6]
Table 1: Occupational Exposure Limits for Ammonia and 2-Methoxyethanol. TWA (Time-Weighted Average), STEL (Short-Term Exposure Limit), IDLH (Immediately Dangerous to Life or Health).

Section 3: Procedural Guide to PPE Selection & Use

The following workflow provides a systematic approach to selecting appropriate PPE for any task involving hazardous chemicals.

Caption: Decision tree for selecting appropriate respiratory protection.

• For Ammonia: Up to 250 ppm, a NIOSH-approved air-purifying respirator (APR) with cartridges for ammonia is sufficient. [1]A full-facepiece APR is preferred.

• For 2-Methoxyethanol: Due to its low NIOSH REL of 0.1 ppm, any situation where vapors may not be contained requires a supplied-air respirator (SAR) operated in a positive-pressure mode.

• For Both (IDLH or Unknown Concentrations): A Self-Contained Breathing Apparatus (SCBA) is mandatory. [1]

Section 4: Operational Plan - Safe Removal and Disposal of Contaminated PPE

Contamination of the user often occurs during the removal (doffing) of PPE. This sequence must be practiced and performed meticulously.

Caption: Procedural flow for safe PPE removal and disposal.

Waste Management

All disposable PPE contaminated with ammonia or 2-methoxyethanol is considered hazardous waste. [7]It must not be placed in regular trash receptacles.

• Segregate: Contaminated PPE must be segregated from all other waste streams. [7]2. Contain: Place used PPE directly into a designated, leak-proof container with a lid, often lined with a specific hazardous waste bag (e.g., a yellow bag). [8][9]3. Label: The container must be clearly marked as "Hazardous Waste" and list the chemical constituents. [7]4. Dispose: Disposal must be handled by a licensed hazardous waste management service, typically coordinated through your institution's Environmental Health & Safety (EHS) department. [7][10] By internalizing the rationale behind these procedures, you transform the act of wearing PPE from a routine task into a dynamic, knowledge-based safety practice. Always prioritize engineering controls, understand the specific threats of the chemicals you handle, and never underestimate the importance of the final step: safe disposal.

References

• Ammonia - NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Personal Protective Equipment: The OSHA Standard. Minnesota Counties Intergovernmental Trust. [Link]

• 29 CFR Part 1910 Subpart I -- Personal Protective Equipment. Electronic Code of Federal Regulations (eCFR). [Link]

• How to dispose of contaminated PPE. Hazmat School. [Link]

• NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health (NIOSH). [Link]

• 1910.132 - General requirements. Occupational Safety and Health Administration (OSHA). [Link]

• Minimizing Hazards When Disposing of Used PPE. International Enviroguard. [Link]

• Personal Protective Equipment: OSHA Standards 1910.132-1371. University of Florida, IFAS Extension. [Link]

• What is the OSHA PPE Standard. The Ohio State University, Environmental Health and Safety. [Link]

• What is the proper way to dispose of PPE? Creative Safety Supply. [Link]

• NIOSH Pocket Guide to Chemical Hazards - Ammonia. Centers for Disease Control and Prevention (CDC). [Link]

• 2-METHOXYETHANOL (METHYL CELLOSOLVE). Occupational Safety and Health Administration (OSHA). [Link]

• Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112). National Institute for Occupational Safety and Health (NIOSH). [Link]

• A Step-by-Step Guide to Throwing Out PPE Waste Responsibly. Unknown Source. [Link]

• Methanol Standard (1X1 mL) - Safety Data Sheet. Inorganic Ventures. [Link]

• Minimizing Hazards When Disposing of Used PPE. Commercial Waste Purley. [Link]

• NIOSH Pocket Guide to Chemical Hazards - Methyl Cellosolve. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Methyl Cellosolve - NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Chemical Resistance Guide. Microflex. [Link]

• NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Glove Permeation by Propylene Glycol Monomethyl Ether Acetate — A Photoresist Solvent Used in Semiconductor Fabrication. Centers for Disease Control and Prevention (CDC). [Link]

• Ultimate Guide to Chemical Resistant Disposable Gloves. SHIELD Scientific. [Link]

• Ansell Chemical Resistance Glove Chart. University of California, Berkeley - Environment, Health and Safety. [Link]

• Pocket Guide to Chemical Hazards Introduction. National Institute for Occupational Safety and Health (NIOSH). [Link]

• OSHA Glove Selection Chart. University of Massachusetts Amherst - Environmental Health and Safety. [Link]

• Ansell AlphaTec® 02-100 Barrier Gloves, Chemical Resistant Flat-Film Laminate. Inter-American Safety. [Link]

• Chemical Resistance Chart. Best Gloves. [Link]

• Permeation of 2-Butoxyethanol Through Multiple Layers of a Disposable Nitrile Glove Material and a Single Layer of Microflex 93-260. PubMed. [Link]

• Chemical glove selection tool. MAPA Professional. [Link]

• Permeation of 2- Butoxyethanol Through Disposable Nitrile Gloves. Centers for Disease Control and Prevention (CDC). [Link]

• Chemical Resistance Reference Chart. Medicom. [Link]

Sources

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Ammonia [cdc.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. restoredcdc.org [restoredcdc.org]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl Cellosolve® [cdc.gov]
• 5. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]
• 6. 2-METHOXYETHANOL (METHYL CELLOSOLVE) | Occupational Safety and Health Administration [osha.gov]
• 7. hazmatschool.com [hazmatschool.com]
• 8. officeclearancehanwell.co.uk [officeclearancehanwell.co.uk]
• 9. commercialwastepurley.co.uk [commercialwastepurley.co.uk]
• 10. int-enviroguard.com [int-enviroguard.com]